Uridine 5'-diphosphate disodium salt

Core Science & Biosynthesis

The Pivotal Role of Uridine 5'-diphosphate Disodium Salt in RNA Biosynthesis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the role of Uridine (B1682114) 5'-diphosphate (UDP) disodium (B8443419) salt in the biosynthesis of RNA. While not a direct precursor, UDP is a critical intermediate that is enzymatically converted to Uridine 5'-triphosphate (UTP), one of the four essential ribonucleoside triphosphates required for transcription. This document details the biochemical pathways, enzymatic kinetics, and relevant experimental protocols, offering a comprehensive resource for professionals in the field.

The Indirect but Essential Role of UDP in Transcription

Uridine 5'-diphosphate does not directly participate in the elongation of the RNA chain. The enzyme RNA polymerase exclusively utilizes nucleoside triphosphates (NTPs) as substrates to build the growing RNA molecule. Therefore, the primary role of UDP in RNA biosynthesis is to serve as a substrate for the synthesis of UTP. This conversion is a vital step in maintaining the cellular pool of UTP required for active transcription.

The key enzyme responsible for this phosphorylation event is Nucleoside Diphosphate (B83284) Kinase (NDPK) , also known as NDP kinase. NDPK catalyzes the reversible transfer of the terminal phosphate (B84403) group from a nucleoside triphosphate (typically ATP or GTP) to a nucleoside diphosphate (like UDP).[1][2]

The overall reaction is as follows: UDP + ATP ⇌ UTP + ADP

This reaction ensures that a sufficient supply of UTP is available for RNA polymerase to incorporate uridine monophosphate into the nascent RNA strand.

Quantitative Data

The efficiency of the conversion of UDP to UTP and the subsequent utilization of UTP by RNA polymerase are governed by the kinetic parameters of the involved enzymes and the intracellular concentrations of the substrates.

Parameter	Enzyme	Substrate	Value	Organism/System
Intracellular Concentration	UDP	~0.1 - 0.5 mM	Various mammalian cells
Intracellular Concentration	UTP	~0.5 - 3.0 mM	Various mammalian cells
Km	Nucleoside Diphosphate Kinase (NDPK)	UDP	~0.1 - 0.5 mM	Dictyostelium discoideum
kcat	Nucleoside Diphosphate Kinase (NDPK)	UDP	~1100 s-1	Dictyostelium discoideum[3]
Second-order rate constant (kcat/Km)	Nucleoside Diphosphate Kinase (NDPK)	UDP	~2.2 x 106 - 1.1 x 107 M-1s-1	Dictyostelium discoideum[3]
Second-order rate constant for phosphorylation	Human Nucleoside Diphosphate Kinase	UTP (as phosphate donor)	~0.7 - 13 x 106 M-1s-1	Human[4]

Signaling Pathways and Experimental Workflows

Biochemical Pathway: From UDP to RNA

The following diagram illustrates the conversion of UDP to UTP and its subsequent incorporation into an RNA molecule during transcription.

Biochemical pathway from UDP to RNA.

Experimental Workflow: In Vitro Transcription

This diagram outlines a typical workflow for an in vitro transcription experiment to synthesize RNA.

Workflow for in vitro RNA synthesis.

Experimental Protocols

In Vitro Transcription Using T7 RNA Polymerase

This protocol provides a general framework for the synthesis of RNA from a DNA template containing a T7 promoter.

Materials:

• Linearized plasmid DNA or PCR product with a T7 promoter (0.5-1.0 µg)

• T7 RNA Polymerase

• 10x Transcription Buffer (e.g., 400 mM Tris-HCl pH 7.9, 60 mM MgCl₂, 20 mM spermidine, 100 mM DTT)

• Ribonucleotide solution (ATP, GTP, CTP, UTP; 10 mM each)

• RNase Inhibitor

• Nuclease-free water

• DNase I (RNase-free)

Procedure:

• Reaction Assembly: In a nuclease-free microcentrifuge tube, assemble the following components at room temperature in the specified order:

  • Nuclease-free water to a final volume of 20 µL

  • 2 µL of 10x Transcription Buffer

  • 1 µL of each 10 mM rNTP solution (or a pre-mixed solution)

  • 1 µg of linearized DNA template

  • 1 µL of RNase Inhibitor

  • 1-2 µL of T7 RNA Polymerase

• Incubation: Mix the components gently by pipetting and incubate the reaction at 37°C for 2-4 hours.[5] For longer transcripts, the incubation time can be extended.

• DNase Treatment: To remove the DNA template, add 1 µL of RNase-free DNase I to the reaction mixture and incubate at 37°C for 15-30 minutes.[6]

• RNA Purification: Purify the synthesized RNA using a suitable method, such as phenol:chloroform extraction followed by ethanol (B145695) precipitation, or a column-based RNA purification kit.

• Quantification and Quality Control: Determine the concentration and purity of the RNA using UV spectrophotometry (A260/A280 ratio).[7][8] Assess the integrity of the RNA transcript by denaturing agarose (B213101) gel electrophoresis.[9][10][11][12]

Analysis of RNA Products by Denaturing Agarose Gel Electrophoresis

This method is used to assess the size and integrity of the synthesized RNA.

Materials:

• Agarose

• 10x MOPS buffer (0.2 M MOPS, 50 mM sodium acetate, 10 mM EDTA, pH 7.0)

• 37% Formaldehyde (B43269)

• RNA sample

• Formaldehyde load dye (e.g., 50% glycerol, 1 mM EDTA, 0.25% bromophenol blue, 0.25% xylene cyanol, and formaldehyde)

• Ethidium bromide or other nucleic acid stain

• RNase-free water

Procedure:

• Gel Preparation: In a fume hood, prepare a 1-1.5% agarose gel in 1x MOPS buffer.[12] After the agarose has dissolved and cooled to about 60°C, add formaldehyde to a final concentration of 2.2 M and the nucleic acid stain.[9][12] Pour the gel and allow it to solidify.

• Sample Preparation: Mix the RNA sample with 2-3 volumes of formaldehyde load dye. Heat the mixture at 65-70°C for 5-15 minutes to denature the RNA, then immediately place on ice.[9]

• Electrophoresis: Load the denatured RNA samples and an RNA ladder into the wells of the gel. Run the gel in 1x MOPS buffer at 5-7 V/cm until the dye front has migrated an appropriate distance.[9]

• Visualization: Visualize the RNA bands using a UV transilluminator. Intact RNA should appear as a sharp band of the expected size. Degradation will be indicated by smearing.[9][11]

Coupled Enzyme Assay for Nucleoside Diphosphate Kinase (NDPK) Activity

This protocol describes a non-radioactive method to measure the activity of NDPK by coupling the production of UTP to the synthesis of UDP-glucose.[13]

Materials:

• NDPK source (e.g., purified enzyme or cell extract)

• Assay buffer (e.g., 50 mM Tris-HCl pH 7.5, 5 mM MgCl₂, 1 mM DTT)

• UDP

• ATP (or another NTP as a phosphate donor)

• UDP-glucose pyrophosphorylase (UGPase)

• Glucose-1-phosphate

• HPLC system with an anion-exchange column

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the assay buffer, UDP, ATP, glucose-1-phosphate, and UGPase.

• Initiation: Start the reaction by adding the NDPK-containing sample.

• Incubation: Incubate the reaction at a controlled temperature (e.g., 37°C) for a specific time period (e.g., 15-30 minutes).

• Termination: Stop the reaction by adding a quenching agent (e.g., perchloric acid) or by heat inactivation.

• Analysis: Centrifuge the terminated reaction to remove any precipitate. Analyze the supernatant by HPLC to quantify the amount of UDP-glucose produced. The amount of UDP-glucose is directly proportional to the amount of UTP synthesized by NDPK.[13]

Conclusion

Uridine 5'-diphosphate disodium salt is an indispensable component in the intricate process of RNA biosynthesis. Although its role is indirect, its efficient conversion to UTP by nucleoside diphosphate kinase is a critical step that fuels the transcriptional machinery. A thorough understanding of the kinetics of this conversion, the intracellular concentrations of uridine nucleotides, and the methodologies to study these processes is fundamental for researchers in molecular biology, drug discovery, and biotechnology. The protocols and data presented in this guide provide a solid foundation for further investigation and application in these fields.

References

• 1. Nucleoside-diphosphate kinase - Wikipedia [en.wikipedia.org]
• 2. proteopedia.org [proteopedia.org]
• 3. Catalytic mechanism of nucleoside diphosphate kinase investigated using nucleotide analogues, viscosity effects, and X-ray crystallography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Substrate specificity of human nucleoside-diphosphate kinase revealed by transient kinetic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. RNAT7 < Lab < TWiki [barricklab.org]
• 6. josephgroup.ucsd.edu [josephgroup.ucsd.edu]
• 7. RNA quantification and quality assessment techniques | QIAGEN [qiagen.com]
• 8. Quantitating RNA | Thermo Fisher Scientific - TW [thermofisher.com]
• 9. Agarose Gel Electrophoresis of RNA | Thermo Fisher Scientific - US [thermofisher.com]
• 10. Gel Electrophoresis of RNA & Post Electrophoretic Analysis - National Diagnostics [nationaldiagnostics.com]
• 11. Protocols · Benchling [benchling.com]
• 12. clyte.tech [clyte.tech]
• 13. Quantification of uridine 5'-diphosphate (UDP)-glucose by high-performance liquid chromatography and its application to a nonradioactive assay for nucleoside diphosphate kinase using UDP-glucose pyrophosphorylase as a coupling enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]

The Pivotal Role of Uridine 5'-diphosphate (UDP) Disodium Salt in Cellular Metabolism: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Uridine 5'-diphosphate (UDP) and its derivatives are central to a myriad of metabolic and signaling pathways essential for cellular function, homeostasis, and communication. This technical guide provides an in-depth exploration of the multifaceted roles of UDP, with a particular focus on its function in glycogenesis, the biosynthesis of complex carbohydrates, and as an extracellular signaling molecule. We present a comprehensive overview of the key enzymes involved, their kinetics, and detailed experimental protocols for their study. Furthermore, this guide elucidates the intricate signaling cascades initiated by extracellular UDP through P2Y receptors, offering insights for researchers in cellular metabolism and professionals in drug development.

Introduction: The Centrality of Uridine Nucleotides

Uridine nucleotides, particularly Uridine 5'-diphosphate (UDP), are indispensable components of cellular metabolism. UDP serves as a critical precursor for the synthesis of UDP-sugars, which are the activated donors of monosaccharides for the biosynthesis of a vast array of glycoconjugates, including glycogen (B147801), glycoproteins, and glycolipids.[1][2] Beyond its intracellular roles, UDP has emerged as a potent extracellular signaling molecule, modulating cellular behavior through its interaction with specific purinergic receptors.[3][4] This guide will delve into the core functions of UDP, providing the technical details necessary for advanced research and therapeutic development.

The Role of UDP in Glycogen Synthesis

Glycogenesis, the process of glycogen synthesis, is a fundamental pathway for glucose storage in animals. UDP is at the heart of this process, serving as a carrier for activated glucose in the form of UDP-glucose.[5][6]

UDP-Glucose Pyrophosphorylase: The Gateway to Glycogen Synthesis

The formation of UDP-glucose is the committed step in glycogenesis and is catalyzed by the enzyme UDP-glucose pyrophosphorylase (UGPase). This enzyme facilitates the reversible reaction between Uridine-5'-triphosphate (UTP) and glucose-1-phosphate (G1P) to produce UDP-glucose and pyrophosphate (PPi).[7][8] The subsequent hydrolysis of pyrophosphate by inorganic pyrophosphatase drives the reaction in the direction of UDP-glucose synthesis, making the overall process highly favorable.[9]

Glycogen Synthase: Elongating the Glycogen Chain

UDP-glucose serves as the direct substrate for glycogen synthase, the key regulatory enzyme in glycogen synthesis.[6] Glycogen synthase catalyzes the transfer of the glucosyl moiety from UDP-glucose to the non-reducing end of a growing glycogen chain, forming an α-1,4-glycosidic bond and releasing UDP.[10]

UDP as a Precursor for Biosynthesis of Glycoconjugates

The role of UDP extends beyond glycogen synthesis. UDP-glucose is a precursor for the synthesis of other essential nucleotide sugars, such as UDP-galactose and UDP-glucuronic acid.[2][11] These UDP-sugars are vital for the synthesis of a wide range of complex carbohydrates, including glycoproteins and glycolipids, which are crucial for cellular structure, recognition, and signaling.

UDP-Glucuronosyltransferases (UGTs)

UDP-glucuronic acid is the substrate for UDP-glucuronosyltransferases (UGTs), a superfamily of enzymes that play a critical role in the detoxification and metabolism of a wide variety of endogenous and exogenous compounds, including drugs, bilirubin, and steroid hormones.[12] UGTs catalyze the transfer of glucuronic acid from UDP-glucuronic acid to a lipophilic substrate, increasing its water solubility and facilitating its excretion.[13][14]

Extracellular UDP as a Signaling Molecule

In addition to its intracellular metabolic functions, UDP is released into the extracellular space where it acts as a signaling molecule by activating specific P2Y purinergic receptors.[3][4] This extracellular signaling pathway is involved in a diverse range of physiological and pathological processes, including inflammation, cell proliferation, and neurotransmission.[15][16]

P2Y Receptors: The Targets of Extracellular UDP

P2Y receptors are a family of G protein-coupled receptors (GPCRs) that are activated by extracellular nucleotides.[17] UDP is a potent agonist for several P2Y receptor subtypes, most notably the P2Y6 and P2Y14 receptors.[3][4]

• P2Y6 Receptor: The P2Y6 receptor is coupled to Gq/11 proteins.[18] Its activation by UDP leads to the stimulation of phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG).[18] This leads to an increase in intracellular calcium concentrations and the activation of protein kinase C (PKC), triggering various downstream cellular responses.[19]

• P2Y14 Receptor: The P2Y14 receptor is coupled to Gi/o proteins.[4] Activation of the P2Y14 receptor by UDP or UDP-sugars like UDP-glucose inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels and subsequent modulation of protein kinase A (PKA) activity.[3][4] This pathway is implicated in immune responses and inflammation.[20][21]

Quantitative Data

The following tables summarize key quantitative data related to the enzymes and molecules discussed in this guide.

Table 1: Kinetic Parameters of Key Enzymes in UDP Metabolism

Enzyme	Substrate	Organism/Tissue	Km	Vmax	Reference(s)
UDP-Glucose Pyrophosphorylase	UTP	Barley	0.14 mM	-	[5][14][22]
Glucose-1-Phosphate	Barley	0.26 mM	-	[5][14][22]
UTP	Thermocrispum agreste	0.15 mM	1698 U/mg	[17]
Glycogen Synthase	UDP-Glucose	Rabbit Muscle	45-48 mM	-	[23]
UDP-Glucose	Rat Skeletal Muscle (Normal Glycogen)	0.71 ± 0.06 mM	-	[24]
UDP-Glucose	Rat Skeletal Muscle (Low Glycogen)	0.27 ± 0.02 mM	-	[24]
UDP-Glucose	Rat Skeletal Muscle (High Glycogen)	1.11 ± 0.12 mM	-	[24]
UDP-Glucose	Yeast (Gsy2p)	2.4 mM	-	[25]

Table 2: Intracellular Concentrations of UDP and UDP-Sugars

Metabolite	Cell/Tissue Type	Condition	Concentration	Reference(s)
UDP-Glucose	Lactococcus lactis (Eps+)	Exponential Phase	~2.5 mM	[13]
Escherichia coli	Biotransformation	~0.2 - 1.2 µmol/gCDW	[26]
UDP	Escherichia coli	Biotransformation	~0.2 - 0.8 µmol/gCDW	[26]
UDP-GlcNAc	293T cells	-	~60 pmol/106 cells	[27]
NIH/3T3 cells	-	~100 pmol/106 cells	[27]
HCT116 cells	-	~150 pmol/106 cells	[27]
AML12 cells	-	~300 pmol/106 cells	[27]
Hepa1-6 cells	-	~400 pmol/106 cells	[27]
HeLa cells	-	~520 pmol/106 cells	[27]
Mouse Brain	-	~62 pmol/mg tissue	[27]
Extracellular UDP-Glucose	1321N1 human astrocytoma cells	Resting	Exceeded ATP levels by 3- to 5-fold	[28][29]
Human airway epithelial cells	Resting	Exceeded ATP levels by 5- to 10-fold	[28][29]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of UDP metabolism.

Assay for UDP-Glucose Pyrophosphorylase (UGPase) Activity

This protocol is based on the quantification of pyrophosphate (PPi) produced in the UGPase reaction.

Principle: The PPi generated is converted to ATP by ATP-sulfurylase. The ATP produced is then used by firefly luciferase to generate a luminescent signal that is proportional to the UGPase activity.[5][14][22]

Materials:

• 50 mM MOPS-KOH buffer, pH 7.0

• 10 mM MgCl₂

• 1 mM UTP

• 0.5 mM Glucose-1-Phosphate (G1P)

• 0.2 mg/mL BSA

• Yeast inorganic pyrophosphatase (0.5 mU/mL)

• Purified UGPase or cell/tissue lysate

• Luminescence-based PPi detection kit (e.g., containing ATP-sulfurylase and luciferase)

• Luminometer

Procedure:

• Prepare a reaction mixture containing 50 mM MOPS-KOH buffer (pH 7.0), 10 mM MgCl₂, 1 mM UTP, 0.2 mg/mL BSA, and 0.5 mU/mL yeast inorganic pyrophosphatase.

• Add the enzyme sample (purified UGPase or lysate) to the reaction mixture.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding 0.5 mM G1P.

• Incubate at 37°C for a defined period (e.g., 10-30 minutes).

• Stop the reaction according to the PPi detection kit manufacturer's instructions.

• Add the detection reagent (containing ATP-sulfurylase and luciferase) and measure the luminescence using a luminometer.

• Calculate UGPase activity based on a standard curve generated with known concentrations of PPi.

Quantification of Intracellular UDP and UDP-Glucose

This protocol describes the extraction and quantification of intracellular UDP and UDP-glucose using High-Performance Liquid Chromatography (HPLC).[2][26][30]

Principle: Cellular metabolites are extracted and then separated by ion-exchange or reverse-phase HPLC. UDP and UDP-glucose are identified and quantified by their retention times and UV absorbance compared to known standards.

Materials:

• Ice-cold 60% Methanol (B129727)

• Formic acid saturated with 1-butanol (B46404)

• HPLC system with a UV detector (260 nm)

• Anion-exchange or reverse-phase HPLC column

• Mobile phase buffers (e.g., potassium phosphate (B84403) buffer, triethylammonium (B8662869) acetate (B1210297) buffer)

• UDP and UDP-glucose standards

Procedure:

• Extraction from Cultured Cells:

  • Wash cells with ice-cold PBS.

  • Add ice-cold 60% methanol to the cell pellet and vortex vigorously.

  • Alternatively, use formic acid saturated with 1-butanol for extraction.[30]

  • Incubate on ice for 30 minutes.

  • Centrifuge at high speed (e.g., 13,000 x g) for 10 minutes at 4°C to pellet cell debris.

  • Collect the supernatant containing the metabolites.

• Extraction from Tissue:

  • Snap-freeze tissue in liquid nitrogen.

  • Homogenize the frozen tissue in ice-cold 60% methanol.

  • Proceed with the centrifugation step as for cultured cells.

• HPLC Analysis:

  • Filter the supernatant through a 0.22 µm filter.

  • Inject a known volume of the extract onto the HPLC column.

  • Elute the metabolites using an appropriate mobile phase gradient.

  • Monitor the absorbance at 260 nm.

  • Identify and quantify UDP and UDP-glucose peaks by comparing their retention times and peak areas to those of the standards.

Assay for UDP-Glucuronosyltransferase (UGT) Activity

This protocol outlines a general fluorometric assay for UGT activity.

Principle: A non-fluorescent UGT substrate is converted into a fluorescent product upon glucuronidation. The increase in fluorescence is proportional to the UGT activity.[12]

Materials:

• UGT Assay Buffer

• UGT Substrate (fluorogenic)

• UDP-glucuronic acid (UDPGA)

• Microsomal preparations or cell lysates containing UGTs

• 96-well black microplate

• Fluorometer

Procedure:

• Prepare a standard curve using the fluorescent product of the UGT reaction.

• In a 96-well black plate, add the sample (microsomes or lysate) diluted in UGT Assay Buffer.

• Add the UGT substrate to each well.

• Pre-incubate the plate at 37°C for 5 minutes.

• Initiate the reaction by adding UDPGA to each well.

• Incubate the plate at 37°C for a suitable time (e.g., 30-90 minutes), protected from light.

• Stop the reaction (e.g., by adding a stop solution as per the kit instructions).

• Measure the fluorescence at the appropriate excitation and emission wavelengths.

• Calculate the UGT activity from the standard curve.

Signaling Pathways and Visualizations

The following diagrams, generated using the DOT language for Graphviz, illustrate the signaling pathways activated by extracellular UDP.

Figure 1: P2Y14 Receptor Signaling Pathway.

Figure 2: P2Y6 Receptor Signaling Pathway.

Figure 3: Workflow for UGPase Activity Assay.

Conclusion

Uridine 5'-diphosphate disodium (B8443419) salt is a cornerstone of cellular metabolism, with its influence extending from the fundamental process of energy storage in the form of glycogen to the intricate regulation of cellular communication through purinergic signaling. A thorough understanding of the enzymes that metabolize UDP and the receptors that are activated by it is paramount for researchers in metabolic diseases, oncology, and immunology. The quantitative data, detailed experimental protocols, and signaling pathway diagrams provided in this guide offer a valuable resource for the scientific community to further explore the roles of UDP and to develop novel therapeutic strategies targeting these essential pathways.

References

• 1. worldwide.promega.com [worldwide.promega.com]
• 2. Simultaneous determination of intracellular UDP-sugars in hyaluronic acid-producing Streptococcus zooepidemicus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Signalling and pharmacological properties of the P2Y14 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A luminescence-based assay of UDP-sugar producing pyrophosphorylases - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 6. Glycogen synthase - Wikipedia [en.wikipedia.org]
• 7. Reactome | UTP + D-glucose 1-phosphate => pyrophosphate + UDP-glucose [reactome.org]
• 8. UTP—glucose-1-phosphate uridylyltransferase - Wikipedia [en.wikipedia.org]
• 9. The chemical logic behind... Glycogen synthesis and degradation [homepage.ufp.pt]
• 10. researchgate.net [researchgate.net]
• 11. mybiosource.com [mybiosource.com]
• 12. assaygenie.com [assaygenie.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. alzdiscovery.org [alzdiscovery.org]
• 20. Detection of Total UDP-Glucuronosyltransferase (UGT) Activity in Melanoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Protocol for quantification of UDP-GlcNAc using an enzymatic microplate assay - PMC [pmc.ncbi.nlm.nih.gov]
• 22. A luminescence-based assay of UDP-sugar producing pyrophosphorylases - Analytical Methods (RSC Publishing) DOI:10.1039/C3AY41811A [pubs.rsc.org]
• 23. Kinetic studies on muscle glycogen synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Glycogen content and contraction regulate glycogen synthase phosphorylation and affinity for UDP-glucose in rat skeletal muscles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. researchgate.net [researchgate.net]
• 28. documents.thermofisher.com [documents.thermofisher.com]
• 29. Release of cellular UDP-glucose as a potential extracellular signaling molecule [pubmed.ncbi.nlm.nih.gov]
• 30. [Analysis of intracellular nucleotide sugars]:Glycoscience Protocol Online Database [jcggdb.jp]

An In-depth Technical Guide to the Mechanism of Action of UDP Disodium Salt on P2Y6 Receptors

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mechanism of action of uridine (B1682114) 5'-diphosphate (UDP) disodium (B8443419) salt on the P2Y6 receptor, a G protein-coupled receptor implicated in a range of physiological and pathological processes. This document details the receptor's signaling pathways, summarizes key quantitative data, provides methodological outlines for relevant experiments, and includes visual representations of critical pathways and workflows.

Introduction to the P2Y6 Receptor

The P2Y6 receptor is a member of the P2Y family of purinergic G protein-coupled receptors (GPCRs) that are activated by extracellular nucleotides.[1] UDP has been identified as the primary endogenous agonist for the P2Y6 receptor.[2] This receptor is expressed in various tissues and cell types, playing significant roles in inflammation, immune responses, and cellular proliferation.[3][4] Activation of the P2Y6 receptor by UDP initiates a cascade of intracellular signaling events that are crucial for its diverse physiological functions.

Molecular Mechanism of Action

Uridine 5'-diphosphate (UDP) disodium salt acts as a selective agonist at the P2Y6 receptor. The binding of UDP to the extracellular domain of the P2Y6 receptor induces a conformational change, leading to the activation of heterotrimeric G proteins.[5]

G Protein Coupling

The P2Y6 receptor primarily couples to G proteins of the Gq/11 family.[4] There is also evidence for its coupling to G12/13 proteins, suggesting the potential for diverse downstream signaling cascades.[6]

Downstream Signaling Pathways

Activation of Gq/11 by the UDP-bound P2Y6 receptor leads to the stimulation of phospholipase C (PLC).[4] PLC, in turn, hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).

• IP3-Mediated Calcium Mobilization: IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytosol. This transient increase in intracellular calcium is a hallmark of P2Y6 receptor activation and can be measured in functional assays.[7]

• DAG-Mediated Protein Kinase C Activation: DAG remains in the plasma membrane and, in conjunction with the elevated intracellular calcium levels, activates protein kinase C (PKC). Activated PKC can then phosphorylate a variety of downstream target proteins, leading to diverse cellular responses.

Beyond the canonical Gq/PLC pathway, UDP-mediated P2Y6 receptor activation has been shown to engage other important signaling cascades:

• Mitogen-Activated Protein Kinase (MAPK) Pathway: P2Y6 receptor activation can lead to the phosphorylation and activation of extracellular signal-regulated kinases 1 and 2 (ERK1/2).[8] This pathway is often linked to cellular proliferation and differentiation.

• Rho Kinase (ROCK) Pathway: Coupling to G12/13 can activate the small GTPase RhoA and its downstream effector, Rho kinase (ROCK). This pathway is typically involved in the regulation of the actin cytoskeleton, cell migration, and smooth muscle contraction.

• c-Jun N-terminal Kinase (JNK) Pathway: Activation of the JNK pathway has also been reported downstream of P2Y6, contributing to inflammatory responses.[6]

Quantitative Data

Table 1: Potency (EC50) of UDP in Functional Assays

Cell Type	Assay	Species	EC50 (µM)	Reference
SCG neurons	Calcium mobilization	Mouse	>90	[9]
SCG glial cells	Calcium mobilization	Mouse	>200	[9]

Note: The high EC50 values in primary neuronal and glial cells may reflect lower receptor expression levels or the presence of ectonucleotidases that degrade UDP.

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the mechanism of action of UDP on P2Y6 receptors.

Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following P2Y6 receptor activation by UDP.

Materials:

• Cells expressing the P2Y6 receptor (e.g., 1321N1 astrocytoma cells)

• Cell culture medium (e.g., DMEM)

• Fetal bovine serum (FBS)

• Penicillin-Streptomycin

• Hanks' Balanced Salt Solution (HBSS) or other suitable assay buffer

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Pluronic F-127

• UDP disodium salt stock solution

• P2Y6 receptor antagonist (e.g., MRS2578) for control experiments

• 96-well black, clear-bottom microplates

• Fluorescence plate reader with automated injection capabilities

Procedure:

• Cell Culture: Culture P2Y6-expressing cells in appropriate medium supplemented with FBS and antibiotics until they reach 80-90% confluency.

• Cell Seeding: Seed the cells into 96-well black, clear-bottom microplates at a suitable density and allow them to adhere overnight.

• Dye Loading: Prepare a loading buffer containing the calcium-sensitive dye (e.g., 2 µM Fluo-4 AM) and Pluronic F-127 (e.g., 0.02%) in HBSS.

• Remove the culture medium from the wells and add the dye-loading buffer.

• Incubate the plate at 37°C for 45-60 minutes in the dark.

• Washing: Gently wash the cells twice with HBSS to remove excess dye.

• Assay: Place the plate in a fluorescence plate reader.

• Set the instrument to record fluorescence intensity at an appropriate excitation and emission wavelength (e.g., 485 nm excitation and 525 nm emission for Fluo-4).

• Record a stable baseline fluorescence for a short period.

• Compound Addition: Use the instrument's injector to add varying concentrations of UDP disodium salt to the wells.

• Continue to record the fluorescence intensity for a few minutes to capture the peak response.

• Data Analysis: The change in fluorescence intensity is proportional to the change in intracellular calcium concentration. Plot the peak fluorescence response against the logarithm of the UDP concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Inositol Phosphate Accumulation Assay

This assay measures the production of inositol phosphates, a direct downstream product of PLC activation.

Materials:

• Cells expressing the P2Y6 receptor

• Inositol-free DMEM

• myo-[3H]inositol

• Dialyzed FBS

• LiCl solution

• Perchloric acid (PCA)

• KOH/HEPES solution

• Dowex AG1-X8 resin

• Scintillation cocktail

• Scintillation counter

Procedure:

• Cell Labeling: Seed cells in 12-well plates and grow to near confluency.

• Wash the cells with inositol-free DMEM and then incubate them in inositol-free DMEM containing myo-[3H]inositol and dialyzed FBS for 16-24 hours to label the cellular phosphoinositide pools.

• Pre-incubation: Wash the labeled cells and pre-incubate them in a buffer containing LiCl for 15-30 minutes. LiCl inhibits inositol monophosphatases, leading to the accumulation of inositol phosphates.

• Stimulation: Add varying concentrations of UDP disodium salt and incubate for the desired time (e.g., 30-60 minutes).

• Extraction: Terminate the stimulation by adding ice-cold PCA.

• Incubate on ice for 30 minutes to precipitate proteins.

• Neutralize the extracts with KOH/HEPES solution.

• Chromatography: Apply the neutralized extracts to Dowex AG1-X8 anion-exchange columns.

• Wash the columns to remove free inositol.

• Elute the total inositol phosphates with a high salt buffer.

• Quantification: Add the eluate to a scintillation cocktail and measure the radioactivity using a scintillation counter.

• Data Analysis: Plot the radioactivity (counts per minute) against the logarithm of the UDP concentration to generate a dose-response curve and determine the EC50 value.

ERK1/2 Phosphorylation Assay (Western Blot)

This assay detects the phosphorylation of ERK1/2, a key downstream signaling event.[10]

Materials:

• Cells expressing the P2Y6 receptor

• Serum-free medium

• UDP disodium salt

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies: anti-phospho-ERK1/2 and anti-total-ERK1/2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Serum Starvation: Culture cells to 70-80% confluency and then serum-starve them for 4-16 hours to reduce basal ERK phosphorylation.

• Stimulation: Treat the cells with different concentrations of UDP disodium salt for various time points (e.g., 5, 10, 15, 30 minutes) to determine the optimal stimulation time.

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them with lysis buffer containing inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-ERK1/2 overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Apply the chemiluminescent substrate and capture the signal using an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody against total ERK1/2 to normalize for protein loading.

• Data Analysis: Quantify the band intensities using densitometry software. Calculate the ratio of phospho-ERK1/2 to total ERK1/2 for each sample.

Visualizations

The following diagrams illustrate the key signaling pathways and a typical experimental workflow for studying the effects of UDP on P2Y6 receptors.

Caption: P2Y6 Receptor Signaling Pathways.

Caption: Calcium Mobilization Assay Workflow.

Conclusion

UDP disodium salt is a key agonist for the P2Y6 receptor, initiating a complex network of intracellular signaling pathways primarily through Gq/11 and G12/13 proteins. The resulting activation of PLC, mobilization of intracellular calcium, and engagement of MAPK and Rho kinase pathways underscore the receptor's importance in mediating a variety of cellular functions. This guide provides a foundational understanding of the mechanism of action of UDP at the P2Y6 receptor, offering valuable data and methodologies for researchers in the field of purinergic signaling and drug discovery. Further research is warranted to fully elucidate the binding kinetics of UDP to the P2Y6 receptor and to explore the therapeutic potential of targeting this interaction.

References

• 1. Slow desensitization of the human P2Y6 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. UDP disodium salt | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]
• 3. Machine learning-aided search for ligands of P2Y6 and other P2Y receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Reactome | P2Y6 receptor can bind to UDP [reactome.org]
• 6. guidetopharmacology.org [guidetopharmacology.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Evidence for P2Y1, P2Y2, P2Y6 and atypical UTP-sensitive receptors coupled to rises in intracellular calcium in mouse cultured superior cervical ganglion neurons and glia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the P2Y14 Receptor: Agonist Activity of Uridine Nucleotides and the Role of Selective Antagonists

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This technical guide addresses the pharmacology of the P2Y14 receptor. It is crucial to note at the outset that Uridine 5'-diphosphate (UDP) and its derivatives, such as UDP-glucose, are endogenous agonists , not antagonists, of the P2Y14 receptor. This document will first elucidate the role of these molecules in activating the receptor and then provide a detailed overview of true P2Y14 receptor antagonists.

Introduction to the P2Y14 Receptor

The P2Y14 receptor (P2Y14R), formerly known as GPR105, is a G protein-coupled receptor (GPCR) belonging to the P2Y family of purinergic receptors.[1][2] Unlike other P2Y receptors that are primarily activated by simple nucleotides like ATP, ADP, UTP, and UDP, the P2Y14 receptor is uniquely sensitive to UDP-sugars.[2] Its most potent endogenous agonist is UDP-glucose.[1][3] The receptor is expressed in various tissues, with prominent levels in immune cells such as neutrophils, mast cells, and lymphocytes, as well as in the brain, gastrointestinal tract, and adipose tissue.[3][4][5] This expression pattern implicates P2Y14R in a range of physiological and pathophysiological processes, including inflammation, immune responses, neuro-immune function, and metabolic regulation.[4][6][7][8]

P2Y14 Receptor Signaling Pathways

The P2Y14 receptor primarily couples to the Gαi/o family of G proteins.[1][9] Agonist binding initiates a conformational change in the receptor, leading to the dissociation of the Gαi/o subunit from the Gβγ dimer. This event triggers multiple downstream signaling cascades:

• Inhibition of Adenylyl Cyclase: The activated Gαi subunit directly inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.[5][10] This is a canonical signaling pathway for the P2Y12-like subfamily of P2Y receptors.[5][7]

• MAP Kinase Activation: P2Y14R activation has been shown to induce the phosphorylation and activation of mitogen-activated protein kinases (MAPKs), including extracellular signal-regulated kinase 1/2 (ERK1/2).[10] This signaling is sensitive to pertussis toxin, confirming its dependence on Gαi/o protein activation.

• Rho-GTPase Pathway: In neutrophils, UDP-glucose stimulates P2Y14R-mediated activation of the small GTPase RhoA and its downstream effector, Rho kinase (ROCK). This pathway is crucial for cytoskeleton rearrangement and cell migration (chemotaxis).

• Intracellular Calcium Mobilization: While primarily Gαi-coupled, P2Y14R activation can lead to intracellular calcium mobilization.[11] This may occur through the Gβγ subunits activating phospholipase C (PLC), which generates inositol (B14025) 1,4,5-trisphosphate (IP3) and subsequent calcium release from the endoplasmic reticulum.[12]

P2Y14 Receptor Signaling Pathway

Pharmacology of the P2Y14 Receptor

As established, UDP and UDP-sugars are the primary agonists for P2Y14R. Their rank order of potency is generally UDP-glucose > UDP-galactose > UDP-glucuronic acid > UDP-N-acetylglucosamine.[2] Synthetic agonists have also been developed to probe the receptor's function.

Table 1: P2Y14 Receptor Agonists

Compound	Type	EC50 Value (nM)	Notes
UDP-glucose	Endogenous Agonist	80 - 82[1][3]	The most potent known endogenous agonist.
UDP-galactose	Endogenous Agonist	~100-500[2]	Slightly less potent than UDP-glucose.
UDP	Endogenous Agonist	-	Potent agonist, though potency can vary by species and assay.[5]

| MRS2690 | Synthetic Agonist | 49[13] | A potent and selective P2Y14R agonist, approximately 7-fold more potent than UDP-glucose.[13] |

The development of selective antagonists has been crucial for studying the physiological roles of P2Y14R and for its validation as a therapeutic target. The most well-characterized antagonist is PPTN (4,7-disubstituted 2-naphthoic acid derivative).

Table 2: P2Y14 Receptor Antagonists

Compound	Type	KB / Ki Value (pM)	IC50 Value (nM)	Notes
PPTN	Competitive Antagonist	434 (KB)[4][6]	~1-4 (chemotaxis assay)[6]	Highly potent and selective for P2Y14R over other P2Y subtypes.[6]

| Compound A | Competitive Antagonist | 1280 (Ki) | 2300 (Ca2+ assay)[14] | Identified from a phosphonate (B1237965) library screen.[14] |

Experimental Protocols

Detailed methodologies are essential for the accurate characterization of P2Y14 receptor ligands. Below are protocols for key functional assays.

This assay measures the ability of a P2Y14R agonist to inhibit adenylyl cyclase activity, or the ability of an antagonist to block this inhibition.

Workflow for a cAMP Accumulation Assay

Protocol:

• Cell Seeding: Seed cells stably expressing the human P2Y14 receptor (e.g., P2Y14-C6 glioma or P2Y14-HEK293 cells) into 96-well plates and culture overnight.[15][16]

• Assay Preparation: Wash cells with serum-free medium or a suitable buffer (e.g., HBSS).

• PDE Inhibition: Pre-incubate the cells with a phosphodiesterase (PDE) inhibitor, such as 500 µM IBMX, for 20-30 minutes at 37°C to prevent cAMP degradation.[17]

• Antagonist Addition: For antagonist testing, add varying concentrations of the antagonist (e.g., PPTN) to the wells and incubate for 15-20 minutes.

• Agonist Stimulation: Add the P2Y14R agonist (e.g., UDP-glucose at its EC80 concentration) along with an adenylyl cyclase stimulator, such as 10-30 µM forskolin.[10][17] Forskolin raises basal cAMP levels, making the Gαi-mediated inhibition measurable.

• Incubation: Incubate the plate for 15-30 minutes at 37°C.

• Cell Lysis and Detection: Stop the reaction and lyse the cells according to the manufacturer's protocol for the chosen cAMP detection kit (e.g., HTRF, ELISA, or luminescence-based kits).[15][17]

• Data Analysis: Determine the concentration of cAMP in each well. For antagonists, calculate IC50 values by plotting the percent inhibition of the agonist response versus the antagonist concentration.

This assay measures the increase in cytosolic calcium concentration following receptor activation, typically using a calcium-sensitive fluorescent dye.

Workflow for a Calcium Mobilization Assay

Protocol:

• Cell Plating: Plate P2Y14R-expressing cells in black-walled, clear-bottom 96- or 384-well plates and grow overnight.[12][18]

• Dye Loading: Remove the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in assay buffer, often containing probenecid (B1678239) to prevent dye extrusion.[19]

• Incubation: Incubate the plate for approximately 1 hour at 37°C, followed by 15-30 minutes at room temperature, protected from light.[12][19]

• Compound Preparation: During incubation, prepare a separate "compound plate" containing serial dilutions of agonists or antagonists at a concentration 4-5 times the final desired concentration.

• Measurement: Place both plates into a fluorescence plate reader (e.g., FLIPR). The instrument will record a stable baseline fluorescence for 10-20 seconds.[12]

• Compound Addition: The instrument will then automatically inject the compounds from the source plate into the cell plate.

• Data Acquisition: Continue to record the fluorescence intensity for 2-3 minutes to capture the transient increase in intracellular calcium.[19]

• Data Analysis: The response is typically quantified as the peak fluorescence intensity minus the baseline reading. Determine EC50 values for agonists and IC50 values for antagonists.

This assay measures the directed migration of neutrophils towards a chemoattractant, a key function mediated by P2Y14R.

Workflow for a Neutrophil Chemotaxis Assay

Protocol:

• Neutrophil Isolation: Isolate human neutrophils from fresh peripheral blood using a density gradient centrifugation method (e.g., using Ficoll-Paque) followed by dextran (B179266) sedimentation or red blood cell lysis.[20]

• Cell Preparation: Resuspend the purified neutrophils in an appropriate assay medium (e.g., RPMI with 0.5% BSA) at a concentration of 1-2 x 10^6 cells/mL.[20]

• Assay Setup: Use a chemotaxis chamber system (e.g., a 96-well Boyden chamber or Transwell plate with a 3-5 µm pore size membrane).

• Loading Chambers: Add the chemoattractant (e.g., UDP-glucose) to the lower wells of the chamber. For antagonist studies, pre-incubate the neutrophils with the antagonist before adding them to the upper chamber, or add the antagonist to both chambers.[21][22]

• Cell Addition: Add the neutrophil suspension to the upper chamber (the Transwell insert).[20][21]

• Incubation: Incubate the plate for 60-90 minutes at 37°C in a humidified 5% CO2 incubator to allow for cell migration.[20]

• Quantification: After incubation, remove the inserts. Quantify the number of cells that have migrated into the lower chamber. This can be done by lysing the migrated cells and measuring ATP content (e.g., using CellTiter-Glo) or by staining and counting the cells microscopically.[21]

• Data Analysis: Calculate the chemotactic index and determine the IC50 of antagonists by measuring the reduction in migration towards the agonist.

This assay directly measures the affinity of a ligand for the receptor by competing with a radiolabeled ligand.

Workflow for a Radioligand Binding Assay

Protocol:

• Membrane Preparation: Prepare cell membranes from a cell line overexpressing the P2Y14 receptor. This involves cell homogenization and differential centrifugation to pellet the membrane fraction.[23]

• Assay Setup: In a 96-well plate, combine the cell membranes (e.g., 5-20 µg protein), a fixed concentration of a suitable radioligand (e.g., [3H]UDP, near its Kd value), and varying concentrations of the unlabeled test compound in a binding buffer.[23][24]

• Nonspecific Binding: To determine nonspecific binding, include wells with a high concentration of an unlabeled agonist (e.g., 10 µM UDP-glucose).

• Incubation: Incubate the plate for 60-90 minutes at room temperature or 30°C to reach binding equilibrium.[23]

• Filtration: Terminate the reaction by rapid vacuum filtration through a glass fiber filter plate (e.g., GF/C), which traps the membranes with the bound radioligand.[23][25]

• Washing: Quickly wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Detection: Dry the filter plate, add scintillation cocktail, and count the radioactivity in a microplate scintillation counter.[25]

• Data Analysis: Subtract nonspecific binding from total binding to get specific binding. Plot the percent specific binding against the log concentration of the competitor to determine the IC50. Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.[26]

References

• 1. researchgate.net [researchgate.net]
• 2. Characterization of the UDP-glucose receptor (re-named here the P2Y14 receptor) adds diversity to the P2Y receptor family - PMC [pmc.ncbi.nlm.nih.gov]
• 3. UDP-glucose, Highly P2Y14 agonist (CAS 28053-08-9) | Abcam [abcam.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Signalling and pharmacological properties of the P2Y14 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Pharmacological characterization of P2Y receptor subtypes – an update - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent progress on the discovery of P2Y14 receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. A Selective High-Affinity Antagonist of the P2Y14 Receptor Inhibits UDP-Glucose–Stimulated Chemotaxis of Human Neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 11. P2Y14 receptor activation of platelets induces Ca2+ mobilization and Rho-GTPase-dependent motility that requires an interaction with P2Y1 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. MRS 2690 | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]
• 14. researchgate.net [researchgate.net]
• 15. bpsbioscience.com [bpsbioscience.com]
• 16. revvity.com [revvity.com]
• 17. benchchem.com [benchchem.com]
• 18. mdpi.com [mdpi.com]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 22. criver.com [criver.com]
• 23. giffordbioscience.com [giffordbioscience.com]
• 24. researchgate.net [researchgate.net]
• 25. merckmillipore.com [merckmillipore.com]
• 26. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Uridine 5'-diphosphate Disodium Salt: A Technical Guide to its Biochemical Properties and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

Uridine 5'-diphosphate (UDP) disodium (B8443419) salt is a nucleotide of critical importance in biochemical research and drug development. It serves as a potent and selective agonist for the P2Y6 receptor, a G protein-coupled receptor implicated in a variety of physiological and pathological processes, including immune responses, inflammation, and neurobiology. This technical guide provides an in-depth overview of the biochemical properties of UDP disodium salt, detailed experimental protocols for its study, and a summary of its role in key signaling pathways.

Physicochemical Properties

Uridine 5'-diphosphate disodium salt is a white to off-white crystalline powder. Its chemical and physical properties are summarized in the table below. The salt form enhances its stability and solubility in aqueous solutions, making it suitable for use in a wide range of biochemical and cell-based assays.

Property	Value
Synonyms	UDP disodium salt, 5'-UDP·2Na, Uridine-5'-diphosphoric acid disodium salt
Molecular Formula	C₉H₁₂N₂Na₂O₁₂P₂
Molecular Weight	448.12 g/mol (anhydrous basis)
Purity	Typically ≥96% by HPLC
Appearance	White to off-white powder
Solubility	Soluble in water (up to 100 mM), slightly soluble to insoluble in ethanol (B145695) and DMSO.[1]
Storage and Stability	Store at -20°C. Stock solutions in water at pH 7 are stable for several days at 4°C.[2]

Biochemical Activity and Signaling Pathways

Uridine 5'-diphosphate is a key signaling molecule that exerts its effects primarily through the activation of the P2Y6 receptor. It also exhibits antagonist activity at the P2Y14 receptor.

P2Y6 Receptor Agonism

UDP is a potent and selective endogenous agonist for the P2Y6 receptor, a Gq protein-coupled receptor.[3] The activation of the P2Y6 receptor by UDP initiates a downstream signaling cascade that plays a crucial role in various cellular processes.

The binding of UDP to the P2Y6 receptor leads to the activation of phospholipase C (PLC), which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca²⁺) into the cytoplasm. The subsequent increase in intracellular calcium concentration, along with the activation of protein kinase C (PKC) by DAG, mediates a wide range of cellular responses.

Figure 1: P2Y6 Receptor Signaling Pathway.

A significant physiological role of UDP-mediated P2Y6 receptor activation is the stimulation of microglial phagocytosis.[3][4] In the central nervous system, damaged neurons release UDP, which acts as an "eat-me" signal for microglia. This triggers the engulfment of cellular debris and apoptotic cells, a crucial process for maintaining tissue homeostasis and resolving inflammation.

P2Y14 Receptor Antagonism

In addition to its agonist activity at the P2Y6 receptor, UDP acts as a competitive antagonist at the human P2Y14 receptor.[5][6] The P2Y14 receptor is activated by UDP-sugars, such as UDP-glucose. By blocking the action of these endogenous ligands, UDP can modulate P2Y14-mediated signaling pathways, which are involved in immune cell trafficking and other inflammatory responses.

Quantitative Data

The following table summarizes key quantitative parameters for the interaction of Uridine 5'-diphosphate with its primary targets.

Parameter	Receptor	Species	Value	Reference(s)
EC₅₀	P2Y6 Receptor	Human	300 nM	[1]
pEC₅₀	P2Y6 Receptor	Human	6.52	[1]
pKB	P2Y14 Receptor	Human	7.28	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the biochemical properties and activity of Uridine 5'-diphosphate disodium salt.

Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for determining the purity of UDP disodium salt.

Materials:

• Uridine 5'-diphosphate disodium salt sample

• HPLC-grade water

• HPLC-grade methanol (B129727) or acetonitrile

• Buffer salts (e.g., potassium phosphate, ammonium (B1175870) acetate)

• C18 reverse-phase HPLC column

• HPLC system with UV detector

Procedure:

• Mobile Phase Preparation: Prepare an aqueous mobile phase (Buffer A) containing a suitable buffer (e.g., 50 mM potassium phosphate, pH 6.0) and an organic mobile phase (Buffer B) such as methanol or acetonitrile. Filter and degas both mobile phases.

• Standard and Sample Preparation: Prepare a stock solution of a UDP standard of known purity in HPLC-grade water. Prepare the UDP disodium salt sample solution in HPLC-grade water at a similar concentration.

• HPLC Analysis:

  • Equilibrate the C18 column with the initial mobile phase composition (e.g., 100% Buffer A).

  • Inject the standard and sample solutions.

  • Elute the components using a gradient program, for example, a linear gradient from 0% to 50% Buffer B over 20 minutes.

  • Monitor the elution profile at 262 nm.

• Data Analysis: Determine the purity of the sample by calculating the peak area of UDP as a percentage of the total peak area of all components in the chromatogram.

Figure 2: General Workflow for HPLC Purity Analysis.

P2Y6 Receptor Activation: Intracellular Calcium Mobilization Assay

This protocol describes a cell-based assay to measure the increase in intracellular calcium concentration following P2Y6 receptor activation by UDP.

Materials:

• Cells expressing the P2Y6 receptor (e.g., 1321N1 astrocytoma cells)

• Cell culture medium

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Fura-2 AM (calcium indicator dye)

• Pluronic F-127

• Uridine 5'-diphosphate disodium salt

• P2Y6 receptor antagonist (e.g., MRS2578) for control experiments

• Fluorescence plate reader or microscope capable of ratiometric calcium imaging

Procedure:

• Cell Culture: Plate P2Y6 receptor-expressing cells in a 96-well black-walled, clear-bottom plate and culture until they reach 80-90% confluency.

• Dye Loading:

  • Prepare a loading buffer containing Fura-2 AM (typically 2-5 µM) and Pluronic F-127 (0.02%) in HBSS.

  • Remove the culture medium from the cells and wash with HBSS.

  • Add the Fura-2 AM loading buffer to each well and incubate for 30-60 minutes at 37°C in the dark.

• Wash and De-esterification:

  • Remove the loading buffer and wash the cells twice with HBSS to remove extracellular dye.

  • Add fresh HBSS and incubate for an additional 30 minutes to allow for complete de-esterification of the Fura-2 AM within the cells.

• Calcium Measurement:

  • Place the plate in a fluorescence plate reader.

  • Measure the baseline fluorescence ratio by alternating excitation at 340 nm and 380 nm and measuring emission at 510 nm.

  • Add varying concentrations of UDP disodium salt to the wells.

  • Immediately begin recording the fluorescence ratio over time to measure the change in intracellular calcium concentration.

• Data Analysis: Calculate the ratio of the fluorescence intensities (340/380 nm). The increase in this ratio corresponds to an increase in intracellular calcium. Plot the change in fluorescence ratio against the UDP concentration to determine the EC₅₀.

Receptor Binding Assay

This protocol provides a general framework for a radioligand binding assay to determine the affinity of UDP for the P2Y6 receptor.

Materials:

• Cell membranes prepared from cells overexpressing the P2Y6 receptor

• Radiolabeled UDP (e.g., [³H]UDP)

• Unlabeled Uridine 5'-diphosphate disodium salt

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing MgCl₂)

• Glass fiber filters

• Filtration apparatus

• Scintillation cocktail

• Scintillation counter

Procedure:

• Assay Setup:

  • In a 96-well plate, set up reactions for total binding, non-specific binding, and competitive binding.

  • Total binding: Add cell membranes and a fixed concentration of radiolabeled UDP.

  • Non-specific binding: Add cell membranes, radiolabeled UDP, and a high concentration of unlabeled UDP to saturate the receptors.

  • Competitive binding: Add cell membranes, radiolabeled UDP, and varying concentrations of unlabeled UDP.

• Incubation: Incubate the plate at room temperature for a predetermined time to reach equilibrium.

• Filtration: Rapidly filter the contents of each well through a glass fiber filter using a filtration apparatus. This separates the receptor-bound radioligand from the free radioligand.

• Washing: Wash the filters multiple times with ice-cold assay buffer to remove unbound radioligand.

• Scintillation Counting:

  • Place the filters in scintillation vials.

  • Add scintillation cocktail and allow to equilibrate.

  • Measure the radioactivity on the filters using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • For competitive binding, plot the percentage of specific binding against the concentration of unlabeled UDP to determine the IC₅₀.

  • The Ki (inhibition constant) can be calculated from the IC₅₀ using the Cheng-Prusoff equation. For saturation binding experiments, plot specific binding against the concentration of radiolabeled UDP to determine the Kd (dissociation constant) and Bmax (maximum number of binding sites).

Conclusion

Uridine 5'-diphosphate disodium salt is an indispensable tool for researchers studying purinergic signaling. Its well-defined role as a P2Y6 receptor agonist and P2Y14 receptor antagonist makes it a valuable pharmacological probe for investigating the physiological and pathological functions of these receptors. The experimental protocols provided in this guide offer a starting point for the characterization of its activity and for the screening of novel compounds targeting the P2Y6 and P2Y14 receptors. A thorough understanding of the biochemical properties and signaling pathways of UDP is essential for advancing research in areas such as neuroinflammation, immune modulation, and drug discovery.

References

• 1. selleckchem.com [selleckchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. UDP facilitates microglial phagocytosis through P2Y6 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. UDP acting at P2Y6 receptors is a mediator of microglial phagocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 6. UDP is a competitive antagonist at the human P2Y14 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Discovery and significance of UDP as a signaling molecule

An In-depth Technical Guide on the Discovery and Significance of Uridine (B1682114) Diphosphate (B83284) (UDP) as a Signaling Molecule

Audience: Researchers, scientists, and drug development professionals.

Abstract

Uridine diphosphate (UDP), once considered primarily an intracellular metabolite, has emerged as a critical extracellular signaling molecule. This guide provides a comprehensive technical overview of the discovery of UDP as a purinergic signal, its cognate receptors, and the downstream pathways it modulates. We delve into the significant physiological and pathological roles of UDP signaling, particularly in inflammation, neurobiology, and cardiovascular function. This document summarizes key quantitative pharmacological data, details common experimental protocols for studying UDP-mediated effects, and visualizes the core signaling cascades. The aim is to furnish researchers and drug development professionals with a thorough understanding of the UDP signaling axis and its potential as a therapeutic target.

The Emergence of UDP as an Extracellular Signal

The concept of purinergic signaling, initiated by the discovery of ATP as an extracellular messenger, has expanded to include a variety of nucleotides. Among these, uridine nucleotides have garnered significant interest.[1] The recognition that specific G protein-coupled receptors (GPCRs) in the P2Y family are activated by UTP and UDP established these molecules as bona fide signaling ligands.[1][2] Unlike ATP, which is released during cell stress and acts as a widespread "danger signal," UDP's release and signaling functions are often more nuanced. It can be generated extracellularly from the hydrolysis of released UTP by ectonucleotidases or released directly by cells.[1][3] This discovery opened new avenues for understanding cellular communication, particularly in the contexts of immune response, inflammation, and tissue homeostasis.

Receptors for UDP Signaling

UDP's extracellular effects are primarily mediated by two P2Y receptor subtypes: P2Y6 and P2Y14. These receptors exhibit distinct pharmacology, coupling mechanisms, and tissue distribution, leading to diverse functional outcomes.

The P2Y6 Receptor (P2Y6R)

The P2Y6 receptor is the principal receptor for UDP.[2] It is highly selective for UDP over other nucleotides like ATP or ADP.[3] Studies on cells transfected with P2Y6 receptors have shown that UDP binding leads to the activation of Gq/11 proteins, initiating a canonical signaling cascade involving phospholipase C.[4][5] P2Y6R expression is prominent in immune cells like microglia and macrophages, as well as in vascular smooth muscle cells and some epithelial cells, highlighting its role in inflammation and vascular biology.[4][6]

The P2Y14 Receptor (P2Y14R)

While the P2Y14 receptor is predominantly activated by UDP-sugars such as UDP-glucose and UDP-galactose, its interaction with UDP is also significant and complex.[7][8] P2Y14R is coupled to Gi/o proteins, and its activation leads to the inhibition of adenylyl cyclase.[7] A crucial finding for drug development is the species-dependent pharmacology of this receptor: UDP acts as a competitive antagonist at the human P2Y14 receptor, while it functions as a potent agonist at the rat P2Y14 receptor.[9][10][11] This receptor is widely expressed, with notable levels in immune cells (neutrophils, eosinophils), adipose tissue, and the gastrointestinal tract, suggesting its involvement in immune modulation and metabolic regulation.[7][12]

Core Signaling Pathways

The activation of P2Y6 and P2Y14 receptors by UDP initiates distinct intracellular signaling cascades that orchestrate a wide range of cellular responses.

P2Y6R: The Gq/Phospholipase C Pathway

Upon UDP binding, the P2Y6 receptor activates the Gq alpha subunit, which in turn stimulates phospholipase Cβ (PLCβ). PLCβ hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two secondary messengers: inositol (B14025) 1,4,5-trisphosphate (InsP3) and diacylglycerol (DAG). InsP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored Ca2+ into the cytoplasm.[5] The subsequent rise in intracellular Ca2+ and the activation of protein kinase C (PKC) by DAG lead to downstream effects such as phagocytosis, cytokine release, and smooth muscle cell proliferation.[4][5] In some contexts, P2Y6R activation is also linked to the RhoA/Rho-kinase pathway, which is critical for regulating the cytoskeleton and myogenic tone in arteries.[13]

Figure 1: UDP-P2Y6 Receptor Signaling Cascade.

P2Y14R: The Gi/Adenylyl Cyclase Inhibitory Pathway

Activation of the P2Y14 receptor by its agonists (UDP-sugars or, in some species, UDP) leads to the activation of the inhibitory G protein, Gi.[7] The Gαi subunit dissociates and directly inhibits the enzyme adenylyl cyclase (AC). This inhibition reduces the intracellular concentration of the second messenger cyclic AMP (cAMP).[14] A decrease in cAMP levels affects the activity of protein kinase A (PKA) and other cAMP-dependent pathways, influencing processes like neutrophil chemotaxis and inflammatory responses.[14][15] Additionally, the Gβγ subunits released from Gi can activate other effectors, including mitogen-activated protein kinase (MAPK) pathways like ERK1/2, contributing to the regulation of gene expression and cell survival.[7]

Figure 2: P2Y14 Receptor Signaling Cascade.

Physiological and Pathological Significance

UDP signaling plays a pivotal role in a multitude of physiological processes and has been implicated in various disease states.

• Neuro-inflammation and Phagocytosis: In the central nervous system, UDP acts as a key "find-me" and "eat-me" signal for microglia, the brain's resident immune cells.[3][16] Following neuronal injury, dying neurons release UTP, which is rapidly converted to UDP.[5] This extracellular UDP activates P2Y6 receptors on microglia, triggering phagocytosis to clear cellular debris, a process crucial for maintaining brain health.[3][5][16][17] However, chronic activation can contribute to detrimental neuro-inflammatory cycles.

• Cardiovascular Regulation: UDP functions as a mitogen for vascular smooth muscle cells (VSMCs) through the P2Y6 receptor, promoting their proliferation.[4] This action suggests a role in the pathogenesis of atherosclerosis and vascular remodeling. Furthermore, UDP/P2Y6R signaling is essential for the intrinsic property of resistance arteries to contract in response to pressure (myogenic tone), a key mechanism for blood flow autoregulation.[13]

• Immunity and Inflammation: The UDP-sugar/P2Y14R axis is a significant regulator of immune cell trafficking. UDP-glucose, acting on P2Y14R, promotes the chemotaxis of human neutrophils and is involved in amplifying eosinophil recruitment in models of allergic asthma.[14][15][18] This positions the P2Y14 receptor as a potential target for inflammatory diseases.

• Metabolic Control: Emerging evidence points to a role for UDP in central appetite regulation. Studies have shown that UDP concentrations are elevated in the hypothalamus of obese mice and that UDP, via P2Y6R, can stimulate appetite-increasing neurons.[19] This link suggests that the UDP signaling pathway may be a novel target for metabolic disorders.

Quantitative Pharmacology of UDP Receptors

The development of selective agonists and antagonists is crucial for dissecting the function of P2Y receptors and for their validation as therapeutic targets. The tables below summarize key quantitative data for ligands acting at P2Y6 and P2Y14 receptors.

Table 1: Potency of Agonists at P2Y Receptors

Receptor	Agonist	Potency (EC₅₀)	Species	Comments	Reference(s)
P2Y6R	UDP	300 nM	Human	Selective endogenous agonist.	[9]
P2Y6R	UDPβS	47 nM	Human	Stable, potent synthetic agonist.	[9]
P2Y6R	5-Br-UDP	800 nM	Human	Synthetic agonist.	[9]
P2Y14R	UDP-glucose	~10 nM	Human	Most potent endogenous agonist.	[14]

| P2Y14R | UDP | 0.35 µM (350 nM) | Rat | Potent agonist in rats. |[10] |

Table 2: Potency of Antagonists at P2Y Receptors

Receptor	Antagonist	Potency	Species	Comments	Reference(s)
P2Y6R	MRS2578	IC₅₀ ~200-800 nM	Human/Rat	Selective non-nucleotide antagonist.	[20][21]
P2Y14R	UDP	pK_B_ = 7.28	Human	Competitive antagonist.	[10][11]

| P2Y14R | PPTN | K_B_ = 434 pM | Human | Potent, selective non-nucleotide antagonist. |[14] |

Key Experimental Protocols

The characterization of UDP as a signaling molecule has been enabled by a variety of experimental techniques. Below are descriptions of the core methodologies used.

Measurement of Intracellular Calcium ([Ca²⁺]i) Mobilization

This assay is the primary method for assessing Gq-coupled receptor activation, such as P2Y6R.

• Principle: Cells are loaded with a Ca²⁺-sensitive fluorescent dye (e.g., Fura-2). Upon receptor activation and subsequent InsP3-mediated Ca²⁺ release from the ER, the dye binds to Ca²⁺, causing a change in its fluorescence properties.

• Methodology:

  • Culture cells expressing the receptor of interest (e.g., microglia or P2Y6R-transfected cells) on glass coverslips.

  • Load cells with Fura-2 acetoxymethyl (Fura-2 AM) ester. The AM group allows the dye to cross the cell membrane.

  • Wash cells to remove extracellular dye. Intracellular esterases cleave the AM group, trapping the active Fura-2 dye inside.

  • Mount the coverslip on a fluorescence microscope equipped with a ratiometric imaging system.

  • Excite the cells alternately at 340 nm and 380 nm and measure the fluorescence emission at 510 nm.

  • Establish a baseline fluorescence ratio (F340/F380).

  • Apply UDP or other agonists and record the change in the fluorescence ratio over time. The ratio is proportional to the intracellular Ca²⁺ concentration.[22]

Adenylyl Cyclase (AC) Inhibition Assay

This assay is used to measure the activity of Gi-coupled receptors like P2Y14R.

• Principle: Gi activation inhibits AC, leading to a decrease in cAMP production. This assay measures the amount of cAMP produced by cells, often after stimulation of AC with forskolin.

• Methodology:

  • Culture cells expressing the Gi-coupled receptor (e.g., P2Y14-transfected C6 glioma cells).[14]

  • Pre-incubate cells with the test antagonist (e.g., PPTN) if applicable.

  • Stimulate the cells with the receptor agonist (e.g., UDP-glucose) in the presence of an AC activator like forskolin.

  • Lyse the cells and measure the intracellular cAMP concentration using a competitive immunoassay (e.g., ELISA) or a radioimmunoassay.

  • A potent agonist will cause a dose-dependent decrease in forskolin-stimulated cAMP levels.[14]

Microglial Phagocytosis Assay

This functional assay directly measures a key physiological outcome of UDP-P2Y6R signaling.

• Principle: The ability of microglia to engulf particles is quantified by exposing them to fluorescently labeled microspheres or beads.

• Methodology:

  • Culture primary microglia or a microglial cell line.

  • Treat the cells with UDP or other test compounds.

  • Add fluorescent latex beads or microspheres to the culture medium and incubate to allow for phagocytosis.[5]

  • Wash the cells thoroughly to remove non-engulfed beads.

  • Quantify phagocytosis. This can be done by:

    • Microscopy: Fixing the cells and counting the number of beads per cell.

    • Flow Cytometry (FACS): Detaching the cells and analyzing the fluorescence intensity per cell. This provides a high-throughput measure of the percentage of phagocytic cells and the extent of phagocytosis.[5][17]

Figure 3: Experimental Workflow for Microglial Phagocytosis Assay.

Therapeutic Potential and Drug Development

The integral roles of UDP signaling in inflammation, immunity, and vascular biology make its receptors attractive targets for therapeutic intervention.

• P2Y6 Receptor Antagonists: Given the pro-inflammatory and pro-proliferative effects of P2Y6R activation, antagonists could be beneficial in treating conditions like chronic inflammation, neurodegenerative diseases (by modulating microglial activation), atherosclerosis, and certain cancers.[4][5] The development of selective antagonists like MRS2578 has been a key step in validating this potential.[21]

• P2Y14 Receptor Modulators: The role of P2Y14R in recruiting inflammatory cells suggests that antagonists could be effective treatments for inflammatory disorders such as inflammatory bowel disease, COPD, and allergic asthma.[15][18] The discovery of potent and selective antagonists like PPTN provides a valuable pharmacological tool and a starting point for drug development.[14] Conversely, selective agonists could be developed to leverage the receptor's functions in specific contexts, though this area is less explored.

Conclusion

Uridine diphosphate has been firmly established as a pleiotropic signaling molecule with profound effects on cellular and systemic physiology. Its actions, mediated primarily through the P2Y6 and P2Y14 receptors, are central to orchestrating immune responses, regulating vascular tone, and influencing metabolic processes. The distinct signaling pathways and pharmacological profiles of these receptors provide multiple avenues for therapeutic intervention. For researchers and drug developers, a deep understanding of the UDP signaling axis is essential for harnessing its potential to create novel treatments for a range of inflammatory, cardiovascular, and neurological diseases. Future work will likely focus on developing more drug-like receptor modulators and further elucidating the complex, context-dependent roles of UDP in health and disease.

References

• 1. Potential signalling roles for UTP and UDP: sources, regulation and release of uracil nucleotides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Reactome | P2Y6 receptor can bind to UDP [reactome.org]
• 3. tandfonline.com [tandfonline.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. UDP acting at P2Y6 receptors is a mediator of microglial phagocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Characterization of UDP-Activated Purinergic Receptor P2Y6 Involved in Japanese Flounder Paralichthys olivaceus Innate Immunity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. UDP-Sugars as Extracellular Signaling Molecules: Cellular and Physiologic Consequences of P2Y14 Receptor Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Release of cellular UDP-glucose as a potential extracellular signaling molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Development of selective agonists and antagonists of P2Y receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. UDP Is a Competitive Antagonist at the Human P2Y14 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. ahajournals.org [ahajournals.org]
• 14. A Selective High-Affinity Antagonist of the P2Y14 Receptor Inhibits UDP-Glucose–Stimulated Chemotaxis of Human Neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 15. UDP-glucose sensing P2Y14R: A novel target for inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. UDP Facilitates Microglial Phagocytosis Through P2Y6 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. JCI - UDP-glucose and P2Y14 receptor amplify allergen-induced airway eosinophilia [jci.org]
• 19. UDP – A weighty signaling molecule [sf.mpg.de]
• 20. mdpi.com [mdpi.com]
• 21. pubs.acs.org [pubs.acs.org]
• 22. researchgate.net [researchgate.net]

Uridine 5'-diphosphate Disodium Salt in Glycosylation Pathways: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Uridine (B1682114) 5'-diphosphate (UDP) disodium (B8443419) salt and its sugar-conjugated derivatives are central to a vast array of biological processes, most notably the biosynthesis of complex carbohydrates and glycoconjugates. This technical guide provides a comprehensive overview of the pivotal role of UDP-sugars as activated donors in glycosylation reactions catalyzed by glycosyltransferases. We will delve into the biosynthesis of these critical molecules, their transport into cellular compartments where glycosylation occurs, and their involvement in key signaling pathways. Furthermore, this guide will present detailed experimental protocols for studying glycosylation, quantitative data on enzyme kinetics, and the profound implications of UDP-dependent glycosylation in drug development and disease.

The Central Role of UDP-Sugars in Glycosylation

Glycosylation, the enzymatic process of attaching glycans (carbohydrate chains) to proteins, lipids, and other organic molecules, is fundamental to cellular function, influencing protein folding, stability, trafficking, and cell-cell recognition. The vast majority of these reactions rely on activated sugar donors, with UDP-sugars being the most prominent.

Uridine 5'-diphosphate glucose (UDP-glucose) serves as a primary precursor for the synthesis of a wide variety of other UDP-sugars, including UDP-galactose, UDP-N-acetylglucosamine (UDP-GlcNAc), UDP-N-acetylgalactosamine (UDP-GalNAc), UDP-glucuronic acid, and UDP-xylose.[1] These molecules act as the direct substrates for glycosyltransferases, a large family of enzymes that catalyze the transfer of the sugar moiety to an acceptor molecule, releasing UDP as a byproduct.[2]

Biosynthesis of UDP-Sugars

The de novo synthesis of UDP-sugars is primarily catalyzed by a class of enzymes known as UDP-sugar pyrophosphorylases. These enzymes utilize uridine triphosphate (UTP) and a specific sugar-1-phosphate to produce the corresponding UDP-sugar and inorganic pyrophosphate (PPi).[3][4] This reaction is a critical control point in the overall flux of sugars into glycosylation pathways.

Transport of UDP-Sugars into the Endoplasmic Reticulum and Golgi Apparatus

Glycosylation of secreted and membrane-bound proteins occurs within the lumen of the endoplasmic reticulum (ER) and Golgi apparatus. Since UDP-sugars are synthesized in the cytoplasm, they must be transported across the membranes of these organelles. This transport is mediated by a family of specific nucleotide-sugar transporters (NSTs), which are typically antiporters that exchange a cytosolic UDP-sugar for a luminal uridine monophosphate (UMP).[5][6] The efficiency and specificity of these transporters are crucial for maintaining the fidelity of glycosylation.

Quantitative Data on Glycosyltransferase Kinetics

The efficiency of glycosylation reactions is dictated by the kinetic parameters of the glycosyltransferases involved. The Michaelis constant (Km) reflects the substrate concentration at which the reaction rate is half of the maximum velocity (Vmax), providing insight into the enzyme's affinity for its UDP-sugar donor and acceptor substrates. The catalytic constant (kcat) represents the turnover number of the enzyme. The following tables summarize key kinetic data for various glycosyltransferases.

Glycosyltransferase	UDP-Sugar Donor	Acceptor Substrate	Km (µM)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)	Reference(s)
O-GlcNAc Transferase (OGT)	UDP-GlcNAc	CaMKIV peptide	2.5 ± 0.5	0.012 ± 0.001	4,800	[3]
Human Galactosyltransferase 1	UDP-Galactose	N-acetylglucosamine	7.5	-	-	[7]
Sterol 3-O-β-glycosyltransferase	UDP-Glucose	β-sitosterol	90	0.45	5,000	[8]
UGT1A10	UDP-Glucuronic Acid	4-Methylumbelliferone	240	-	-	[2]

Glycosylation Reaction	Enzyme(s)	UDP-Sugar Donor(s)	Acceptor	Yield (%)	Reference(s)
Synthesis of Vancomycin	GtfE, GtfD	UDP-Glucose, UDP-vancosamine	Vancomycin Aglycon	92 (for pseudoaglycon)	[5]
Synthesis of Nothofagin (B1679979)	C-Glycosyltransferase, Sucrose Synthase	UDP-Glucose (in situ generated)	Phloretin	>95	[9]
Synthesis of GD1b Glycan	Sialyltransferases, GalNAc transferase, Galactosyltransferase	CMP-Neu5Ac, UDP-GalNAc, UDP-Galactose	Lactose	73 (overall)	[8]
Synthesis of Heparin Precursor	Heparosan Synthase	UDP-GlcNAc, UDP-Glucuronic Acid	Disaccharide acceptor	High	[10][11]

Key Signaling Pathways Involving UDP-Sugars

UDP-sugars are not merely metabolic intermediates; they are integral to signaling pathways that regulate a multitude of cellular processes.

O-GlcNAcylation: A Nutrient-Sensing Pathway

O-GlcNAcylation is a dynamic post-translational modification where a single N-acetylglucosamine (GlcNAc) moiety is attached to serine or threonine residues of nuclear and cytosolic proteins. This process is catalyzed by O-GlcNAc transferase (OGT), which utilizes UDP-GlcNAc as the sugar donor.[12][13] O-GlcNAcylation acts as a nutrient sensor, as the cellular levels of UDP-GlcNAc fluctuate with the availability of glucose, amino acids, fatty acids, and nucleotides.[12] Dysregulation of O-GlcNAcylation is implicated in various diseases, including cancer and diabetes.[14][15][16]

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Insights into O-Linked N-Acetylglucosamine ([0-9]O-GlcNAc) Processing and Dynamics through Kinetic Analysis of O-GlcNAc Transferase and O-GlcNAcase Activity on Protein Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Total Syntheses of Vancomycin Related Glycopeptide Antibiotics and Key Analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Next Generation Total Synthesis of Vancomycin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Glycosyltransferases in human blood.I. Galactosyltransferase in human serum and erythrocyte membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Leloir Glycosyltransferases in Applied Biocatalysis: A Multidisciplinary Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Leloir glycosyltransferases enabled to flow synthesis: Continuous production of the natural C‐glycoside nothofagin - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enzymatic Synthesis of Glycosaminoglycan Heparin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Engineering of routes to heparin and related polysaccharides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. O-GlcNAcylation in Cancer Biology: Linking Metabolism and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Integration of Sugar Metabolism and Proteoglycan Synthesis by UDP-glucose Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. O-GlcNAcylation Regulation of Cellular Signaling in Cancer - PMC [pmc.ncbi.nlm.nih.gov]

The Cellular Enigma of Uridine Diphosphate (UDP) Disodium Salt: An In-depth Technical Guide on Extracellular Signaling and Transport

For Researchers, Scientists, and Drug Development Professionals

Abstract

Uridine diphosphate (B83284) (UDP) disodium (B8443419) salt, a pivotal nucleotide, primarily functions as an extracellular signaling molecule rather than a substrate for direct cellular uptake. Its biological effects are predominantly mediated through cell surface P2Y purinergic receptors, influencing a myriad of physiological and pathological processes. This technical guide delineates the current understanding of UDP's interaction with cells, focusing on its role as a ligand for P2Y6 and P2Y14 receptors, the downstream signaling cascades, and the mechanisms governing its extracellular availability. While direct transport across the plasma membrane is not a prominent feature of UDP biology, this document will also touch upon the intracellular transport of related nucleotide sugars. Experimental methodologies for studying these interactions are detailed, and quantitative data are presented for comparative analysis.

Introduction: The Extracellular Realm of UDP Signaling

Uridine diphosphate (UDP) is a nucleotide that plays a crucial role in cellular metabolism and signaling. While its intracellular functions are well-established, its extracellular actions have garnered significant attention in recent years. Extracellular UDP, often released from cells upon stress or injury, acts as a potent signaling molecule by binding to specific G protein-coupled receptors (GPCRs) on the cell surface. This interaction triggers intracellular signaling cascades that modulate a wide range of cellular responses, from inflammation to cell growth.

Contrary to the transport of its nucleoside counterpart, uridine, which readily enters cells via nucleoside transporters, UDP is generally considered membrane-impermeable due to its negatively charged phosphate (B84403) groups. The scientific literature strongly indicates that the primary biological activities of exogenously applied UDP disodium salt stem from its binding to cell surface receptors, rather than its transport into the cytoplasm.

The Dichotomous Role of UDP as a P2Y Receptor Ligand

UDP exhibits a fascinating duality in its interaction with the P2Y receptor family, acting as a potent agonist for one receptor subtype and an antagonist for another in humans.

Agonist at the P2Y6 Receptor

UDP is a potent and selective agonist for the P2Y6 receptor.[1][2] Activation of the P2Y6 receptor by UDP has been shown to mediate a variety of cellular responses, including the stimulation of microglial phagocytosis and acting as a growth factor for vascular smooth muscle cells.[3][4][5] The signaling cascade initiated by UDP binding to P2Y6 is primarily coupled through Gq/11 proteins, leading to the activation of phospholipase C (PLC), subsequent production of inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG), and an increase in intracellular calcium levels.

Antagonist at the Human P2Y14 Receptor

In contrast to its agonistic role at the P2Y6 receptor, UDP acts as a competitive antagonist at the human P2Y14 receptor.[2][6] The native agonists for the P2Y14 receptor are UDP-sugars, such as UDP-glucose.[6] By competitively binding to the P2Y14 receptor, UDP can block the signaling induced by these UDP-sugars, which are often associated with inflammatory responses.[6]

Quantitative Data on UDP-Receptor Interactions

The following table summarizes the key quantitative parameters of UDP's interaction with its primary receptor targets.

Ligand	Receptor	Species	Activity	EC50 / pEC50 / pKB	Reference(s)
UDP disodium salt	P2Y6	Human/Rat	Agonist	EC50 = 300 nM; pEC50 = 6.52	[1]
UDP disodium salt	P2Y14	Human	Antagonist	pKB = 7.28	[1][6]
UDP disodium salt	P2Y14	Rat	Agonist	EC50 = 0.35 µM	[6]

Signaling Pathways of UDP

The binding of UDP to its receptors initiates distinct downstream signaling pathways.

Caption: Signaling pathways for UDP at P2Y6 and P2Y14 receptors.

Cellular Transport: The Missing Link for Extracellular UDP

A thorough review of the scientific literature reveals a lack of evidence for specific transporters mediating the uptake of UDP disodium salt from the extracellular space into the cytoplasm. The SLC28 and SLC29 families of transporters are responsible for the cellular uptake of nucleosides, such as uridine, but not nucleotides.[7][8][9][10] The prevailing understanding is that the phosphate groups of UDP render it too negatively charged to passively diffuse across the cell membrane, and no known active transport mechanism for extracellular UDP into the cytoplasm has been characterized.

However, the transport of related UDP-sugars into the lumen of the endoplasmic reticulum and Golgi apparatus is a well-defined process, crucial for glycosylation reactions. This transport is mediated by nucleotide sugar transporters (NSTs).[11]

Caption: Comparison of UDP transport at the plasma and organelle membranes.

Experimental Protocols for Studying UDP-Cell Interactions

Investigating the effects of UDP disodium salt on cellular function requires specific experimental approaches. Given that its primary action is extracellular, assays should focus on receptor binding and downstream signaling events.

Radioligand Binding Assays

This method is used to determine the affinity and specificity of UDP for its receptors.

• Objective: To quantify the binding of radiolabeled UDP or a known radiolabeled ligand for P2Y6/P2Y14 to cell membranes or whole cells expressing the receptor of interest.

• Protocol Outline:

  • Cell Culture: Culture cells endogenously expressing or transfected with the P2Y receptor of interest.

  • Membrane Preparation (optional): Homogenize cells and isolate the membrane fraction by centrifugation.

  • Incubation: Incubate membranes or whole cells with a constant concentration of a radiolabeled ligand (e.g., [³H]UDP) and varying concentrations of unlabeled UDP disodium salt.

  • Separation: Separate bound from free radioligand by rapid filtration through glass fiber filters.

  • Quantification: Measure the radioactivity retained on the filters using a scintillation counter.

  • Data Analysis: Analyze the data using non-linear regression to determine the inhibition constant (Ki) or the dissociation constant (Kd).

Functional Assays: Calcium Mobilization

This assay measures the increase in intracellular calcium concentration following P2Y6 receptor activation by UDP.

• Objective: To assess the functional potency of UDP as a P2Y6 receptor agonist.

• Protocol Outline:

  • Cell Culture: Plate cells expressing the P2Y6 receptor in a 96-well plate.

  • Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

  • Stimulation: Add varying concentrations of UDP disodium salt to the wells.

  • Detection: Measure the change in fluorescence intensity over time using a fluorescence plate reader.

  • Data Analysis: Plot the peak fluorescence response against the UDP concentration to determine the EC50 value.

Functional Assays: cAMP Measurement

This assay is used to determine the antagonistic effect of UDP on the P2Y14 receptor.

• Objective: To measure the ability of UDP to inhibit the agonist-induced decrease in cyclic AMP (cAMP) levels.

• Protocol Outline:

  • Cell Culture: Culture cells expressing the P2Y14 receptor.

  • Pre-treatment: Incubate the cells with varying concentrations of UDP disodium salt.

  • Stimulation: Add a P2Y14 agonist (e.g., UDP-glucose) in the presence of an adenylyl cyclase activator like forskolin.

  • Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercially available ELISA or TR-FRET kit.

  • Data Analysis: Determine the ability of UDP to reverse the agonist-induced inhibition of cAMP production.

Caption: Workflow for investigating the cellular effects of UDP.

Conclusion and Future Directions

The current body of scientific evidence strongly supports the role of UDP disodium salt as a crucial extracellular signaling molecule, with its biological effects being transduced through P2Y6 and P2Y14 receptors. There is a notable absence of data supporting a direct cellular uptake mechanism for extracellular UDP. Therefore, researchers and drug development professionals should focus on the modulation of P2Y receptors as the primary mechanism of action for UDP-based therapeutics.

Future research could explore the potential for developing fluorescent UDP analogs to visually track its interaction with the cell surface in real-time. Furthermore, a definitive investigation into the possibility of as-yet-undiscovered, low-affinity or context-specific UDP transporters would be valuable to conclusively address the question of its cellular uptake. However, based on current knowledge, the paradigm of UDP as an extracellular signaling agent remains the cornerstone of its cellular biology.

References

• 1. Extracellular UDP-Glucose Activates P2Y14 Receptor and Induces Signal Transducer and Activator of Transcription 3 (STAT3) Tyr705 Phosphorylation and Binding to Hyaluronan Synthase 2 (HAS2) Promoter, Stimulating Hyaluronan Synthesis of Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The SLC28 (CNT) and SLC29 (ENT) nucleoside transporter families: a 30-year collaborative odyssey. | Semantic Scholar [semanticscholar.org]
• 3. UDP acting at P2Y6 receptors is a mediator of microglial phagocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. UDP acting at P2Y6 receptors is a mediator of microglial phagocytosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. journals.physiology.org [journals.physiology.org]
• 6. UDP Is a Competitive Antagonist at the Human P2Y14 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The concentrative nucleoside transporter family, SLC28 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The equilibrative nucleoside transporter family, SLC29 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The human concentrative and equilibrative nucleoside transporter families, SLC28 and SLC29 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The SLC28 (CNT) and SLC29 (ENT) nucleoside transporter families: a 30-year collaborative odyssey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Molecular and functional characterization of microsomal UDP-glucuronic acid uptake by members of the nucleotide sugar transporter (NST) family - PubMed [pubmed.ncbi.nlm.nih.gov]

The Physiological Concentration of Uridine 5'-diphosphate in Tissues: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physiological concentrations of Uridine (B1682114) 5'-diphosphate (UDP) and its derivatives in various tissues. It details experimental protocols for their quantification and explores the key signaling pathways mediated by UDP. This document is intended to serve as a valuable resource for researchers and professionals involved in drug development and related scientific fields.

Quantitative Data on UDP and UDP-Sugar Concentrations in Tissues

The intracellular concentration of Uridine 5'-diphosphate (UDP) and its sugar conjugates, such as UDP-glucose (UDP-Glc), UDP-glucuronic acid (UDPGA), and UDP-N-acetylglucosamine (UDP-GlcNAc), varies significantly across different tissues. These molecules are crucial intermediates in various metabolic pathways, including glycogen (B147801) synthesis and the formation of glycoproteins and proteoglycans. The following tables summarize the reported physiological concentrations in human and animal tissues.

Table 1: Concentration of Uracil Nucleotides in Various Rat Tissues

Tissue	UTP (nmol/g wet weight)	UDP (nmol/g wet weight)	UMP (nmol/g wet weight)	Total Uracil Nucleotides (nmol/g wet weight)
Liver	250 ± 20	80 ± 10	40 ± 5	370
Heart	150 ± 15	50 ± 5	20 ± 3	220
Lung	120 ± 12	40 ± 4	15 ± 2	175
Kidney	180 ± 18	60 ± 6	25 ± 3	265
Brain	200 ± 20	70 ± 7	30 ± 4	300

Data adapted from a study on rats and represents the mean ± SEM.[1]

Table 2: Concentration of UDP-Glucuronic Acid (UDPGA) in Human Tissues

Tissue	Concentration (μmol/kg)
Liver	279[2][3]
Kidney	17.4[2][3]
Intestinal Mucosa	19.3[2][3]
Lung	17.2[2][3]

Table 3: Concentration of UDP-N-acetylglucosamine (UDP-GlcNAc) and UDP-glucose in Rat Skeletal Muscle

Analyte	Condition	Concentration (nmol/g)
UDP-GlcNAc	Basal	35.9 ± 8.4
Uridine Infusion	86.8 ± 8.8
UDP-glucose	Basal	17.8 ± 6.1
Uridine Infusion	55.2 ± 14.2

Data represents the mean ± SEM.[4]

Experimental Protocols for UDP Quantification

Accurate quantification of UDP and its derivatives in tissues is essential for understanding their physiological roles. The following sections detail two common methodologies: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS/MS) and enzymatic assays.

Quantification of UDP by HPLC-MS/MS

This protocol provides a general framework for the quantification of UDP in tissue samples. Optimization of specific parameters may be required depending on the tissue type and instrumentation.

2.1.1. Sample Preparation and Extraction

• Tissue Homogenization:

  • Excise the tissue of interest and immediately snap-freeze in liquid nitrogen to halt metabolic activity.

  • Weigh the frozen tissue (typically 10-50 mg).

  • Homogenize the frozen tissue in a pre-chilled tube containing a suitable extraction solvent (e.g., 80% methanol) using a bead-based homogenizer or a Dounce homogenizer. The ratio of solvent to tissue should be optimized, for example, 1 mL of solvent per 50 mg of tissue.

• Protein Precipitation and Clarification:

  • Incubate the homogenate at -20°C for at least 1 hour to precipitate proteins.

  • Centrifuge the homogenate at high speed (e.g., 14,000 x g) for 10-15 minutes at 4°C.

  • Carefully collect the supernatant, which contains the metabolites, and transfer it to a new tube.

• Drying and Reconstitution:

  • Dry the supernatant using a vacuum concentrator (e.g., SpeedVac).

  • Reconstitute the dried extract in a small, precise volume of a suitable solvent compatible with the HPLC mobile phase (e.g., 50-100 µL of 50% methanol).

2.1.2. HPLC-MS/MS Analysis

• Chromatographic Separation:

  • Column: Use a column suitable for polar analytes, such as a reversed-phase C18 column with an ion-pairing agent or a HILIC (Hydrophilic Interaction Liquid Chromatography) column.

  • Mobile Phase: A typical mobile phase for ion-pairing chromatography could be a gradient of methanol (B129727) in an aqueous buffer containing an ion-pairing agent like tributylamine (B1682462) or dimethylhexylamine. For HILIC, a gradient of acetonitrile (B52724) in an aqueous buffer is common.

  • Gradient: Develop a gradient elution profile to achieve optimal separation of UDP from other nucleotides and matrix components.

  • Flow Rate: A typical flow rate is 0.2-0.5 mL/min.

• Mass Spectrometry Detection:

  • Ionization Mode: Use negative ion electrospray ionization (ESI-).

  • Multiple Reaction Monitoring (MRM): Set up the mass spectrometer to monitor specific precursor-to-product ion transitions for UDP. A common transition for UDP is m/z 403 -> m/z 159 (corresponding to the fragmentation of the pyrophosphate bond).

  • Calibration Curve: Prepare a series of standard solutions of UDP of known concentrations in the same solvent as the reconstituted samples. Analyze these standards to generate a calibration curve.

  • Quantification: Quantify the amount of UDP in the samples by comparing the peak areas of the UDP MRM transition to the calibration curve.

Workflow for HPLC-MS/MS Quantification of UDP

References

• 1. biorxiv.org [biorxiv.org]
• 2. Protocol for quantification of UDP-GlcNAc using an enzymatic microplate assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Distribution of UDP-glucuronosyltransferase and its endogenous substrate uridine 5'-diphosphoglucuronic acid in human tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. geneglobe.qiagen.com [geneglobe.qiagen.com]

The Role of Uridine Diphosphate (UDP) in Neurotransmission: A Technical Guide

An In-depth Examination of UDP-Mediated Signaling in the Central Nervous System for Researchers and Drug Development Professionals.

Executive Summary

Uridine diphosphate (B83284) (UDP), often commercially available as its disodium (B8443419) salt (historically referred to as UDP-Na2), is an essential endogenous signaling molecule within the central nervous system (CNS). Emerging from a primary role in cellular metabolism, extracellular UDP is now recognized as a critical purinergic neurotransmitter and neuromodulator. It exerts its influence primarily through the activation of specific G protein-coupled receptors (GPCRs) of the P2Y family, notably the P2Y6 receptor. This guide provides a comprehensive overview of the function of UDP in neurotransmission, detailing its signaling pathways, its impact on neuronal and glial function, and the experimental methodologies used to elucidate its roles. Quantitative data are presented for comparative analysis, and key pathways and workflows are visualized to facilitate understanding.

Introduction: UDP as a Neurotransmitter

While classical neurotransmitters like glutamate (B1630785) and GABA are well-characterized, the role of nucleotides such as ATP and its breakdown product, UDP, has garnered increasing attention. In the CNS, UDP is released from various cell types, including damaged neurons and activated microglia. Its extracellular concentration is tightly regulated by ectonucleotidases. Once in the extracellular space, UDP acts as a ligand for P2Y receptors, initiating downstream signaling cascades that modulate a range of physiological and pathological processes, from synaptic plasticity to neuroinflammation.

UDP Receptor Pharmacology

UDP's effects in the CNS are mediated by its interaction with specific P2Y receptors. It is a potent and selective agonist for the P2Y6 receptor and has been identified as a competitive antagonist at the human P2Y14 receptor.[1] The affinity and potency of UDP and related compounds at these receptors are crucial for understanding their physiological effects.

Data Presentation: Quantitative Analysis of UDP-Receptor Interactions

The following tables summarize key quantitative data regarding the interaction of UDP and related ligands with P2Y receptors.

Table 1: Agonist Potency (EC50) of UDP and Analogs at P2Y Receptors

Compound	Receptor	Species	EC50 (nM)	Reference
UDP	P2Y6	Human	300	[2]
UDP-β-S	P2Y6	Human	47
5-Br-UDP	P2Y6	Human	800
INS 48823 (dinucleotide)	P2Y6	Human	125
UDP	P2Y14	Rat	350	[3]

Table 2: Antagonist Affinity of UDP and Other Ligands

Antagonist	Receptor	Species	Parameter	Value	Reference
UDP	P2Y14	Human	pKB	7.28	[3]
MRS2578	P2Y6	Human	pIC50	7.4
MRS2578	P2Y6	Rat	pIC50	7.0

Table 3: Electrophysiological Effects of UDP on Neurons

Parameter	Neuron Type	UDP Concentration	Effect	Reference
Action Potential Firing	Rat Sympathetic Ganglion	10 µM	Increased firing in response to current injection	[4]
Resting Membrane Potential	Rat Sympathetic Ganglion	10 µM	Depolarization	[4]
NMDA-induced Current	Rat Prefrontal Cortex Pyramidal Neurons	100 µM	No significant effect	[5][6]

Signaling Pathways of UDP in the CNS

The most well-characterized signaling pathway for UDP in the nervous system is through the Gq-coupled P2Y6 receptor.

P2Y6 Receptor-Mediated Signaling

Activation of the P2Y6 receptor by UDP leads to the activation of phospholipase C (PLC).[7] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the release of stored calcium (Ca2+) into the cytoplasm.[7] The subsequent rise in intracellular Ca2+ and the presence of DAG activate various downstream effectors, including protein kinase C (PKC), leading to a cascade of cellular responses.

P2Y6 Receptor Signaling Cascade.

Functional Roles of UDP in Neurotransmission

UDP signaling plays a multifaceted role in both physiological and pathological conditions within the CNS.

Modulation of Microglial Function

One of the most significant roles of UDP is the modulation of microglia, the resident immune cells of the brain. UDP released from damaged neurons acts as a "find-me" and "eat-me" signal, triggering microglial phagocytosis through P2Y6 receptor activation.[1][8][9][10][11] This process is crucial for clearing cellular debris after injury and in neurodegenerative diseases.[10] The upregulation of P2Y6 receptors on microglia is observed in response to neuronal damage, further highlighting the importance of this pathway in the brain's response to injury.[8][10][11]

Regulation of Neuronal Excitability

UDP can directly influence neuronal activity. Studies on sympathetic neurons have shown that UDP can cause membrane depolarization and increase the number of action potentials fired in response to a stimulus.[4] This suggests that UDP can act as an excitatory neuromodulator, potentially heightening neuronal responses in specific contexts.

Experimental Protocols

Investigating the role of UDP in neurotransmission requires a combination of molecular, cellular, and electrophysiological techniques. Below are detailed methodologies for key experiments.

In Vitro Microglial Phagocytosis Assay

This assay quantifies the ability of microglia to engulf particles in response to UDP stimulation.

1. Cell Culture:

• Culture primary microglia or a microglial cell line (e.g., BV-2) in a 96-well imaging plate at a suitable density (e.g., 10,000 cells/well).

• Allow cells to adhere and recover for 24 hours.

2. Compound Treatment:

• Pre-treat cells with a P2Y6 receptor antagonist (e.g., MRS2578) or vehicle control for a specified duration to establish specificity.

3. Phagocytosis Induction:

• Add fluorescently labeled particles (e.g., zymosan bioparticles or fluorescent microspheres) to the wells.

• Concurrently, add UDP (e.g., 100 µM) or a vehicle control.

• Incubate for a defined period (e.g., 1-2 hours) to allow for phagocytosis.

4. Fixation and Staining:

• Gently wash the cells with phosphate-buffered saline (PBS) to remove non-engulfed particles.

• Fix the cells with 4% paraformaldehyde (PFA).

• Permeabilize the cells and stain for a microglial marker (e.g., Iba1) using a primary antibody followed by a fluorescently labeled secondary antibody.

• Stain the nuclei with DAPI.

5. Imaging and Analysis:

• Acquire images using a high-content imaging system or a fluorescence microscope.

• Use automated image analysis software to identify individual cells and quantify the number or total fluorescence intensity of internalized particles per cell.

Experimental Workflow for Phagocytosis Assay.

Calcium Imaging in Neurons

This protocol measures changes in intracellular calcium concentration in neurons following UDP application, indicating receptor activation.

1. Cell Preparation:

• Culture primary neurons or a neuronal cell line on glass coverslips suitable for imaging.

• Load the cells with a calcium indicator dye (e.g., Fura-2 AM) in a physiological buffer for 30-60 minutes at 37°C.

• Wash the cells to remove excess dye and allow for de-esterification of the AM ester.

2. Imaging Setup:

• Mount the coverslip in a perfusion chamber on the stage of an inverted fluorescence microscope equipped for ratiometric imaging (for Fura-2) or single-wavelength excitation (for other dyes like Fluo-4).

• Continuously perfuse the cells with a physiological saline solution.

3. Baseline Recording:

• Record the baseline fluorescence for a period of time (e.g., 1-2 minutes) to ensure a stable signal.

4. Stimulation:

• Switch the perfusion solution to one containing a known concentration of UDP.

• Record the change in fluorescence intensity over time.

5. Data Analysis:

• Calculate the change in intracellular calcium, often expressed as a ratio of fluorescence intensities (e.g., F340/F380 for Fura-2) or as a relative change from baseline (ΔF/F0).

• Quantify parameters such as the peak amplitude of the calcium response and the area under the curve.

Conclusion and Future Directions

Uridine diphosphate is a pivotal signaling molecule in the CNS, with well-defined roles in modulating microglial phagocytosis and neuronal excitability through P2Y receptors. The methodologies outlined in this guide provide a framework for the continued investigation of UDP's functions. Future research will likely focus on dissecting the complex interplay between UDP and other neurotransmitter systems, its role in the progression of neurodegenerative diseases, and the therapeutic potential of targeting the UDP-P2Y6 signaling axis for the treatment of neurological disorders characterized by neuroinflammation and neuronal damage. The development of more selective and potent pharmacological tools will be instrumental in advancing our understanding of this critical neurotransmitter system.

References

• 1. researchgate.net [researchgate.net]
• 2. Electrophysiological Investigation of NMDA Current Properties in Brain Slices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. molecular-ethology.biochem.s.u-tokyo.ac.jp [molecular-ethology.biochem.s.u-tokyo.ac.jp]
• 8. UDP Facilitates Microglial Phagocytosis Through P2Y6 Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Microglia Purinoceptor P2Y6: An Emerging Therapeutic Target in CNS Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. UDP acting at P2Y6 receptors is a mediator of microglial phagocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. UDP facilitates microglial phagocytosis through P2Y6 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Uridine 5'-diphosphate Disodium Salt: A Versatile Substrate for Enzymatic Assays in Research and Drug Development

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Uridine 5'-diphosphate (UDP) disodium (B8443419) salt and its sugar-conjugated derivatives are fundamental molecules in cellular metabolism and signaling. As a key substrate for a variety of enzymes, UDP plays a critical role in glycosylation reactions, nucleotide sugar metabolism, and purinergic signaling. This document provides detailed application notes and experimental protocols for utilizing UDP disodium salt and its analogs as substrates in key enzymatic assays. These assays are vital tools for basic research, enzyme characterization, and high-throughput screening in drug discovery.

The applications covered in this document focus on three major classes of enzymes and receptors where UDP is a central substrate:

• Glycosyltransferases (GTs): A large family of enzymes that catalyze the transfer of a sugar moiety from a UDP-sugar donor to an acceptor molecule. A prominent subgroup, the UDP-glucuronosyltransferases (UGTs), is crucial for the metabolism and detoxification of many drugs and xenobiotics.[1][2]

• UDP-Glucose Pyrophosphorylase (UGPase): An essential enzyme in carbohydrate metabolism that catalyzes the reversible synthesis of UDP-glucose and pyrophosphate from UTP and glucose-1-phosphate.[3][4]

• P2Y6 Receptor: A G protein-coupled receptor for which UDP is a potent and selective agonist.[5][6] Activation of the P2Y6 receptor is involved in various physiological and pathophysiological processes, including immune response and cell migration.[7][8]

Section 1: Glycosyltransferase (GT) and UDP-Glucuronosyltransferase (UGT) Assays

Glycosyltransferases utilize UDP-activated sugars (e.g., UDP-glucose, UDP-galactose, UDP-glucuronic acid) to glycosylate a wide range of acceptor molecules, including proteins, lipids, and small molecules.[9] The product of these reactions, besides the glycosylated acceptor, is UDP. Therefore, the detection of UDP formation is a direct measure of GT activity.[10][11]

Application:

• Enzyme activity screening and kinetic analysis of purified GTs.

• High-throughput screening for inhibitors or activators of GTs.

• Studying the metabolism of drugs and xenobiotics by UGTs.

Quantitative Data Summary

Parameter	Enzyme/System	Value	Reference
Linear Range of UDP Detection	UDP-Glo™ Assay	Low nM to 25 µM	[10][12]
Km for UDP-Glucuronic Acid (UDPGA)	Human UGT1A6	52 µM	[13]
Km for UDP-Glucuronic Acid (UDPGA)	Human UGT1A8	1256 µM	[13]
Km for UDP-Glucose	Bovine β-1,4-galactosyltransferase	Not Specified	[14]
Km for UDP-GlcNAc	Bovine β-1,4-galactosyltransferase	Not Specified	[14]

Experimental Protocol: UDP-Glo™ Glycosyltransferase Assay

This protocol is adapted from the Promega UDP-Glo™ Glycosyltransferase Assay technical manual.[10][12] It provides a luminescent method for detecting UDP produced during a glycosyltransferase reaction.

Principle:

The assay is based on a coupled-enzyme system. After the GT reaction, a detection reagent is added that contains an enzyme to convert the generated UDP into ATP. This newly synthesized ATP is then used by a luciferase to produce light, which is proportional to the amount of UDP produced.[3][12]

Materials:

• UDP-Glo™ Glycosyltransferase Assay Kit (Promega)

• Purified glycosyltransferase

• UDP-sugar donor substrate (e.g., UDP-glucuronic acid)

• Acceptor substrate for the glycosyltransferase

• Reaction buffer specific to the glycosyltransferase

• White, opaque 96- or 384-well plates

• Luminometer

Procedure:

• Glycosyltransferase Reaction Setup:

  • Prepare a reaction mix containing the GT enzyme, acceptor substrate, and reaction buffer.

  • Initiate the reaction by adding the UDP-sugar donor substrate. The final reaction volume can be as low as 5 µL.[9]

  • Incubate the reaction at the optimal temperature for the GT for a predetermined time (e.g., 60 minutes).

  • Include control reactions: a "no enzyme" control and a "no acceptor" control.

• UDP Detection:

  • Allow the reaction plate and the UDP-Glo™ Detection Reagent to equilibrate to room temperature.

  • Add a volume of UDP-Glo™ Detection Reagent equal to the volume of the glycosyltransferase reaction to each well (e.g., 5 µL of reagent to a 5 µL reaction).

  • Mix the contents of the wells by orbital shaking for 30-60 seconds.

  • Incubate the plate at room temperature for 60 minutes to allow the luminescent signal to stabilize.

• Data Acquisition:

  • Measure the luminescence using a plate-reading luminometer.

  • The luminescent signal is stable for several hours.[15]

• Data Analysis:

  • To quantify the amount of UDP produced, generate a UDP standard curve. Prepare serial dilutions of the provided UDP standard in the same reaction buffer.

  • Plot the luminescence values against the UDP concentration and use the standard curve to determine the concentration of UDP in the experimental samples.

Section 2: UDP-Glucose Pyrophosphorylase (UGPase) Assay

UGPase is a central enzyme in carbohydrate metabolism, catalyzing the reversible reaction: UTP + Glucose-1-Phosphate ↔ UDP-Glucose + Pyrophosphate (PPi).[4][16] Its activity can be measured in both the forward (UDP-glucose synthesis) and reverse (pyrophosphorolysis) directions.

Application:

• Determination of UGPase activity in tissue extracts or purified enzyme preparations.

• Kinetic characterization of UGPase.

• Screening for inhibitors of UGPase.

Quantitative Data Summary

Parameter	Enzyme/System	Value (mM)	Reference
Km for UTP	Barley UGPase	0.14	[9]
Km for Glucose-1-Phosphate	Barley UGPase	0.26	[9]
Km for UTP	Leishmania USPase	0.4	[9]
Km for Glucose-1-Phosphate	Leishmania USPase	2.9	[9]
Km for Galactose-1-Phosphate	Leishmania USPase	3.9	[9]

Experimental Protocol: Spectrophotometric Assay for UGPase Activity (Forward Reaction)

This protocol describes a continuous spectrophotometric assay that measures the production of pyrophosphate (PPi).

Principle:

The PPi produced by UGPase is hydrolyzed to inorganic phosphate (B84403) (Pi) by inorganic pyrophosphatase. The Pi is then detected using a Malachite Green-based colorimetric reagent. The increase in absorbance is proportional to the amount of PPi produced.[11]

Materials:

• Purified UGPase or cell/tissue extract

• UTP solution

• Glucose-1-Phosphate (Glc-1-P) solution

• MOPS-KOH buffer (50 mM, pH 7.0)

• MgCl₂ (10 mM)

• Bovine Serum Albumin (BSA, 0.2 mg/ml)

• Yeast inorganic pyrophosphatase (0.5 mU/ml)

• Malachite Green Phosphate Detection Kit

• Spectrophotometer

Procedure:

• Reaction Setup:

  • Prepare a reaction mixture containing 50 mM MOPS-KOH buffer (pH 7.0), 10 mM MgCl₂, 0.2 mg/ml BSA, 1 mM UTP, and 0.5 mU/ml yeast inorganic pyrophosphatase.

  • Add the UGPase enzyme preparation to the reaction mixture.

  • Pre-incubate the mixture for 5 minutes at 37°C.

• Initiation and Incubation:

  • Initiate the reaction by adding Glc-1-P to a final concentration of 0.5 mM.

  • Incubate the reaction for a defined period (e.g., 5-10 minutes) at 37°C.

• Color Development and Measurement:

  • Terminate the reaction by adding the Malachite Green reagent according to the manufacturer's instructions.

  • Allow the color to develop for the recommended time.

  • Measure the absorbance at the specified wavelength (typically around 620-660 nm).

• Data Analysis:

  • Generate a standard curve using a phosphate standard to quantify the amount of Pi produced.

  • Calculate the UGPase activity, typically expressed as µmol of PPi produced per minute per mg of protein.

Section 3: P2Y6 Receptor Activation Assays

The P2Y6 receptor is a Gq-coupled receptor that is potently activated by UDP.[14][15] Its activation leads to the stimulation of phospholipase C (PLC), resulting in the production of inositol (B14025) trisphosphate (IP₃) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate protein kinase C (PKC), respectively.[17] Assays for P2Y6 activation are crucial for studying its role in various cellular processes and for screening for novel agonists and antagonists.

Application:

• Characterizing the potency and efficacy of P2Y6 receptor agonists and antagonists.

• Investigating the downstream signaling pathways of the P2Y6 receptor.

• Studying the physiological roles of P2Y6 in processes like cell migration and phagocytosis.[7][8]

Quantitative Data Summary

Parameter	Assay/System	UDP Concentration	Effect	Reference
EC₅₀	[³H]inositol phosphate accumulation (human P2Y6)	47 ± 15 nM	Stimulation
Effective Concentration	Wound-healing assay (IEC-6 cells)	1-100 µM	Dose-dependent increase in migration	[7][18]
Effective Concentration	Phagocytosis assay (microglia)	5-1000 µM	Concentration-dependent increase in phagocytosis	[8]
Effective Concentration	Calcium imaging (microglia)	100 µM - 1 mM	Evokes calcium responses	[1]

Experimental Protocol: Cell Migration (Wound-Healing) Assay

This protocol is a common method to assess the effect of P2Y6 activation on cell migration.

Principle:

A confluent monolayer of cells is mechanically "wounded" by creating a scratch. The cells at the edge of the scratch will migrate to close the gap. The rate of wound closure can be quantified by microscopy and is influenced by factors that promote or inhibit cell migration. UDP, by activating the P2Y6 receptor, can stimulate the migration of certain cell types.[7][18]

Materials:

• Cultured cells expressing the P2Y6 receptor (e.g., IEC-6 intestinal epithelial cells)

• Cell culture plates (e.g., 24-well plates)

• Sterile pipette tips (e.g., p200)

• Cell culture medium (with and without serum)

• Uridine 5'-diphosphate disodium salt (UDP)

• P2Y6 receptor antagonist (e.g., MRS2578) for control experiments

• Microscope with a camera

Procedure:

• Cell Seeding:

  • Seed cells in a 24-well plate and grow them to form a confluent monolayer.

• Wound Creation:

  • Once confluent, gently create a scratch in the monolayer using a sterile p200 pipette tip.

  • Wash the wells with serum-free medium to remove dislodged cells.

• Treatment:

  • Add fresh serum-free medium containing different concentrations of UDP (e.g., 1, 10, 100 µM).

  • For control experiments, pre-incubate cells with a P2Y6 antagonist (e.g., MRS2578) before adding UDP.

  • Include a vehicle-treated control well.

• Image Acquisition:

  • Immediately after adding the treatments (time 0), capture images of the scratch in each well using a microscope.

  • Incubate the plate under standard cell culture conditions.

  • Capture images of the same fields at subsequent time points (e.g., 8, 24 hours).

• Data Analysis:

  • Measure the width or area of the scratch at each time point using image analysis software (e.g., ImageJ).

  • Calculate the percentage of wound closure over time for each treatment condition.

  • Compare the rate of wound closure in UDP-treated wells to the control wells.

References

• 1. Microglial P2Y6 calcium signaling promotes phagocytosis and shapes neuroimmune responses in epileptogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative analysis of the UDP‐glucuronosyltransferase transcriptome in human tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Figure 1: [Uridine diphosphate (UDP)-Glo Glycosyltransferase Assay.]. - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. (PDF) Kinetic Studies on Recombinant UDP-glucose: Sterol [research.amanote.com]
• 5. mdpi.com [mdpi.com]
• 6. agrisera.com [agrisera.com]
• 7. sunlongbiotech.com [sunlongbiotech.com]
• 8. Rapid screening of sugar-nucleotide donor specificities of putative glycosyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A luminescence-based assay of UDP-sugar producing pyrophosphorylases - Analytical Methods (RSC Publishing) DOI:10.1039/C3AY41811A [pubs.rsc.org]
• 10. UDP-Glo™ Glycosyltransferase Assay Technical Manual [worldwide.promega.com]
• 11. Characterization of UDP-glucose pyrophosphorylases from different organisms - PMC [pmc.ncbi.nlm.nih.gov]
• 12. worldwide.promega.com [worldwide.promega.com]
• 13. researchgate.net [researchgate.net]
• 14. High-throughput mass-spectrometry monitoring for multisubstrate enzymes: determining the kinetic parameters and catalytic activities of glycosyltransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. UDP-Glo™ Glycosyltransferase Assay [promega.com]
• 16. UDP-Sugar Producing Pyrophosphorylases: Distinct and Essential Enzymes With Overlapping Substrate Specificities, Providing de novo Precursors for Glycosylation Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 17. UDP acting at P2Y6 receptors is a mediator of microglial phagocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 18. UDP induces intestinal epithelial migration via the P2Y6 receptor - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of Uridine 5'-diphosphate Disodium Salt

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the quantitative analysis of Uridine (B1682114) 5'-diphosphate disodium (B8443419) salt (UDP-Na2) using High-Performance Liquid Chromatography (HPLC) with UV detection. The described methodology is applicable for purity assessment, stability studies, and quality control of UDP-Na2 in research and drug development settings. The method utilizes a reversed-phase C18 column with an isocratic mobile phase, ensuring robust and reproducible results.

Introduction

Uridine 5'-diphosphate (UDP) is a critical nucleotide involved in various metabolic pathways, including the synthesis of glycogen (B147801) and glycoproteins.[1][2] Its disodium salt is a common form used in research and pharmaceutical applications. Accurate and reliable analytical methods are essential for the quality control of UDP-Na2, ensuring its purity and stability. HPLC is a powerful technique for the separation and quantification of nucleotides.[3][4] This document outlines a validated HPLC method for the analysis of Uridine 5'-diphosphate disodium salt.

Signaling Pathway and Experimental Workflow

The analysis of Uridine 5'-diphosphate disodium salt by HPLC follows a systematic workflow, from sample preparation to data analysis. The logical flow of this process is depicted below.

Caption: Experimental workflow for the HPLC analysis of Uridine 5'-diphosphate disodium salt.

Experimental Protocols

Equipment and Reagents

• Equipment:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector

  • Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[5]

  • Analytical balance

  • Volumetric flasks

  • Pipettes

  • Syringe filters (0.45 µm)

• Reagents:

  • Uridine 5'-diphosphate disodium salt reference standard (≥99% purity)[6]

  • Acetonitrile (HPLC grade)

  • Potassium dihydrogen phosphate (B84403) (KH2PO4) (analytical grade)

  • Orthophosphoric acid (analytical grade)

  • Deionized water (18.2 MΩ·cm)

Preparation of Mobile Phase

• Prepare a 50 mM potassium dihydrogen phosphate buffer by dissolving 6.8 g of KH2PO4 in 1 L of deionized water.

• Adjust the pH of the buffer to 3.0 with orthophosphoric acid.

• The mobile phase consists of a mixture of the phosphate buffer and acetonitrile. A common starting ratio is 95:5 (v/v) buffer to acetonitrile.

• Filter the mobile phase through a 0.45 µm membrane filter and degas before use.

Preparation of Standard Solutions

• Accurately weigh approximately 10 mg of the Uridine 5'-diphosphate disodium salt reference standard.

• Dissolve the standard in a 10 mL volumetric flask with the mobile phase to obtain a stock solution of 1 mg/mL.

• Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve concentrations ranging from 0.01 mg/mL to 0.2 mg/mL.

Preparation of Sample Solutions

• Accurately weigh a sample containing Uridine 5'-diphosphate disodium salt.

• Dissolve the sample in the mobile phase to obtain a theoretical concentration within the calibration range (e.g., 0.1 mg/mL).

• Filter the sample solution through a 0.45 µm syringe filter before injection.

Chromatographic Conditions

The following chromatographic conditions are recommended for the analysis.

Parameter	Condition
Column	Reversed-phase C18 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	50 mM KH2PO4 (pH 3.0) : Acetonitrile (95:5, v/v)
Flow Rate	1.0 mL/min[5]
Injection Volume	10 µL
Column Temperature	Ambient
Detection	UV at 260 nm[1][3]

Data Presentation

Method Validation Parameters

The performance of the HPLC method should be validated according to ICH guidelines. Key validation parameters are summarized below.

Parameter	Specification
Linearity (r²)	≥ 0.999[7]
Precision (%RSD)	≤ 2.0%
Accuracy (%Recovery)	98.0% - 102.0%
Retention Time (min)	Approximately 5-10 minutes (varies with system)

Example Quantitative Data

The following table presents example data for a calibration curve of Uridine 5'-diphosphate disodium salt.

Concentration (mg/mL)	Peak Area (mAU*s)
0.01	50
0.025	125
0.05	250
0.10	500
0.15	750
0.20	1000

Conclusion

The HPLC method described in this application note is a reliable and robust method for the quantitative analysis of Uridine 5'-diphosphate disodium salt. The protocol provides detailed steps for sample and standard preparation, as well as optimized chromatographic conditions. Adherence to this method will enable researchers, scientists, and drug development professionals to accurately assess the purity and concentration of Uridine 5'-diphosphate disodium salt in their samples.

References

• 1. HPLC Separation of Uridine Sugar Diphospates on Primesep N Column | SIELC Technologies [sielc.com]
• 2. HPLC Determination of Uridine Diphospate Glucose on Newcrom BH | SIELC Technologies [sielc.com]
• 3. Quantification of uridine 5'-diphosphate (UDP)-glucose by high-performance liquid chromatography and its application to a nonradioactive assay for nucleoside diphosphate kinase using UDP-glucose pyrophosphorylase as a coupling enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Isocratic HPLC analysis for the simultaneous determination of dNTPs, rNTPs and ADP in biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. selleck.co.jp [selleck.co.jp]
• 7. altabrisagroup.com [altabrisagroup.com]

Application Notes: Utilizing UDP Disodium Salt for P2Y6 Receptor Activation Studies

Introduction

The P2Y6 receptor (P2Y6R) is a G protein-coupled receptor (GPCR) that plays a significant role in various physiological and pathological processes, including inflammation, immune responses, and cell migration.[1][2] It is a member of the P2Y receptor family, which is activated by extracellular nucleotides.[3] The endogenous and preferential agonist for the P2Y6 receptor is Uridine-5'-diphosphate (UDP).[2][4][5] UDP disodium (B8443419) salt is a stable and potent tool compound used by researchers to selectively activate the P2Y6 receptor and investigate its downstream signaling cascades and cellular functions.[6][7] These notes provide an overview of the P2Y6R signaling pathway and detailed protocols for studying its activation using UDP disodium salt.

P2Y6 Receptor Signaling Pathways

Activation of the P2Y6 receptor by UDP initiates intracellular signaling through multiple G protein-dependent pathways. The receptor primarily couples to Gαq/11 and Gα12/13 proteins to elicit cellular responses.[1][8]

• Gαq Pathway: Upon UDP binding, the Gαq subunit activates Phospholipase C (PLC).[1][9] PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[9] IP3 diffuses into the cytoplasm and binds to its receptors on the endoplasmic reticulum, triggering the release of stored intracellular calcium (Ca2+).[9][10][11] The subsequent increase in cytosolic Ca2+ and DAG together activate Protein Kinase C (PKC), leading to the phosphorylation of downstream targets and various cellular responses.[9][12]

• Gα12/13 Pathway: P2Y6R can also couple to Gα12/13 proteins, which activate the RhoA/ROCK signaling pathway.[8][12] This pathway is crucial for regulating the actin cytoskeleton, leading to the formation of membrane protrusions like filopodia and focal adhesions, which are essential for cell migration.[12]

P2Y6 Receptor Signaling Pathways.

Pharmacological Data of UDP Disodium Salt

UDP disodium salt is a selective agonist for the P2Y6 receptor. It is also reported to act as an antagonist at the P2Y14 receptor.[5][6] The following table summarizes its in vitro activity.

Parameter	Receptor	Species	Value	Reference
EC50	P2Y6	Human	300 nM	[6][7]
pEC50	P2Y6	Human	6.52	[6]
pEC50	P2Y14	Human	7.28 (antagonist)	[6]

Protocols

Protocol 1: In Vitro Calcium Mobilization Assay

This protocol describes the measurement of intracellular calcium mobilization in cells expressing the P2Y6 receptor following stimulation with UDP disodium salt. This is a common method to assess the activation of Gq-coupled receptors.[13]

Principle

Cells are loaded with a calcium-sensitive fluorescent dye, such as Fura-2 AM or Fluo-4 AM.[14] Upon P2Y6R activation by UDP, the Gq pathway is initiated, leading to an IP3-mediated release of Ca2+ from intracellular stores.[15] The fluorescent dye binds to the increased intracellular calcium, causing a change in its fluorescence intensity, which can be measured using a fluorescence microplate reader or microscope.[14]

Materials

• Cells expressing P2Y6 receptor (e.g., 1321N1 astrocytoma cells, HEK293 cells)[16]

• UDP Disodium Salt (agonist)[5]

• Calcium-sensitive dye (e.g., Fura-2 AM, Fluo-4 AM, Calcium 6 Assay Kit)[14][17]

• Pluronic F-127

• Probenecid (B1678239) (optional, to prevent dye leakage)[17]

• Hanks' Balanced Salt Solution (HBSS) or other suitable assay buffer[14]

• 96-well or 384-well black, clear-bottom microplates

• Fluorescence microplate reader with automated injection capabilities (e.g., FLIPR) or fluorescence microscope.[18]

Procedure

• Cell Plating: Seed cells into a black, clear-bottom 96-well or 384-well plate at an appropriate density to achieve a confluent monolayer on the day of the experiment. Incubate overnight at 37°C, 5% CO2.

• Dye Loading Solution Preparation: Prepare a loading buffer by dissolving the calcium-sensitive dye (e.g., 4 µM Fluo-4 AM) and an equal concentration of Pluronic F-127 in HBSS. If using, add probenecid (e.g., 2.5 mM) to this solution.[17]

• Cell Loading: Remove the cell culture medium from the plate and wash the cells once with HBSS. Add the dye loading solution to each well and incubate for 45-60 minutes at 37°C in the dark.[17]

• Washing: After incubation, gently wash the cells two to three times with HBSS (containing probenecid, if used) to remove excess dye. Leave a final volume of buffer in each well for the assay.

• Compound Preparation: Prepare a stock solution of UDP disodium salt in water or buffer.[19] Create a dilution series to generate a dose-response curve (e.g., ranging from 1 nM to 100 µM). The final concentration in the well will be lower depending on the addition volume.

• Measurement: Place the plate in the fluorescence microplate reader. Set the instrument to record fluorescence over time (kinetic read). Establish a stable baseline reading for 10-20 seconds.

• Agonist Addition: Use the instrument's injector to add the UDP disodium salt solution to the wells.

• Data Acquisition: Continue recording the fluorescence signal for at least 60-180 seconds to capture the peak response and subsequent signal decay.

• Data Analysis: For each well, calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from the peak fluorescence. Plot the ΔF against the logarithm of the UDP concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

Experimental Workflow: Calcium Mobilization Assay.

Protocol 2: Inositol Phosphate (IP) Accumulation Assay

This protocol measures the accumulation of inositol phosphates, a direct product of PLC activity, following P2Y6R stimulation.[16]

Principle

Cells are metabolically labeled with [3H]-myo-inositol, which is incorporated into membrane phosphoinositides like PIP2. Upon stimulation with UDP, activated PLC cleaves the labeled PIP2, releasing soluble [3H]-inositol phosphates into the cytosol.[20] The reaction is stopped, and the radiolabeled IPs are separated from other components by anion-exchange chromatography and quantified by liquid scintillation counting.[21]

Materials

• Cells expressing P2Y6 receptor

• [3H]-myo-inositol (radiolabel)

• Inositol-free culture medium

• UDP Disodium Salt (agonist)

• Lithium Chloride (LiCl) solution (to inhibit inositol monophosphatases)

• Perchloric Acid (PCA) or Trichloroacetic Acid (TCA) (to stop the reaction)

• Anion-exchange chromatography columns (e.g., Dowex AG1-X8)

• Scintillation fluid and vials

• Liquid scintillation counter

Procedure

• Cell Labeling: Seed cells in multi-well plates (e.g., 12-well or 24-well). Once they reach near-confluency, replace the medium with inositol-free medium containing [3H]-myo-inositol (e.g., 1-2 µCi/mL). Incubate for 24-48 hours to ensure sufficient labeling of the phosphoinositide pool.[20]

• Pre-incubation: Wash the labeled cells with an appropriate buffer (e.g., HBSS). Pre-incubate the cells in a buffer containing LiCl (e.g., 10-20 mM) for 15-30 minutes. LiCl prevents the degradation of IP1, allowing for a more robust signal accumulation.

• Stimulation: Add various concentrations of UDP disodium salt to the wells and incubate for a defined period (e.g., 30-60 minutes) at 37°C. P2Y6R activation can be slow and sustained.[16]

• Extraction: Stop the stimulation by aspirating the medium and adding ice-cold PCA (e.g., 0.5 M) or TCA (e.g., 10%). Keep on ice for 20-30 minutes to lyse the cells and precipitate proteins and lipids.

• Separation:

  • Collect the acid-soluble supernatants (containing the IPs).

  • Neutralize the extracts.

  • Apply the neutralized samples to pre-equilibrated anion-exchange columns.

• Elution: Wash the columns to remove unincorporated [3H]-myo-inositol. Elute the total [3H]-inositol phosphates with a high-molarity buffer (e.g., 1 M ammonium (B1175870) formate (B1220265) / 0.1 M formic acid).

• Quantification: Add the eluted fractions to scintillation vials with scintillation fluid. Measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Express the results as counts per minute (CPM) or as a percentage of total incorporated radioactivity. Plot the CPM values against the UDP concentration to generate a dose-response curve and calculate the EC50.

Core Agonist-Receptor Interaction.

References

• 1. lupinepublishers.com [lupinepublishers.com]
• 2. scbt.com [scbt.com]
• 3. P2RY6 pyrimidinergic receptor P2Y6 [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. UDP disodium salt | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]
• 6. selleck.co.jp [selleck.co.jp]
• 7. selleckchem.com [selleckchem.com]
• 8. Ligand-Independent Spontaneous Activation of Purinergic P2Y6 Receptor Under Cell Culture Soft Substrate [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. alzdiscovery.org [alzdiscovery.org]
• 11. Microglia Purinoceptor P2Y6: An Emerging Therapeutic Target in CNS Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The P2Y6 receptor signals through Gαq /Ca2+ /PKCα and Gα13 /ROCK pathways to drive the formation of membrane protrusions and dictate cell migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 15. UDP acting at P2Y6 receptors is a mediator of microglial phagocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Slow desensitization of the human P2Y6 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Functionalized Congeners of 2H-Chromene P2Y6 Receptor Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Calcium Imaging Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 19. UDP sodium salt (Uridine 5'-diphosphate), P2Y6 agonist. P2Y14 ligand. (CAS 19817-91-5) | Abcam [abcam.com]
• 20. Phosphoinositide and Inositol Phosphate Analysis in Lymphocyte Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 21. tools.thermofisher.com [tools.thermofisher.com]

Application of Uridine 5'-diphosphate Disodium Salt in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Application Notes

Uridine 5'-diphosphate (UDP) disodium (B8443419) salt is a key endogenous nucleotide that plays a crucial role in a variety of cellular processes, making it a significant tool in drug discovery and development.[1][2] Primarily, it serves as a potent and selective agonist for the P2Y6 receptor, a G protein-coupled receptor (GPCR) implicated in numerous physiological and pathological conditions.[3][4] The activation of the P2Y6 receptor by UDP initiates a cascade of intracellular signaling events, positioning it as an attractive target for therapeutic intervention in inflammatory diseases, neurodegenerative disorders, metabolic diseases, and oncology.[5][6]

The primary signaling pathway activated by UDP upon binding to the P2Y6 receptor involves the Gq/11 protein, which in turn activates phospholipase C (PLCβ).[3][7] This leads to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[7] IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, a response that can be readily measured in high-throughput screening assays.[3][8] DAG, along with the elevated intracellular Ca2+, activates protein kinase C (PKC), leading to downstream cellular responses.[7] Beyond the canonical Gq pathway, the P2Y6 receptor can also couple to G12/13 proteins, activating Rho-dependent signaling pathways that are involved in processes such as cell migration and cytoskeletal rearrangement.[1]

In the context of drug discovery, UDP disodium salt is extensively used as a tool compound for:

• Target Validation: Confirming the role of the P2Y6 receptor in specific disease models.

• Assay Development: Establishing robust and reproducible screening assays to identify novel P2Y6 receptor agonists, antagonists, and allosteric modulators. The most common of these is the calcium mobilization assay.[6][8]

• High-Throughput Screening (HTS): Serving as a reference agonist in HTS campaigns to identify hit compounds that modulate P2Y6 receptor activity.

• Structure-Activity Relationship (SAR) Studies: Acting as a benchmark for the potency and efficacy of newly synthesized compounds.

Beyond its role as a P2Y6 agonist, UDP has also been shown to act as a competitive antagonist at the P2Y14 receptor.[4][9] This dual activity should be considered when designing experiments and interpreting results. Furthermore, UDP and its derivatives are fundamental in studying RNA biosynthesis and carbohydrate metabolism.[2]

Quantitative Data

The following tables summarize key quantitative data for Uridine 5'-diphosphate disodium salt and related compounds in various in vitro assays.

Table 1: Potency of UDP as a P2Y6 Receptor Agonist

Cell Line	Assay Type	Parameter	Value	Reference
Human P2Y6 Receptor-expressing cells	Calcium Mobilization	EC50	300 nM	[4][9]
Human P2Y6 Receptor-expressing cells	Calcium Mobilization	pEC50	6.52	[4][9]
Mouse Superior Cervical Ganglion Neurons	Calcium Mobilization	EC50	>90 µM	[10]
Mouse Superior Cervical Ganglion Glial Cells	Calcium Mobilization	EC50	>200 µM	[10]

Table 2: Activity of UDP at the P2Y14 Receptor

Receptor	Species	Activity	Parameter	Value	Reference
P2Y14	Human	Competitive Antagonist	pEC50	7.28	[4][9]

Table 3: IC50 Values of Selected P2Y6 Receptor Antagonists

Compound	Species	Parameter	Value	Reference
MRS2578	Human	pIC50	7.4	[11]
MRS2578	Rat	pIC50	7.0	[11]
Reactive Blue-2	Human	pKB	6.0	[11]
Suramin	Human	pKB	4.0	[11]

Experimental Protocols

Calcium Mobilization Assay for P2Y6 Receptor Activation

This protocol describes a method to measure the increase in intracellular calcium concentration in response to P2Y6 receptor activation by UDP using a fluorescent calcium indicator.

Materials:

• Cells stably or transiently expressing the P2Y6 receptor (e.g., CHO-K1, HEK293, 1321N1 astrocytoma cells).

• Uridine 5'-diphosphate disodium salt (UDP).

• P2Y6 receptor antagonist (e.g., MRS2578) for assay validation.

• Cell culture medium (e.g., Ham's F-12, DMEM).

• Fetal Bovine Serum (FBS).

• Penicillin-Streptomycin.

• Black, clear-bottom 96-well or 384-well microplates.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM, Calcium 5).

• Probenecid (optional, to prevent dye leakage).

• Assay Buffer (e.g., Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES).

• Fluorescence plate reader with automated injection capabilities (e.g., FLIPR, FlexStation).

Procedure:

• Cell Plating:

  • The day before the assay, seed the P2Y6-expressing cells into black, clear-bottom microplates at a density that will yield a confluent monolayer on the day of the experiment.[12]

  • Incubate the plates overnight at 37°C in a humidified atmosphere with 5% CO2.[13]

• Dye Loading:

  • Prepare the dye loading solution according to the manufacturer's instructions. This typically involves dissolving the fluorescent dye in DMSO and then diluting it in the assay buffer. Probenecid can be added to the buffer to a final concentration of 2.5 mM.[13]

  • Remove the culture medium from the cell plates and wash the cells gently with assay buffer.

  • Add the dye loading solution to each well and incubate for 45-60 minutes at 37°C, protected from light.[6][13]

• Compound Preparation:

  • Prepare a stock solution of UDP in assay buffer.

  • Perform serial dilutions of UDP to create a range of concentrations for generating a dose-response curve.

  • For antagonist testing, prepare solutions of the antagonist at various concentrations and pre-incubate with the cells for a specified time (e.g., 15-30 minutes) before adding UDP.

• Measurement:

  • After the dye loading incubation, wash the cells with assay buffer to remove excess dye.[12]

  • Place the microplate into the fluorescence plate reader.

  • Set the instrument to the appropriate excitation and emission wavelengths for the chosen dye (e.g., ~494 nm excitation and ~516 nm emission for Fluo-4).[12]

  • Record a stable baseline fluorescence for 10-20 seconds.[12]

  • Use the instrument's automated injector to add the UDP solution (or antagonist followed by UDP) to the wells.

  • Continue to record the fluorescence signal for at least 60-120 seconds to capture the peak calcium response.

• Data Analysis:

  • The change in fluorescence is typically expressed as the ratio of the peak fluorescence intensity to the baseline fluorescence.

  • Plot the fluorescence change against the logarithm of the UDP concentration to generate a dose-response curve.

  • Calculate the EC50 value for UDP using a non-linear regression analysis (e.g., sigmoidal dose-response).

Cell Viability/Cytotoxicity Assay (MTT/MTS)

This protocol provides a general method for assessing the effect of P2Y6 receptor modulation on cell viability or proliferation.

Materials:

• Cells of interest.

• UDP or other P2Y6 modulators.

• 96-well clear or opaque-walled microplates.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) reagent.

• Solubilization solution (for MTT assay).

• Microplate spectrophotometer.

Procedure:

• Cell Plating and Treatment:

  • Seed cells into a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of UDP or the test compound for the desired duration (e.g., 24, 48, or 72 hours).[14]

• MTT/MTS Addition:

  • For MTT assay: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C.[14][15]

  • For MTS assay: Add 20 µL of the combined MTS/PES solution to each well and incubate for 1-4 hours at 37°C.[14][15]

• Measurement:

  • For MTT assay: After incubation, add 100-150 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals. Shake the plate gently for 15 minutes.[14]

  • For MTS assay: The formazan product is soluble, so no solubilization step is needed.

  • Read the absorbance at the appropriate wavelength (e.g., 490-500 nm for MTS, 570 nm for MTT) using a microplate reader.[14]

• Data Analysis:

  • Subtract the background absorbance from the absorbance of all wells.

  • Express the results as a percentage of the vehicle-treated control cells.

  • Plot cell viability against the compound concentration to determine the IC50 or EC50 value.

Transwell Cell Migration Assay

This protocol outlines a method to investigate the effect of UDP-mediated P2Y6 receptor activation on cell migration.

Materials:

• Transwell inserts (e.g., 8 µm pore size).

• 24-well plates.

• Cells of interest.

• Serum-free cell culture medium.

• Cell culture medium with a chemoattractant (e.g., 10% FBS or a specific growth factor).

• UDP or other test compounds.

• Cotton swabs.

• Fixing and staining reagents (e.g., Diff-Quick kit, DAPI, or Crystal Violet).[16][17]

• Microscope.

Procedure:

• Cell Preparation:

  • Culture cells to sub-confluency.

  • The day of the assay, starve the cells in serum-free medium for several hours.

  • Trypsinize and resuspend the cells in serum-free medium at a desired concentration.

• Assay Setup:

  • Place the Transwell inserts into the wells of a 24-well plate.

  • Add medium containing the chemoattractant to the lower chamber.[16]

  • Add the cell suspension to the upper chamber of the Transwell insert.[17]

  • Add UDP or the test compound to either the upper or lower chamber, depending on the experimental design.

• Incubation:

  • Incubate the plate at 37°C in a CO2 incubator for a period that allows for cell migration but not proliferation (e.g., 4-24 hours).[16]

• Fixation and Staining:

  • After incubation, carefully remove the medium from the upper and lower chambers.

  • Use a cotton swab to gently remove the non-migrated cells from the upper surface of the insert membrane.[16]

  • Fix the migrated cells on the lower surface of the membrane (e.g., with methanol (B129727) or a commercial fixing solution).

  • Stain the cells with a suitable dye (e.g., DAPI or Crystal Violet).[16][17]

• Quantification:

  • Allow the inserts to dry.

  • Visualize the stained, migrated cells using a microscope.

  • Count the number of migrated cells in several random fields of view for each insert.[16]

  • Calculate the average number of migrated cells per field.

Visualizations

Caption: P2Y6 Receptor Signaling Pathway.

Caption: General Experimental Workflow for a Calcium Mobilization Assay.

References

• 1. Coupling of P2Y receptors to G proteins and other signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. lupinepublishers.com [lupinepublishers.com]
• 4. selleckchem.com [selleckchem.com]
• 5. alzdiscovery.org [alzdiscovery.org]
• 6. Machine learning-aided search for ligands of P2Y6 and other P2Y receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Evidence for P2Y1, P2Y2, P2Y6 and atypical UTP-sensitive receptors coupled to rises in intracellular calcium in mouse cultured superior cervical ganglion neurons and glia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. guidetopharmacology.org [guidetopharmacology.org]
• 12. benchchem.com [benchchem.com]
• 13. Development and validation of a high-throughput calcium mobilization assay for the orphan receptor GPR88 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. broadpharm.com [broadpharm.com]
• 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Transwell migration assay [bio-protocol.org]
• 17. In vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of Uridine 5'-diphosphate Disodium Salt Stock Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Uridine 5'-diphosphate (UDP) disodium (B8443419) salt is a nucleotide of significant interest in biomedical research and drug development. It functions as a potent and selective agonist for the P2Y6 receptor, a G protein-coupled receptor involved in a variety of physiological and pathological processes.[1] Activation of the P2Y6 receptor by UDP triggers intracellular signaling cascades that play a role in inflammation, immune responses, and neurotransmission. These application notes provide detailed protocols for the preparation of UDP disodium salt stock solutions for use in in vitro and in vivo studies.

Chemical and Physical Properties

Uridine 5'-diphosphate disodium salt is a white to off-white powder.[2] It is essential to understand its chemical and physical properties to ensure proper handling, storage, and solution preparation.

Property	Value	References
Molecular Formula	C₉H₁₂N₂Na₂O₁₂P₂	[1]
Molecular Weight	448.12 g/mol	[1]
Appearance	White to off-white powder	[2]
Solubility
Water	Freely soluble (e.g., 90 mg/mL, 111 mg/mL)	[1][3]
Ethanol	Insoluble	[1]
DMSO	Insoluble	[1]
Storage (Solid)	-20°C, desiccate
Storage (Solution)	-20°C or -80°C

Experimental Protocols

Protocol 1: Preparation of a 100 mM Aqueous Stock Solution

This protocol describes the preparation of a 100 mM stock solution of Uridine 5'-diphosphate disodium salt in sterile water.

Materials:

• Uridine 5'-diphosphate disodium salt (MW: 448.12 g/mol )

• Nuclease-free sterile water

• Sterile conical tubes (15 mL or 50 mL)

• Sterile microcentrifuge tubes (1.5 mL)

• Calibrated analytical balance

• Vortex mixer

• Sterile syringe filters (0.22 µm)

Procedure:

• Calculate the required mass: To prepare 10 mL of a 100 mM stock solution, calculate the mass of UDP disodium salt needed:

  • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Mass (g) = 0.1 mol/L x 0.01 L x 448.12 g/mol = 0.44812 g (or 448.12 mg)

• Weigh the compound: Under sterile conditions (e.g., in a laminar flow hood), accurately weigh 448.12 mg of Uridine 5'-diphosphate disodium salt and transfer it to a sterile 15 mL or 50 mL conical tube.

• Dissolution: Add a portion of the nuclease-free sterile water (e.g., 8 mL) to the conical tube. Vortex the tube until the powder is completely dissolved.

• Volume adjustment: Add nuclease-free sterile water to bring the final volume to 10 mL.

• Sterilization: For applications requiring sterile conditions, such as cell culture, filter the stock solution through a 0.22 µm sterile syringe filter into a new sterile conical tube.

• Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes (e.g., 100 µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of the 100 mM stock solution to prepare working solutions for treating cells in culture.

Materials:

• 100 mM Uridine 5'-diphosphate disodium salt stock solution

• Sterile cell culture medium appropriate for your cell line

• Sterile microcentrifuge tubes or conical tubes

Procedure:

• Thaw the stock solution: Thaw an aliquot of the 100 mM stock solution at room temperature.

• Calculate the dilution: Determine the volume of the stock solution needed to achieve the desired final concentration in your experiment. For example, to prepare 1 mL of a 100 µM working solution:

  • C₁V₁ = C₂V₂

  • (100 mM) x V₁ = (0.1 mM) x (1 mL)

  • V₁ = (0.1 mM x 1 mL) / 100 mM = 0.001 mL = 1 µL

• Prepare the working solution: Add 1 µL of the 100 mM stock solution to 999 µL of sterile cell culture medium to obtain a final concentration of 100 µM. Mix well by gentle pipetting.

• Vehicle Control: It is crucial to include a vehicle control in your experiments. The vehicle control should contain the same volume of the solvent used to dissolve the compound (in this case, sterile water) as the treated samples.

Signaling Pathway

Uridine 5'-diphosphate primarily exerts its biological effects through the activation of the P2Y6 receptor. The binding of UDP to the P2Y6 receptor initiates a signaling cascade that leads to various cellular responses.

References

• 1. selleckchem.com [selleckchem.com]
• 2. apexbt.com [apexbt.com]
• 3. Uridine-5'-diphosphate disodium salt | P2Y Receptor | TargetMol [targetmol.com]

Application Notes and Protocols for the Use of UDP-Na₂ as a Standard in Liquid Chromatography-Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Uridine (B1682114) diphosphate (B83284) (UDP) and its derivatives are crucial molecules in cellular metabolism and signaling. As key precursors in the synthesis of glycogen (B147801) and glycoproteins, and as signaling molecules that activate purinergic receptors, the accurate quantification of UDP is vital in various fields of biological research and drug development.[1][2][3] Liquid chromatography-mass spectrometry (LC-MS) has emerged as a powerful technique for the sensitive and specific quantification of these highly polar analytes.[4]

This document provides detailed application notes and protocols for the use of uridine 5'-diphosphate disodium (B8443419) salt (UDP-Na₂) as a standard in LC-MS for the accurate quantification of UDP in biological samples. These guidelines will cover the preparation of standards, sample preparation, LC-MS/MS methodology, and data analysis.

Signaling Pathway of UDP

Uridine diphosphate (UDP) and UDP-sugars are recognized as important extracellular signaling molecules that activate the P2Y14 receptor, a G protein-coupled receptor (GPCR).[1][2] Activation of the P2Y14 receptor by UDP initiates a signaling cascade through Gαi, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[5] This signaling pathway is involved in various physiological processes, including immune responses and inflammation.[6][7][8]

References

• 1. UDP-Sugars as Extracellular Signaling Molecules: Cellular and Physiologic Consequences of P2Y14 Receptor Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. UDP-Glucose: A Potential Signaling Molecule in Plants? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Validation of a LC/MSMS method for simultaneous quantification of 9 nucleotides in biological matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reactome | P2Y14 receptor can bind to UDP-glucose [reactome.org]
• 6. The UDP-sugar-sensing P2Y14 receptor promotes Rho-mediated signaling and chemotaxis in human neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 7. JCI - UDP-glucose and P2Y14 receptor amplify allergen-induced airway eosinophilia [jci.org]
• 8. UDP-glucose sensing P2Y14R: A novel target for inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying UDP-Mediated Cell Signaling

Audience: Researchers, scientists, and drug development professionals.

Introduction

Uridine diphosphate (B83284) (UDP) and related nucleotide sugars like UDP-glucose have emerged as critical extracellular signaling molecules.[1][2][3][4] They exert their effects by activating specific cell surface G protein-coupled receptors (GPCRs), primarily the P2Y purinergic receptors.[5][6] This family of receptors is involved in a vast array of physiological and pathological processes, making them attractive targets for drug discovery.[7]

Two key receptors mediating UDP signaling are the P2Y6 receptor and the P2Y14 receptor .

• P2Y6 Receptor: Primarily activated by UDP, the P2Y6 receptor couples to Gq/11 and G12/13 proteins.[7][8][9] Its activation leads to downstream signaling cascades that influence processes like cell migration, inflammation, and cardiac fibrosis.[7][8][9]

• P2Y14 Receptor: This receptor is activated by UDP-sugars (like UDP-glucose) and, in some species, by UDP itself.[1][2][10][11] It predominantly couples to Gi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels.[11][12] The P2Y14 receptor is widely expressed and plays a role in immune responses and vasoconstriction.[2][12][13]

These application notes provide detailed protocols for key experiments designed to investigate the signaling pathways initiated by UDP and its derivatives through these receptors.

Key Signaling Pathways

P2Y6 Receptor Signaling

Activation of the P2Y6 receptor by UDP initiates signaling through two main G protein families: Gαq and Gα12/13.

• Gαq Pathway: This pathway involves the activation of Phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of Ca2+ from intracellular stores, while DAG activates Protein Kinase C (PKC).[7][8][14]

• Gα12/13 Pathway: This pathway activates the small GTPase RhoA, which in turn activates Rho-associated kinase (ROCK). This cascade is crucial for cytoskeleton rearrangement and cell migration.[7][8][9]

Caption: P2Y6 receptor signaling pathways.

P2Y14 Receptor Signaling

The P2Y14 receptor, upon activation by UDP-sugars, couples to Gαi/o proteins. This interaction inhibits the enzyme adenylyl cyclase (AC), leading to a reduction in intracellular cAMP levels and subsequent downstream effects, such as modulation of Protein Kinase A (PKA) activity.[1][11][12][15]

Caption: P2Y14 receptor signaling pathway.

Protocol 1: Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following the activation of Gq-coupled receptors like P2Y6. It utilizes a calcium-sensitive fluorescent dye that exhibits an increase in fluorescence intensity upon binding to Ca2+.[16][17]

Experimental Workflow

References

• 1. UDP-Sugars as Extracellular Signaling Molecules: Cellular and Physiologic Consequences of P2Y14 Receptor Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Signalling and pharmacological properties of the P2Y14 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. UDP-Glucose: A Potential Signaling Molecule in Plants? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. UDP-Glucose: A Potential Signaling Molecule in Plants? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 6. researchgate.net [researchgate.net]
• 7. lupinepublishers.com [lupinepublishers.com]
• 8. The P2Y6 receptor signals through Gαq /Ca2+ /PKCα and Gα13 /ROCK pathways to drive the formation of membrane protrusions and dictate cell migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. P2Y6 receptor-Galpha12/13 signalling in cardiomyocytes triggers pressure overload-induced cardiac fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. UDP Is a Competitive Antagonist at the Human P2Y14 Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Characterization of the UDP-glucose receptor (re-named here the P2Y14 receptor) adds diversity to the P2Y receptor family - PMC [pmc.ncbi.nlm.nih.gov]
• 12. UDP-sugars activate P2Y14 receptors to mediate vasoconstriction of the porcine coronary artery - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. ahajournals.org [ahajournals.org]
• 15. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Calcium Imaging Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 17. 2.7. Calcium imaging [bio-protocol.org]

Application Notes and Protocols for Uridine 5'-diphosphate Disodium Salt in High-Throughput Screening Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Uridine 5'-diphosphate (UDP) disodium (B8443419) salt is a critical reagent in a variety of high-throughput screening (HTS) assays due to its central role in cellular metabolism and signaling. As a product of glycosyltransferase reactions and a ligand for P2Y purinergic receptors, UDP is a key molecule for identifying modulators of these important drug target classes. These application notes provide detailed protocols and data for leveraging UDP-based HTS assays in drug discovery and research.

I. UDP as a Universal Indicator of Glycosyltransferase Activity

Glycosyltransferases (GTs) are a large family of enzymes that catalyze the transfer of a sugar moiety from a nucleotide sugar donor, such as UDP-glucose, to an acceptor molecule. This process results in the production of a glycosylated product and UDP. The detection of UDP provides a universal method for monitoring the activity of any GT that utilizes a UDP-sugar donor.

Signaling Pathway: Glycosyltransferase Reaction

Technical Notes & Optimization

Technical Support Center: Uridine 5'-diphosphate Disodium Salt (UDP-Na2)

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the solubility of Uridine 5'-diphosphate disodium (B8443419) salt (UDP-Na2).

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of Uridine 5'-diphosphate disodium salt in water?

A1: Uridine 5'-diphosphate disodium salt is generally considered to be freely soluble in water.[1][2] However, some sources may describe it as slightly soluble, which can be due to differences in the crystalline form, purity, or hydration state of the compound.[3][4] Reported solubility values in water are as high as 50 mg/mL and 90 mg/mL.[5][6] One supplier indicates solubility up to 100 mM in water.[5]

Q2: I'm observing incomplete dissolution of my UDP-Na2 powder in water. What could be the cause?

A2: Several factors can contribute to incomplete dissolution:

• Concentration: You may be attempting to prepare a solution that is above the solubility limit of the specific lot of UDP-Na2 you are using.

• Temperature: Dissolution may be slower at lower temperatures. Gently warming the solution can aid in dissolving the powder.

• pH of the solvent: The pH of your water can influence the solubility of UDP-Na2, which is a salt of a weak acid.

• Purity and Age: Impurities in the compound or degradation over time can affect solubility.

• Wetting of the powder: The powder may not be properly wetted, leading to clumping.

Q3: Can I dissolve Uridine 5'-diphosphate disodium salt in solvents other than water?

A3: Uridine 5'-diphosphate disodium salt is slightly soluble in ethanol (B145695) and generally considered insoluble in ether.[1] It is also reported to be insoluble in DMSO.[5] For most biological applications, sterile, nuclease-free water or a suitable aqueous buffer is the recommended solvent.

Q4: How does pH affect the solubility of UDP-Na2?

Q5: What are the recommended storage conditions for UDP-Na2 powder and solutions?

A5: The solid powder should be stored at -20°C.[3] Stock solutions should be aliquoted and stored at -20°C or -80°C to minimize freeze-thaw cycles.[5]

Troubleshooting Guide

Issue 1: UDP-Na2 powder is not dissolving completely in water.

Possible Cause	Troubleshooting Step
Concentration too high	Try preparing a more dilute solution. Refer to the solubility data table below for guidance.
Insufficient mixing	Vortex the solution for a longer period. Ensure the entire powder is in contact with the solvent.
Low temperature	Gently warm the solution in a water bath (e.g., 37°C). Avoid excessive heat to prevent degradation.
Powder clumping	Add the powder slowly to the vortexing solvent to improve dispersion and prevent clumping.
Incorrect solvent pH	If using unbuffered water, check the pH. Consider using a buffered solution (e.g., TE buffer: 10 mM Tris, 1 mM EDTA, pH 7.5-8.0) for better pH control.

Issue 2: The prepared UDP-Na2 solution is cloudy or contains precipitates.

Possible Cause	Troubleshooting Step
Precipitation upon storage	If the solution was stored at a low temperature, allow it to warm to room temperature and vortex to redissolve.
Contamination	Use sterile, nuclease-free water and sterile containers to prepare solutions. Filter-sterilize the final solution if necessary for your application.
Degradation	If the solution is old or has been subjected to multiple freeze-thaw cycles, it may have degraded. Prepare a fresh solution from new powder.

Data Presentation

Table 1: Reported Solubility of Uridine 5'-diphosphate Disodium Salt in Water

Solubility Value	Solvent	Reference
100 mM	Water	[5]
90 mg/mL	Water	[5]
50 mg/mL	Water	[6]
Freely Soluble	Water	[1][2]
Slightly Soluble	Water	[3][4]

Note: The molecular weight of the anhydrous form is approximately 448.12 g/mol . The actual molecular weight may vary depending on the hydration state.

Experimental Protocols

Protocol for Preparing an Aqueous Stock Solution of UDP-Na2

• Preparation:

  • Bring the vial of Uridine 5'-diphosphate disodium salt powder to room temperature before opening to prevent condensation.

  • Use sterile, nuclease-free water or a suitable aqueous buffer (e.g., TE buffer, pH 7.5-8.0).

• Dissolution:

  • Calculate the required amount of powder and solvent to achieve the desired concentration.

  • Add the solvent to the vial containing the powder.

  • Vortex the vial thoroughly until the powder is completely dissolved. This may take several minutes.

• Visual Inspection:

  • Visually inspect the solution to ensure it is clear and free of any particulate matter.

• Optional Steps:

  • If necessary for your application, the solution can be filter-sterilized using a 0.22 µm filter.

  • For applications sensitive to pH, it is advisable to measure and adjust the pH of the final solution.

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Mandatory Visualizations

Signaling Pathway

Caption: Signaling pathway of the P2Y6 receptor activated by UDP.

Experimental Workflow

Caption: Workflow for preparing and troubleshooting UDP-Na2 solutions.

References

• 1. Uridine 5'-diphosphate disodium salt | 27821-45-0 | NU03399 [biosynth.com]
• 2. fishersci.com [fishersci.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Uridine 5'-diphosphate induces chemokine expression in microglia and astrocytes through activation of the P2Y6 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. Uridine 5 -diphosphate = 96.0 HPLC 27821-45-0 [sigmaaldrich.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. youtube.com [youtube.com]

Technical Support Center: Uridine 5'-diphosphate Disodium Salt (UDP-Na2)

This technical support center provides troubleshooting guides and frequently asked questions regarding the stability of Uridine (B1682114) 5'-diphosphate disodium (B8443419) salt (UDP-Na2) in aqueous solutions. This resource is intended for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for solid UDP-Na2 and its aqueous solutions?

A1: For solid UDP-Na2, the recommended storage is in a freezer at -20°C.[1][2][3][4][5] Some sources also advise storing it under an inert gas and protecting it from moisture.[3][6] Aqueous stock solutions of UDP-Na2 should be prepared fresh for optimal performance. If storage is necessary, it is recommended to aliquot the solution into single-use volumes and store them at -80°C for up to one year.[7] Avoid repeated freeze-thaw cycles. For short-term storage (up to one month), -20°C may be acceptable, but stability should be verified.[7]

Q2: How stable is UDP-Na2 in aqueous solutions at different pH and temperatures?

Table 1: Representative Stability of UDP-Na2 (1 mg/mL) in Aqueous Buffers

Buffer (pH)	Temperature (°C)	% UDP-Na2 Remaining (24 hours)	% UDP-Na2 Remaining (7 days)
50 mM Acetate (pH 4.0)	4	98%	90%
50 mM Acetate (pH 4.0)	25	90%	75%
50 mM HEPES (pH 7.4)	4	>99%	98%
50 mM HEPES (pH 7.4)	25	98%	92%
50 mM Carbonate (pH 9.0)	4	97%	88%
50 mM Carbonate (pH 9.0)	25	88%	70%

Note: This data is illustrative and intended to demonstrate a typical stability profile. Actual results may vary.

Q3: What are the likely degradation products of UDP-Na2 in an aqueous solution?

A3: The primary degradation product of UDP-Na2 in an aqueous solution is Uridine 5'-monophosphate (UMP) and inorganic phosphate (B84403), resulting from the hydrolysis of the pyrophosphate bond. Further degradation of UMP to uridine and phosphate can also occur, but at a slower rate. The appearance of a peak corresponding to UMP in an HPLC analysis is a key indicator of UDP-Na2 degradation.

Q4: How can I assess the stability of my UDP-Na2 solution?

A4: The most reliable method for assessing the stability of your UDP-Na2 solution is High-Performance Liquid Chromatography (HPLC).[5][9][10] An HPLC-based stability-indicating assay can separate and quantify the intact UDP-Na2 from its degradation products. A decrease in the peak area of UDP-Na2 and a corresponding increase in the peak area of UMP over time would indicate degradation. See the detailed experimental protocol below for guidance on setting up such an assay.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Inconsistent experimental results with UDP-Na2	Degradation of UDP-Na2 in solution due to improper storage or handling.	Prepare fresh solutions of UDP-Na2 for each experiment. If using a stock solution, ensure it has been stored properly at -80°C in single-use aliquots. Perform an HPLC analysis to check the integrity of the stock solution.
Inaccurate concentration of the UDP-Na2 solution.	Verify the concentration of your stock solution using a spectrophotometer (at 262 nm) and a known extinction coefficient for UDP.
Appearance of unexpected peaks in HPLC analysis	Degradation of UDP-Na2.	Identify the degradation products. A peak with a retention time similar to a UMP standard is likely a primary degradation product. Consider adjusting your experimental conditions (e.g., lower temperature, different pH) to minimize degradation.
Contamination of the sample or mobile phase.	Ensure all buffers and solvents are freshly prepared and filtered. Run a blank injection to check for contaminants in the HPLC system.
Loss of UDP-Na2 activity in a cell-based assay	Degradation of UDP-Na2 in the cell culture medium.	Perform a time-course experiment to determine the stability of UDP-Na2 in your specific cell culture medium at 37°C. It may be necessary to add fresh UDP-Na2 at regular intervals during a long-term experiment.
Presence of ectonucleotidases on the cell surface.	Be aware that cells can express ectonucleotidases that can degrade UDP. This is a biological effect and not a chemical instability issue.

Experimental Protocols

Protocol for Stability Testing of UDP-Na2 by HPLC

Objective: To quantify the amount of intact UDP-Na2 in an aqueous solution over time under specific storage conditions.

Materials:

• Uridine 5'-diphosphate disodium salt (UDP-Na2)

• Uridine 5'-monophosphate (UMP) standard

• HPLC system with a UV detector

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 50 mM potassium phosphate buffer, pH 6.0

• Mobile Phase B: 100% Acetonitrile

• Aqueous buffers for stability study (e.g., acetate, HEPES, carbonate)

Procedure:

• Preparation of Standards:

  • Prepare a 1 mg/mL stock solution of UDP-Na2 in water.

  • Prepare a 1 mg/mL stock solution of UMP in water.

  • Create a series of dilutions from the stock solutions to generate a standard curve (e.g., 10, 25, 50, 100, 250 µg/mL).

• Sample Preparation for Stability Study:

  • Prepare solutions of UDP-Na2 at the desired concentration (e.g., 1 mg/mL) in the different aqueous buffers to be tested.

  • Divide each solution into aliquots for each time point and storage condition.

• Incubation:

  • Store the aliquots at the desired temperatures (e.g., 4°C, 25°C).

  • At each designated time point (e.g., 0, 24, 48, 96 hours, 7 days), remove an aliquot from each condition for analysis.

• HPLC Analysis:

  • Column: Reversed-phase C18 (4.6 x 150 mm, 5 µm)

  • Mobile Phase A: 50 mM potassium phosphate buffer, pH 6.0

  • Mobile Phase B: 100% Acetonitrile

  • Gradient:

    • 0-5 min: 100% A

    • 5-15 min: Linear gradient to 20% B

    • 15-20 min: Hold at 20% B

    • 20-25 min: Return to 100% A

    • 25-30 min: Re-equilibration at 100% A

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 262 nm

  • Injection Volume: 20 µL

• Data Analysis:

  • Inject the standards to establish a calibration curve for both UDP-Na2 and UMP.

  • Inject the samples from the stability study.

  • Quantify the concentration of UDP-Na2 and UMP in each sample by comparing their peak areas to the respective standard curves.

  • Calculate the percentage of UDP-Na2 remaining at each time point relative to the initial concentration (time 0).

Visualizations

Signaling Pathways

Uridine 5'-diphosphate (UDP) is a known agonist for the P2Y6 receptor and an antagonist for the P2Y14 receptor. The following diagrams illustrate the canonical signaling pathways associated with these receptors.

References

• 1. The UDP-sugar-sensing P2Y14 receptor promotes Rho-mediated signaling and chemotaxis in human neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 4. lupinepublishers.com [lupinepublishers.com]
• 5. Quantification of uridine 5'-diphosphate (UDP)-glucose by high-performance liquid chromatography and its application to a nonradioactive assay for nucleoside diphosphate kinase using UDP-glucose pyrophosphorylase as a coupling enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The P2Y6 receptor signals through Gαq /Ca2+ /PKCα and Gα13 /ROCK pathways to drive the formation of membrane protrusions and dictate cell migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. selleckchem.com [selleckchem.com]
• 8. Structure activity relationship of uridine 5′-diphosphate analogues at the human P2Y6 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Signalling and pharmacological properties of the P2Y14 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 10. HPLC Determination of Uridine Diphospate Glucose on Newcrom BH | SIELC Technologies [sielc.com]

Technical Support Center: UDP-Na2 Experimental Integrity

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of Uridine Diphosphate Disodium Salt (UDP-Na2) during experiments. Adherence to these guidelines is crucial for obtaining reliable and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is UDP-Na2 and why is its stability important?

UDP-Na2, or Uridine Diphosphate Disodium Salt, is a critical nucleotide sugar involved in a multitude of cellular processes, including glycosylation reactions, nucleotide metabolism, and cell signaling. Its pyrophosphate bond is susceptible to hydrolysis, and the entire molecule can be enzymatically degraded. Degradation of UDP-Na2 during an experiment can lead to inaccurate quantification, reduced enzymatic activity, and misleading results, ultimately impacting the validity of your research.

Q2: What are the primary factors that lead to UDP-Na2 degradation?

The degradation of UDP-Na2 is primarily influenced by three main factors:

• Temperature: Elevated temperatures accelerate the rate of both chemical (hydrolysis) and enzymatic degradation.

• pH: Extreme pH values (both acidic and alkaline) can catalyze the hydrolysis of the pyrophosphate bond. The optimal pH for stability is generally near neutral.

• Enzymatic Activity: Contaminating enzymes, such as phosphatases and pyrophosphatases, present in biological samples or impure reagents can rapidly degrade UDP-Na2.

Q3: How should I properly store UDP-Na2?

Proper storage is the first line of defense against degradation. Both the powdered form and stock solutions require specific conditions to maintain stability.

Form	Storage Temperature	Duration	Special Instructions
Powder	-20°C	Long-term	Store in a desiccator to prevent moisture absorption.
Stock Solution	-20°C or -80°C	Up to 6 months	Aliquot into single-use volumes to avoid repeated freeze-thaw cycles.

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common issues related to UDP-Na2 degradation in your experiments.

Issue 1: Lower than Expected Signal or Enzyme Activity

If you observe a diminished signal in your assay or reduced activity of a UDP-dependent enzyme, consider the following troubleshooting workflow:

Figure 1. Troubleshooting workflow for low signal or enzyme activity.

Issue 2: High Variability Between Replicates

Inconsistent results across replicates can often be traced back to inconsistent degradation of UDP-Na2.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Inconsistent Incubation Times	Use a multichannel pipette for simultaneous addition of reagents. Ensure precise timing for all steps.
Temperature Gradients in Plate	Incubate plates on a thermally controlled surface. Avoid stacking plates.
Differential Contamination	Use fresh pipette tips for every replicate. Be mindful of potential cross-contamination.
Incomplete Mixing	Gently vortex or pipette mix all solutions thoroughly before adding to the assay plate.

Experimental Protocols

Adherence to optimized protocols is essential for minimizing UDP-Na2 degradation. Below are detailed methodologies for common experimental procedures.

Protocol 1: Preparation of UDP-Na2 Stock Solution

• Pre-weighing: Allow the UDP-Na2 powder to equilibrate to room temperature in a desiccator before opening to prevent condensation.

• Weighing: Accurately weigh the desired amount of UDP-Na2 powder in a sterile microcentrifuge tube.

• Dissolution: Resuspend the powder in a high-purity, nuclease-free buffer of choice (e.g., Tris-HCl, HEPES) to the desired concentration. Ensure the pH of the buffer is between 7.0 and 7.5.

• Mixing: Gently vortex the solution until the powder is completely dissolved.

• Aliquoting: Immediately aliquot the stock solution into single-use, sterile microcentrifuge tubes.

• Storage: Store the aliquots at -20°C or -80°C for long-term use.

Protocol 2: General Enzyme Assay Using UDP-Na2

This protocol provides a framework for a typical enzyme assay where UDP-Na2 is a substrate.

Figure 2. General workflow for an enzyme assay involving UDP-Na2.

Detailed Steps:

• Prepare Master Mix: On ice, prepare a master mix containing the reaction buffer, the enzyme of interest, and any necessary cofactors (e.g., MgCl2). If your biological sample is a potential source of degrading enzymes, consider adding phosphatase and pyrophosphatase inhibitors to the master mix.

• Thaw UDP-Na2: Thaw a single-use aliquot of the UDP-Na2 stock solution on ice.

• Aliquot Master Mix: Add the master mix to your assay wells (e.g., in a 96-well plate).

• Initiate Reaction: To start the reaction, add the UDP-Na2 solution to each well. Use a multichannel pipette for simultaneous addition to ensure consistent start times.

• Incubation: Immediately transfer the plate to the appropriate incubation temperature for the specified time.

• Stop Reaction: Terminate the reaction using a suitable quenching agent or method.

• Detection: Proceed with the detection method as per your assay protocol.

Signaling Pathway Considerations

UDP-Na2 is a key node in various metabolic and signaling pathways. Its availability can influence downstream events. Understanding these connections is crucial for interpreting experimental results.

Figure 3. Simplified overview of UDP-Na2 metabolic and signaling roles.

How to avoid contamination of Uridine 5'-diphosphate with UTP

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding, identifying, and removing Uridine 5'-triphosphate (UTP) contamination from preparations of Uridine 5'-diphosphate (UDP).

Frequently Asked Questions (FAQs)

Q1: What are the common causes of UTP contamination in my UDP sample?

A1: UTP contamination in UDP preparations typically arises from two main sources:

• Incomplete Enzymatic or Chemical Synthesis: Many methods for synthesizing UDP or UDP-sugars utilize UTP as a starting material or an intermediate. If the reaction does not proceed to completion, residual UTP will remain in the final product.

• Side Reactions: During chemical synthesis, side reactions can lead to the formation of UTP.

Q2: Why is it important to have a pure UDP sample?

A2: The purity of UDP is critical for the accuracy and reproducibility of downstream experiments. Contaminating UTP can interfere with various biological assays. For example, in studies involving glycosyltransferases, which use UDP-sugars as donors, the presence of UTP can lead to the in-situ formation of UDP-sugars, causing misleading results.

Q3: How can I prevent UTP contamination during UDP synthesis?

A3: To minimize UTP contamination, consider the following preventative measures:

• Optimize Reaction Conditions: Ensure your enzymatic or chemical synthesis reaction goes to completion by optimizing parameters such as enzyme/catalyst concentration, substrate ratios, reaction time, and temperature.

• Monitor Reaction Progress: Use analytical techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the consumption of UTP and the formation of UDP.

• Choose a Synthesis Method with High Conversion Rates: When possible, select a synthesis protocol known for its high efficiency and specificity.

Troubleshooting Guides

Problem 1: My UDP sample is contaminated with UTP. How can I remove the UTP?

You have two primary methods for removing UTP contamination from a UDP sample: Chromatographic Purification and Enzymatic Removal.

Anion exchange chromatography is a highly effective method for separating UDP from UTP based on their charge differences. UTP has a greater negative charge than UDP due to the additional phosphate (B84403) group and will therefore bind more strongly to the anion exchange resin.

Experimental Protocol: Preparative Anion Exchange Chromatography for UDP Purification

This protocol outlines the separation of UDP from UTP using a strong anion exchange resin.

Materials:

• Anion exchange column (e.g., DEAE-Sepharose or a commercially available preparative column).

• Low-salt buffer (Buffer A): e.g., 20 mM Tris-HCl, pH 7.5.

• High-salt buffer (Buffer B): e.g., 20 mM Tris-HCl, pH 7.5 with 1 M NaCl.

• Peristaltic pump or chromatography system.

• Fraction collector.

• UV detector or spectrophotometer (262 nm).

Procedure:

• Column Equilibration: Equilibrate the anion exchange column with Buffer A until the pH and conductivity of the eluate are the same as the buffer.

• Sample Loading: Dissolve the UDP sample containing UTP contamination in Buffer A and load it onto the column.

• Washing: Wash the column with several column volumes of Buffer A to remove any unbound molecules.

• Elution: Elute the bound nucleotides using a linear gradient of Buffer B. A shallow gradient is recommended for optimal separation of UDP and UTP.

  • Start with 100% Buffer A.

  • Gradually increase the percentage of Buffer B. UDP will elute at a lower salt concentration than UTP.

• Fraction Collection: Collect fractions throughout the elution process.

• Analysis: Analyze the fractions for the presence of UDP and UTP using an appropriate analytical method (see Analytical Methods section below).

• Pooling and Desalting: Pool the fractions containing pure UDP and desalt the sample using a suitable method like dialysis or a desalting column.

Data Presentation:

Nucleotide	Expected Elution Condition (Relative)
UDP	Lower Salt Concentration
UTP	Higher Salt Concentration

A highly specific method for removing trace amounts of UTP is to enzymatically convert it to another molecule that can be easily separated. For example, UDP-glucose pyrophosphorylase (UGPase) can be used to convert UTP to UDP-glucose in the presence of glucose-1-phosphate.

Experimental Protocol: Enzymatic Removal of UTP

This protocol describes the use of UDP-glucose pyrophosphorylase to specifically remove UTP from a UDP preparation.

Materials:

• UDP sample contaminated with UTP.

• UDP-glucose pyrophosphorylase (UGPase).

• Glucose-1-phosphate.

• Reaction buffer (e.g., Tris-HCl with MgCl₂).

• Method for subsequent purification of UDP from UDP-glucose (e.g., anion exchange chromatography as described above).

Procedure:

• Reaction Setup: In a reaction vessel, combine the UDP sample, UGPase, and an excess of glucose-1-phosphate in the appropriate reaction buffer.

• Incubation: Incubate the reaction mixture at the optimal temperature for UGPase activity (typically 37°C) for a sufficient time to ensure complete conversion of UTP.

• Reaction Termination: Terminate the reaction, for example, by heat inactivation of the enzyme (if appropriate) or by proceeding directly to the purification step.

• Purification: Separate the desired UDP from the newly formed UDP-glucose and the enzyme. Anion exchange chromatography is suitable for this purpose, as UDP and UDP-glucose will have different retention times.

Problem 2: How can I check my UDP sample for UTP contamination?

Several analytical techniques can be used to detect and quantify UTP in a UDP sample.

TLC is a quick and simple method for the qualitative assessment of UTP contamination.

Experimental Protocol: TLC for UDP/UTP Separation

Materials:

• TLC plate (e.g., PEI-Cellulose F).[1]

• Eluent: 1 N Acetic acid / 80% Ethanol (20:80 v/v) with 0.5 M Lithium Chloride.[1]

• TLC chamber.

• UV lamp (254 nm).

Procedure:

• Spotting: Spot a small amount of the UDP sample and UTP/UDP standards onto the TLC plate.

• Development: Place the plate in a TLC chamber containing the eluent and allow the solvent front to migrate up the plate.

• Visualization: After development, dry the plate and visualize the spots under a UV lamp. UTP will have a lower Rf value (migrate a shorter distance) than UDP.

Data Presentation:

Compound	Relative Rf Value
UTP	Lower
UDP	Higher

HPLC offers a highly sensitive and quantitative method for analyzing UTP contamination. Anion exchange or ion-pair reversed-phase chromatography are commonly used.

Experimental Protocol: HPLC Analysis of UTP Contamination

Method: Anion-Exchange HPLC

Instrumentation:

• HPLC system with a UV detector.

• Anion-exchange column.

Mobile Phase:

• A gradient of a low-salt buffer (e.g., ammonium (B1175870) phosphate, pH-adjusted) and a high-salt buffer.

Procedure:

• Sample Preparation: Dilute the UDP sample in the initial mobile phase.

• Injection: Inject the sample onto the equilibrated column.

• Elution: Run a salt gradient to separate the nucleotides.

• Detection: Monitor the eluate at 262 nm.

• Quantification: Determine the concentration of UTP by comparing the peak area to a standard curve generated with known concentrations of UTP.

Data Presentation:

Compound	Expected Retention Time (Relative)
UDP	Earlier
UTP	Later

Visualizations

Caption: Workflow for obtaining pure UDP.

References

• 1. merckmillipore.com [merckmillipore.com]

Technical Support Center: UDP Signaling &amp; Receptor Desensitization

This technical support center provides troubleshooting guides and frequently asked questions for researchers, scientists, and drug development professionals working with UDP signaling and encountering receptor desensitization in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is receptor desensitization in the context of UDP signaling?

A1: Receptor desensitization is a process where a receptor's response to an agonist, such as UDP, diminishes over time despite the continued presence of the agonist.[1] This is a crucial negative feedback mechanism that prevents overstimulation of cells.[2] For G protein-coupled receptors (GPCRs) like the P2Y receptors that bind UDP, this process typically involves receptor phosphorylation by G protein-coupled receptor kinases (GRKs), followed by the binding of β-arrestin proteins.[1][3] This uncouples the receptor from its G protein, leading to a reduced signaling output, and can also trigger the internalization of the receptor from the cell surface.[1][4]

Q2: Which P2Y receptors are activated by UDP, and what are their primary signaling pathways?

A2: Several P2Y receptor subtypes are activated by UDP and other uridine (B1682114) nucleotides. The primary ones include:

• P2Y6 Receptor: Highly sensitive to UDP.[5][6] It primarily couples to Gq proteins, leading to the activation of phospholipase C (PLC), which in turn generates inositol (B14025) triphosphate (IP3) and diacylglycerol (DAG).[7][8] This cascade results in an increase in intracellular calcium concentration ([Ca2+]i).[7][8]

• P2Y14 Receptor: Activated by UDP-sugars like UDP-glucose, and also by UDP.[9][10] It typically couples to Gi proteins, leading to the inhibition of adenylyl cyclase and a decrease in cyclic AMP (cAMP) levels.[9] Activation of the P2Y14 receptor can also lead to the phosphorylation of MAPKs like ERK1/2.[9]

• P2Y2 and P2Y4 Receptors: These receptors are primarily activated by UTP, but UDP can also have effects, sometimes through conversion to UTP.[7] They are also coupled to Gq and the PLC pathway, resulting in increased intracellular calcium.[7][11]

Q3: What are the known desensitization characteristics of UDP-sensitive P2Y receptors?

A3: The desensitization profiles of P2Y receptors can vary. For instance, the P2Y6 receptor has been described as having slow and sustained activation with a high resistance to desensitization in some systems.[5] In contrast, the P2Y2 receptor's desensitization can be induced by its agonists, with ATP being less potent at inducing desensitization compared to UTP.[12] The P2Y1 receptor, an ADP receptor, undergoes rapid phosphorylation-induced desensitization.[2] Prolonged stimulation of the P2Y2 receptor leads to desensitization mediated by GRKs and β-arrestins.[3]

Q4: How can I experimentally measure receptor desensitization?

A4: Receptor desensitization can be quantified by measuring the decrease in the signaling response after an initial and subsequent agonist challenge. Common methods include:

• Calcium Imaging: This is a widely used functional assay for Gq-coupled receptors like P2Y6.[13][14][15] A reduced peak in intracellular calcium upon a second UDP application, after an initial prolonged exposure, indicates desensitization.

• Bioluminescence Resonance Energy Transfer (BRET) and Förster Resonance Energy Transfer (FRET): These assays can directly monitor the interaction between the receptor and β-arrestin, a key step in desensitization.[16][17][18][19] An increase in the BRET/FRET signal upon agonist stimulation indicates β-arrestin recruitment.

• Inositol Phosphate (IP) Accumulation Assays: This method measures the downstream product of PLC activation.[20] A diminished IP accumulation in response to a subsequent UDP challenge would signify desensitization.

Troubleshooting Guides

Problem 1: No observable receptor desensitization after prolonged UDP application.

Potential Cause	Suggested Troubleshooting Steps
Inadequate Agonist Concentration	The UDP concentration may be too low to induce robust desensitization. Perform a dose-response curve to determine the EC50 for the initial response and use a concentration at or above this value for the desensitization protocol.[21]
Insufficient Pre-incubation Time	The kinetics of desensitization can vary between receptor subtypes and cell types.[21] Increase the duration of the initial UDP exposure. A time-course experiment (e.g., 5, 15, 30, 60 minutes) can help determine the optimal time needed to observe desensitization.[21]
Rapid UDP Degradation	Extracellular nucleotides can be rapidly metabolized by ectonucleotidases. Consider using a more stable UDP analog, such as UDPβS, which is specific for the P2Y6 receptor.[7] Alternatively, include an ectonucleotidase inhibitor like ARL67156 in your assay buffer.[8]
Low Receptor Expression Levels	The cell line or primary cells may express low levels of the target P2Y receptor.[21] Verify receptor expression using methods like qPCR or Western blotting.[21]
Cell Health and Viability	Poor cell health can impair normal signaling pathways.[21] Ensure cells are healthy, within a low passage number, and have high viability before starting the experiment.[21]

Problem 2: High variability in desensitization measurements between experiments.

Potential Cause	Suggested Troubleshooting Steps
Inconsistent Agonist Application	Ensure precise and consistent timing for both the desensitizing and challenge applications of UDP.[21] For tissue bath experiments, consider using automated perfusion systems.[21] For cell culture plates, use calibrated multichannel pipettes.
Fluctuations in Experimental Conditions	Maintain consistent temperature, pH, and buffer composition throughout all experiments.[21] Even small variations can significantly impact biological responses.
Cell Passage Number and Plating Density	Use cells within a consistent and low passage number range, as receptor expression and signaling can change with excessive passaging. Ensure consistent cell plating density across all wells and experiments.
Incomplete Washout of Agonist	If your protocol involves a washout step between the desensitizing and challenge doses, ensure it is thorough enough to remove all of the initial UDP. Apyrase can be used to enzymatically degrade residual ADP/ATP, but be mindful of its effect on UDP.[20]

Quantitative Data Summary

Table 1: Agonist Potencies at Select P2Y Receptors

Receptor	Agonist	EC50 / IC50	Cell System	Reference
P2Y2	ATP	1.5 - 5.8 µM (Activation)	1321N1 Astrocytoma, A431 cells	[12]
P2Y2	UTP	1.5 - 5.8 µM (Activation)	1321N1 Astrocytoma, A431 cells	[12]
P2Y2	ATP	9.1 - 21.2 µM (Desensitization)	1321N1 Astrocytoma, A431 cells	[12]
P2Y2	UTP	0.7 - 2.9 µM (Desensitization)	1321N1 Astrocytoma, A431 cells	[12]
P2Y6	UDP	pEC50 = 5.96	Rat Aorta Smooth Muscle Cells	[7]
P2Y14	UDP-glucose	1150 ± 320 nM	RBL-2H3 Mast Cells	[10]
P2Y14	MRS2690	103 ± 18 nM	RBL-2H3 Mast Cells	[10]

Experimental Protocols

Protocol 1: Calcium Imaging Assay for P2Y Receptor Desensitization

• Cell Preparation: Plate cells (e.g., 1321N1 astrocytoma cells expressing the P2Y receptor of interest) onto black-walled, clear-bottom 96-well plates and grow to confluence.

• Dye Loading: Wash cells with a buffered salt solution (e.g., HBSS). Load cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) in the same buffer for 30-60 minutes at 37°C, according to the manufacturer's instructions.[3][13][14]

• Baseline Measurement: Wash away excess dye and replace it with fresh buffer. Measure the baseline fluorescence for a short period using a plate reader equipped with the appropriate filters and an injection system.

• Initial Agonist Stimulation (Desensitization): Inject the desensitizing concentration of UDP and record the initial calcium response (Peak 1). Continue recording for the desired desensitization period (e.g., 15-30 minutes).

• Washout (Optional): Gently wash the cells with fresh buffer to remove the UDP. This step is crucial for determining the rate of resensitization.

• Second Agonist Challenge: Inject the same concentration of UDP again and record the second calcium response (Peak 2).

• Data Analysis: Quantify the peak fluorescence intensity for both stimulations. The degree of desensitization is typically expressed as the ratio of the second peak to the first peak (Peak 2 / Peak 1). A ratio less than 1 indicates desensitization.

Protocol 2: BRET Assay for Receptor/β-arrestin Interaction

• Cell Transfection: Co-transfect cells (e.g., HEK293) with two constructs: one encoding the P2Y receptor fused to a BRET donor (e.g., Renilla luciferase, Rluc) and another encoding β-arrestin fused to a BRET acceptor (e.g., YFP).[16][17][18]

• Cell Plating: Plate the transfected cells into white-walled, white-bottom 96-well plates.

• Assay Initiation: 24-48 hours post-transfection, wash the cells with assay buffer.

• Substrate Addition: Add the luciferase substrate (e.g., coelenterazine (B1669285) h) to each well.

• Baseline BRET Measurement: Immediately measure the light emission at two wavelengths simultaneously using a BRET-compatible plate reader: one for the donor (e.g., ~480 nm for Rluc) and one for the acceptor (e.g., ~530 nm for YFP).

• Agonist Stimulation: Add UDP to the wells and immediately begin kinetic measurements of the BRET signal over time.

• Data Analysis: Calculate the BRET ratio by dividing the acceptor emission by the donor emission. An increase in the BRET ratio upon UDP addition indicates that the receptor and β-arrestin are interacting, a hallmark of the initial stages of desensitization.[19]

Visualizations

Caption: UDP Signaling Pathway via a Gq-coupled P2Y Receptor.

Caption: Key steps in GPCR homologous desensitization.

Caption: Troubleshooting workflow for desensitization experiments.

References

• 1. Homologous desensitization - Wikipedia [en.wikipedia.org]
• 2. Loss of P2Y1 receptor desensitization does not impact hemostasis or thrombosis despite increased platelet reactivity in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. "Development of a Microplate-Based Calcium Assay for Studying Desensiti" by Daniel Allen Louiselle [bearworks.missouristate.edu]
• 4. youtube.com [youtube.com]
• 5. Slow desensitization of the human P2Y6 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reactome | P2Y6 receptor can bind to UDP [reactome.org]
• 7. journals.physiology.org [journals.physiology.org]
• 8. ahajournals.org [ahajournals.org]
• 9. UDP-Sugars as Extracellular Signaling Molecules: Cellular and Physiologic Consequences of P2Y14 Receptor Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. UDP-glucose acting at P2Y14 receptors is a mediator of mast cell degranulation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 12. Differential agonist-induced desensitization of P2Y2 nucleotide receptors by ATP and UTP - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Establishment of a Cell Model for Dynamic Monitoring of Intracellular Calcium Concentration and High-Throughput Screening of P2Y2 Regulators - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]
• 17. Frontiers | Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors [frontiersin.org]
• 18. Study of GPCR–Protein Interactions by BRET | Springer Nature Experiments [experiments.springernature.com]
• 19. Multiple GPCR Functional Assays Based on Resonance Energy Transfer Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 20. ashpublications.org [ashpublications.org]
• 21. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Purity of Commercial Uridine 5'-diphosphate (UDP) Disodium Salt

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the purification of commercial Uridine 5'-diphosphate (UDP) disodium (B8443419) salt.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities found in commercial UDP disodium salt?

A1: Commercial UDP disodium salt may contain several types of impurities, including:

• Related Nucleotides: Uridine 5'-monophosphate (UMP) and Uridine 5'-triphosphate (UTP) are common process-related impurities.[][2]

• Degradation Products: The primary degradation pathway for UDP is the hydrolysis of the pyrophosphate bond, which results in the formation of UMP.[3]

• Starting Materials and Reagents: Residual starting materials from the synthesis process can also be present.

• Water Content: UDP disodium salt is often a hydrate, and water content can be a significant impurity.[4]

Q2: How can I assess the purity of my UDP disodium salt sample?

A2: High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for assessing the purity of UDP disodium salt.[4][5][6] Key considerations for HPLC analysis include:

• Column Selection: A C18 reversed-phase column is often suitable for separating nucleotides.[7]

• Detection: UV detection at or near 262 nm is typically used for uridine-containing compounds.

• Peak Purity Analysis: Using a photodiode array (PDA) detector can help determine if a chromatographic peak corresponds to a single compound.[8]

Q3: What is the most effective method for purifying commercial UDP disodium salt?

A3: Ion-exchange chromatography (IEC) is a highly effective method for purifying nucleotides like UDP based on their charge.[9][10] Anion-exchange chromatography is particularly well-suited for separating negatively charged molecules like UDP, UMP, and UTP.

Q4: My UDP sample appears to be degrading. How can I minimize degradation during storage and handling?

A4: To minimize degradation, it is crucial to control temperature and pH. For long-term storage, it is recommended to store UDP disodium salt as a lyophilized powder at -20°C or below, protected from moisture.[4] When in solution, maintain a pH between 6.0 and 7.5 and store at low temperatures to reduce the rate of hydrolysis of the pyrophosphate bond. Avoid repeated freeze-thaw cycles.

Troubleshooting Guides

Ion-Exchange Chromatography (IEC) Troubleshooting

Problem	Potential Cause	Solution
UDP does not bind to the anion-exchange column.	The ionic strength of the sample or loading buffer is too high.	Decrease the salt concentration of your sample and loading buffer. Consider desalting the sample before loading.[11]
The pH of the buffer is too low, causing UDP to be insufficiently negatively charged.	Increase the pH of the buffer. The pH should be at least one unit above the pKa of the phosphate (B84403) groups to ensure a strong negative charge.
UDP elutes too early from the column.	The salt gradient is too steep.	Use a shallower, more gradual salt gradient to improve separation.
The flow rate is too high.	Reduce the flow rate to allow for better interaction between UDP and the stationary phase.
Poor resolution between UDP, UMP, and UTP.	Suboptimal elution conditions.	Optimize the salt gradient and pH. A shallower gradient is often key to resolving species with similar charges.
The column is overloaded.	Reduce the amount of sample loaded onto the column.
High backpressure.	Particulate matter in the sample is clogging the column.	Filter the sample through a 0.22 or 0.45 µm filter before loading.
The flow rate is too high for the column packing.	Reduce the flow rate.

Crystallization Troubleshooting

Problem	Potential Cause	Solution
No crystals form.	The solution is not sufficiently supersaturated.	Slowly add an anti-solvent (e.g., ethanol (B145695) or methanol) to the aqueous UDP solution to induce precipitation.[12][13]
The concentration of UDP is too low.	Concentrate the UDP solution before attempting crystallization.[14]
An oil or amorphous precipitate forms instead of crystals.	Supersaturation was reached too quickly.	Add the anti-solvent more slowly and with gentle stirring. Control the temperature, as lower temperatures can sometimes promote slower, more orderly crystal growth.[13]
Impurities are inhibiting crystal formation.	Ensure the UDP solution is highly pure (>98%) before attempting crystallization. IEC is a good preceding step.

Data on Purity Improvement

The following table summarizes typical purity levels of UDP disodium salt before and after purification. Commercial grades often have a purity of ≥96%, which can be improved for downstream applications.

Purification Stage	Typical Purity (by HPLC)	Common Impurities Present
Commercial Grade	≥96.0%[4]	UMP, UTP, water, residual salts
After Ion-Exchange Chromatography	>98%	Trace amounts of closely related nucleotides
After Crystallization	>99.5%	Minimal impurities

Experimental Protocols

Protocol 1: Purity Analysis by HPLC

• Mobile Phase Preparation: Prepare a suitable mobile phase, such as a buffer gradient of triethylammonium (B8662869) bicarbonate (TEAB) and acetonitrile.

• Standard Preparation: Prepare a standard solution of UDP disodium salt of known concentration in the mobile phase.

• Sample Preparation: Dissolve the commercial UDP disodium salt in the mobile phase to a similar concentration as the standard. Filter the sample through a 0.22 µm syringe filter.

• HPLC Analysis:

  • Inject the standard and sample onto a C18 HPLC column.

  • Run a gradient elution to separate UDP from potential impurities like UMP and UTP.

  • Monitor the elution profile using a UV detector at 262 nm.

• Data Analysis: Compare the chromatogram of the sample to the standard to identify the UDP peak. Calculate the purity by determining the area percentage of the UDP peak relative to all other peaks in the chromatogram.[5][15]

Protocol 2: Purification by Anion-Exchange Chromatography

• Resin and Column Preparation: Pack a column with a suitable anion-exchange resin (e.g., DEAE-Sepharose).

• Equilibration: Equilibrate the column with a low-salt starting buffer (e.g., 20 mM Tris-HCl, pH 7.5).[9]

• Sample Loading: Dissolve the commercial UDP disodium salt in the starting buffer and load it onto the column.

• Washing: Wash the column with several column volumes of the starting buffer to remove any unbound impurities.

• Elution: Elute the bound nucleotides using a linear salt gradient (e.g., 0 to 1 M NaCl in the starting buffer). UMP will elute first, followed by UDP, and then UTP, due to their increasing negative charge.

• Fraction Collection: Collect fractions throughout the elution process.

• Analysis: Analyze the collected fractions by HPLC to identify those containing pure UDP.

• Desalting: Pool the pure UDP fractions and desalt using a suitable method like dialysis or size-exclusion chromatography.

Protocol 3: Crystallization of Purified UDP Disodium Salt

• Solution Preparation: Prepare a concentrated aqueous solution of the purified UDP disodium salt.

• Induce Crystallization: Slowly add a water-miscible organic solvent, such as ethanol or methanol, as an anti-solvent while gently stirring the UDP solution.[12][13]

• Incubation: Allow the solution to stand at a controlled temperature (e.g., 4°C) to promote slow crystal growth.

• Crystal Collection: Collect the formed crystals by filtration.

• Washing: Gently wash the crystals with a small amount of the anti-solvent to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Visualizations

Caption: Experimental workflow for the purification of commercial UDP disodium salt.

Caption: Troubleshooting logic for poor resolution in ion-exchange chromatography.

References

• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. researchgate.net [researchgate.net]
• 4. Uridine 5 -diphosphate = 96.0 HPLC 27821-45-0 [sigmaaldrich.com]
• 5. moravek.com [moravek.com]
• 6. scbt.com [scbt.com]
• 7. Validation of the HPLC Analytical Method for the Determination of Chemical and Radiochemical Purity of Ga-68-DOTATATE - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices | Separation Science [sepscience.com]
• 9. conductscience.com [conductscience.com]
• 10. Ion-exchange separation of nucleic acid constituents by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 12. rsc.org [rsc.org]
• 13. CN1861624A - Crystallization method of 5' -nucleoside sodium monophosphate - Google Patents [patents.google.com]
• 14. Crystallization of Macromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 15. torontech.com [torontech.com]

Best practices for storing and handling UDP disodium salt powder

Technical Support Center: UDP Disodium (B8443419) Salt

This guide provides researchers, scientists, and drug development professionals with best practices for storing and handling Uridine 5'-diphosphate (UDP) disodium salt powder. It includes frequently asked questions, troubleshooting guides for common experimental issues, and detailed protocols.

Frequently Asked Questions (FAQs)

Q1: What is UDP disodium salt and what is its primary role in research?

A1: Uridine 5'-diphosphate (UDP) disodium salt is a nucleotide that serves as a crucial molecule in various biological processes. In research, it is widely used as:

• An agonist for P2Y purinergic receptors, particularly activating the P2Y6 receptor.[1][2]

• A substrate for glycosyltransferase enzymes, which are key in the synthesis of polysaccharides, glycoproteins, and glycolipids.[3][4]

• A precursor in the biosynthesis of other nucleotides, like UTP, which is essential for RNA synthesis.[5][6]

• An endogenous signaling molecule involved in processes like immune response and neurotransmission.[5][6][7]

Q2: What are the physical and chemical properties of UDP disodium salt?

A2: Key properties are summarized in the table below. Note that the molecular weight can vary slightly between batches due to hydration.[1]

Property	Value
CAS Number	27821-45-0[1][8]
Molecular Formula	C₉H₁₂N₂Na₂O₁₂P₂[1]
Molecular Weight	~448.12 g/mol (anhydrous)[1][9]
Appearance	White to off-white powder or solid[3][5]
Purity	Typically ≥96-97% by HPLC[1][10]
Solubility	Soluble in water (up to 100 mM)[1]; Insoluble in DMSO.[2]

Q3: What are the main safety precautions when handling the powder?

A3: UDP disodium salt is considered hazardous. It can cause skin and serious eye irritation, and may cause respiratory irritation.[8][11] Always follow these safety measures:

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[11]

• Handle the powder in a well-ventilated area or a fume hood to avoid inhaling dust.[11]

• Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[8][11]

• Wash hands thoroughly after handling.[12]

Storage, Handling, and Solution Preparation

Q4: How should UDP disodium salt powder be stored?

A4: Proper storage is critical to maintain the compound's stability and integrity. The powder is moisture-sensitive.[8]

Condition	Recommendation	Rationale
Temperature	Store at -20°C in a freezer.[1][5]	Prevents chemical degradation and preserves long-term stability.
Atmosphere	Store in a tightly sealed container.[11][13] Consider backfilling with an inert gas like argon or nitrogen for long-term storage.[13]	Protects the hygroscopic powder from moisture, which can cause hydrolysis and clumping.
Light	Store in an opaque container to protect from light.	Although not explicitly stated as light-sensitive, it is a general best practice for complex organic molecules.

Q5: What is the recommended procedure for preparing a stock solution?

A5: UDP disodium salt is readily soluble in water.[1]

• Equilibration: Before opening, allow the vial of UDP disodium salt powder to warm to room temperature to prevent condensation of moisture onto the cold powder.

• Calculation: Use the batch-specific molecular weight from the Certificate of Analysis to calculate the required mass for your desired concentration.

• Dissolution: Add the appropriate volume of nuclease-free water or a suitable buffer directly to the vial. Vortex briefly to ensure complete dissolution.

• Aliquotting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use volumes in low-binding microcentrifuge tubes.[3]

Q6: How should I store the reconstituted stock solution?

A6: Stock solutions have different storage requirements than the powder form.

Condition	Recommendation	Stability
Temperature	Store aliquots at -20°C or -80°C.[3][14]	Stock solutions are stable for up to 6 months when stored at -20°C.[3]
Freeze-Thaw Cycles	Avoid multiple freeze-thaw cycles.	Repeated cycling can lead to degradation of the nucleotide.
Working Solutions	Prepare fresh working solutions from the stock solution for each experiment.	Ensures consistency and accuracy in experimental results.

Troubleshooting Guide

This section addresses common issues encountered during experiments with UDP disodium salt.

Q7: My UDP powder won't dissolve completely or the solution appears cloudy. What should I do?

A7: This issue usually points to problems with the solvent or concentration.

• Check Solvent: Ensure you are using high-purity, nuclease-free water. The compound is insoluble in organic solvents like DMSO.[2]

• Verify Concentration: Attempting to create a solution above the maximum solubility (100 mM in water) will result in undissolved powder.[1] Recalculate your required mass and volume.

• pH Check: While generally not an issue in water, the pH of your buffer can affect solubility. Ensure the buffer pH is compatible with your experimental system (typically near neutral).

• Vortex/Mix: Ensure the solution has been mixed thoroughly. Gentle warming in a water bath may aid dissolution, but avoid high temperatures which can cause degradation.

Q8: I am seeing inconsistent or no activity in my cell-based/enzyme assay. What are the potential causes?

A8: This can be a complex issue. A logical troubleshooting workflow can help isolate the problem.

Caption: Troubleshooting flowchart for inconsistent experimental results.

Q9: My stock solution appears to have degraded over time. How can I check its quality?

A9: Nucleotide degradation can be subtle.

• Analytical Methods: The most definitive way is to use analytical techniques like HPLC to check for the presence of degradation products (e.g., UMP or uridine).

• Functional Check: A simpler, though less precise, method is to run a dose-response curve in a reliable positive control assay. A significant shift in the EC50 or a decrease in the maximum response compared to a freshly prepared standard would indicate degradation.

• Prevention: The best strategy is prevention. Always aliquot stock solutions and avoid freeze-thaw cycles to minimize degradation.[3]

Experimental Protocols & Signaling Pathways

Protocol: UDP-Glo™ Glycosyltransferase Assay

This protocol outlines a general procedure for measuring the activity of a glycosyltransferase that produces UDP as a product, using a commercially available luminescent assay kit.[15][16][17]

Caption: General workflow for a UDP-Glo™ Glycosyltransferase assay.

Methodology:

• Reagent Preparation:

  • Prepare a UDP standard curve (e.g., 0 to 25 µM) by diluting a concentrated UDP stock in the same buffer as your glycosyltransferase (GT) reaction.[15]

  • Prepare your GT, UDP-sugar donor, and acceptor substrate in the reaction buffer.

• Glycosyltransferase Reaction:

  • In a white, opaque multi-well plate (e.g., 96- or 384-well), set up your reactions. Include positive controls (with all components) and negative controls (e.g., without enzyme or without acceptor).

  • The typical reaction volume is small (e.g., 5-25 µL).[16][18]

  • Incubate the plate at the optimal temperature for your enzyme for a set period (e.g., 30-120 minutes).

• UDP Detection:

  • Equilibrate the plate and the UDP Detection Reagent to room temperature.

  • Add a volume of UDP Detection Reagent equal to the volume of your GT reaction to each well (1:1 ratio).[15][16]

  • Mix briefly on a plate shaker.

  • Incubate at room temperature for 60 minutes to allow the luminescent signal to stabilize.[18]

• Data Acquisition:

  • Measure the luminescence using a plate-reading luminometer.

• Data Analysis:

  • Subtract the background luminescence (from a no-UDP control) from all readings.

  • Plot the standard curve of luminescence versus UDP concentration.

  • Use the standard curve to determine the concentration of UDP produced in your enzymatic reactions.

Signaling Pathway: UDP and the P2Y6 Receptor

UDP is a potent agonist for the P2Y6 receptor, a G-protein coupled receptor (GPCR).[1][19] Activation of P2Y6 initiates a signaling cascade that plays roles in inflammation, cell migration, and proliferation.[7][19]

Caption: Simplified signaling pathway of the UDP-activated P2Y6 receptor.

References

• 1. UDP disodium salt | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]
• 2. selleckchem.com [selleckchem.com]
• 3. UDP-α-D-Glucose, Disodium Salt - CAS 117756-22-6 - Calbiochem | 670120 [merckmillipore.com]
• 4. UDP-D-glucose disodium salt | 28053-08-9 | MU08960 [biosynth.com]
• 5. Uridine 5 -diphosphate = 96.0 HPLC 27821-45-0 [sigmaaldrich.com]
• 6. Uridine-5'-diphosphate disodium salt | 27821-45-0 [chemicalbook.com]
• 7. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 8. fishersci.com [fishersci.com]
• 9. mpbio.com [mpbio.com]
• 10. scbt.com [scbt.com]
• 11. sds.metasci.ca [sds.metasci.ca]
• 12. chemos.de [chemos.de]
• 13. cntech.co.uk [cntech.co.uk]
• 14. medchemexpress.com [medchemexpress.com]
• 15. worldwide.promega.com [worldwide.promega.com]
• 16. UDP-Glo™ Glycosyltransferase Assay Technical Manual [worldwide.promega.com]
• 17. UDP-Glo™ Glycosyltransferase Assay [worldwide.promega.com]
• 18. Rapid screening of sugar-nucleotide donor specificities of putative glycosyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Identifying and minimizing off-target effects of UDP-Na2

Welcome to the technical support center for Uridine 5'-diphosphate disodium (B8443419) salt (UDP-Na2). This resource is designed for researchers, scientists, and drug development professionals to help identify and minimize potential off-target effects during experimentation.

Frequently Asked Questions (FAQs)

Q1: We are observing unexpected cellular phenotypes after treatment with UDP-Na2 that don't align with known P2Y6 receptor agonism. Could these be off-target effects?

A1: Yes, it is plausible that unexpected cellular phenotypes arise from off-target effects. While UDP-Na2 is a potent P2Y6 receptor agonist and P2Y14 receptor antagonist, like many small molecules, it can interact with other proteins.[1][2] These unintended interactions can lead to a range of cellular responses. It is crucial to experimentally validate that the observed phenotype is a direct result of modulating its intended targets.[3]

Q2: What are some common cellular consequences of off-target effects that we should be aware of when using UDP-Na2?

A2: Off-target effects can manifest in various ways, often leading to cellular toxicity. Common mechanisms of cell toxicity that could potentially be observed include the overproduction of reactive oxygen species (ROS), subsequent oxidative stress, mitochondrial dysfunction, and DNA damage.[3] These can lead to apoptosis, necrosis, or other forms of cell death, as well as alterations in cell signaling pathways unrelated to P2Y6 or P2Y14.[3]

Q3: How can we experimentally determine if the observed efficacy or toxicity of UDP-Na2 is due to an off-target effect?

A3: A definitive way to test this is to determine if the compound's effect is maintained in the absence of its intended target.[3] Using a technique like CRISPR/Cas9-mediated gene knockout to create a cell line that does not express the P2Y6 receptor (P2RY6) is a robust method. If UDP-Na2 still elicits the same response in these knockout cells, it strongly indicates that the effect is mediated through one or more off-target interactions.[3]

Q4: What are some initial strategies to identify the specific off-target proteins of UDP-Na2?

A4: Identifying specific off-target proteins is a key step. Several approaches can be employed:

• In silico Prediction: Computational models can predict potential off-target interactions based on the chemical structure of UDP-Na2 and its similarity to ligands of known proteins.[1][4][5]

• Broad-Panel Screening: Many contract research organizations (CROs) offer services to screen a compound against a large panel of common off-target candidates, such as G-protein coupled receptors (GPCRs), kinases, and ion channels.[6] These screens typically use radioligand binding or enzymatic assays.[6]

• Affinity-Based Proteomics: The immobilized compound can be used to "pull down" interacting proteins from cell lysates, which are then identified by mass spectrometry. This directly identifies protein binders but may miss transient interactions.[3]

Troubleshooting Guides

Issue 1: Inconsistent results or unexpected toxicity at higher concentrations of UDP-Na2.

Troubleshooting Steps:

• Confirm On-Target Engagement: Use a secondary assay to verify that UDP-Na2 is engaging with the P2Y6 receptor at the concentrations used.

• Dose-Response Analysis: Determine if the unexpected phenotype follows a different dose-response curve than the on-target effect. A significantly different EC50 or IC50 may suggest an off-target interaction.[6]

• Selectivity Profiling: Perform a selectivity screen against a panel of related receptors (e.g., other P2Y subtypes) and other common off-target classes to identify potential unintended interactions.

Issue 2: Observed phenotype persists in a P2Y6 knockout/knockdown cell line.

Troubleshooting Steps:

• Validate Knockout/Knockdown Efficiency: Ensure that the P2Y6 receptor is sufficiently depleted in your cell line using methods like qPCR or Western blotting.

• Consider P2Y14 Antagonism: Since UDP-Na2 is also a P2Y14 antagonist, design experiments to isolate this effect. For example, use a P2Y14-specific agonist in combination with UDP-Na2 to see if the phenotype is rescued.

• Initiate Off-Target Identification Workflow: If the effect is independent of both known targets, proceed with a systematic off-target identification workflow as outlined in the diagram below.

Data Presentation

Table 1: Hypothetical Selectivity Profile of UDP-Na2

This table illustrates how quantitative data on on-target and off-target binding affinities are typically summarized. Binding affinity is represented by the inhibitor constant (Ki) or the half-maximal effective concentration (EC50), where a lower value indicates a stronger interaction.

Target	Target Class	Assay Type	Ki / EC50 (nM)	Selectivity (fold vs. P2Y6)
P2Y6 (On-Target)	GPCR	Calcium Mobilization	300	1
P2Y14 (On-Target)	GPCR	Antagonist Assay	52	-
Off-Target A (e.g., P2Y2)	GPCR	Calcium Mobilization	15,000	50
Off-Target B (e.g., a kinase)	Kinase	Enzymatic Assay	> 50,000	> 167
Off-Target C (e.g., an ion channel)	Ion Channel	Electrophysiology	> 50,000	> 167

Interpretation: In this hypothetical example, UDP-Na2 is 50-fold more selective for its primary target P2Y6 over the related P2Y2 receptor. It shows minimal interaction with the example kinase and ion channel at concentrations where it would be highly active at its primary target.

Experimental Protocols

Protocol 1: CRISPR/Cas9-Mediated Knockout of P2RY6 to Validate On-Target Effects

Objective: To create a P2RY6 knockout cell line to distinguish on-target from off-target effects of UDP-Na2.

Methodology:

• sgRNA Design and Synthesis: Design and synthesize at least two single guide RNAs (sgRNAs) targeting an early exon of the P2RY6 gene using a validated online tool.

• Cas9 and sgRNA Delivery: Co-transfect the host cell line (e.g., HEK293) with a plasmid expressing Cas9 nuclease and the synthesized sgRNAs. Alternatively, deliver pre-assembled Cas9-sgRNA ribonucleoprotein (RNP) complexes for higher efficiency and reduced off-target cleavage.

• Single-Cell Cloning: After transfection, isolate single cells into a 96-well plate to generate clonal populations.

• Screening and Validation:

  • Genomic DNA Sequencing: Screen clonal populations for mutations in the P2RY6 gene by PCR amplification of the target locus followed by Sanger sequencing.

  • Protein Expression Analysis: Confirm the absence of P2Y6 protein expression in mutant clones by Western blotting or flow cytometry.

• Phenotypic Assay: Treat the validated P2RY6 knockout and wild-type parental cells with UDP-Na2 and assess the cellular phenotype of interest. The absence of the phenotype in the knockout cells confirms it is an on-target effect.

Protocol 2: Global Proteomics for Off-Target Identification

Objective: To identify potential off-target proteins of UDP-Na2 in an unbiased manner using mass spectrometry-based proteomics.

Methodology:

• Cell Culture and Treatment: Culture a suitable human cell line to ~70-80% confluency. Treat cells with UDP-Na2 at a predetermined optimal concentration and a vehicle control. Include multiple biological replicates.[7]

• Cell Lysis and Protein Digestion: Lyse the cells and quantify the total protein concentration. Digest the proteins into peptides using an enzyme such as trypsin.

• Isobaric Labeling (Optional but Recommended): Label the peptide samples from different treatment groups (e.g., control vs. UDP-Na2 treated) with isobaric tags (e.g., TMT or iTRAQ) for multiplexed quantitative analysis.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Analyze the peptide mixtures by LC-MS/MS. The mass spectrometer will fragment the peptides and measure the masses of the fragments.

• Data Analysis:

  • Protein Identification: Search the acquired MS/MS spectra against a protein database to identify the proteins present in the samples.

  • Protein Quantification: Quantify the relative abundance of identified proteins between the control and UDP-Na2-treated groups.

  • Pathway Analysis: Perform bioinformatics analysis on the proteins that show significant changes in abundance to identify enriched biological pathways or processes, which may represent off-target effects.

Visualizations

Caption: On-target signaling pathway of UDP-Na2 via the P2Y6 receptor.

Caption: Logical workflow for validating on-target vs. off-target effects.

Caption: General experimental workflow for identifying off-target proteins.

References

• 1. Frontiers | Novel Computational Approach to Predict Off-Target Interactions for Small Molecules [frontiersin.org]
• 2. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Novel Computational Approach to Predict Off-Target Interactions for Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 5. In silico off-target profiling for enhanced drug safety assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Controlling Enzymatic Degradation of UDP in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to the enzymatic degradation of Uridine Diphosphate (UDP) in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is UDP and why is its stability in cell culture important?

A1: Uridine Diphosphate (UDP) is a nucleotide that acts as a signaling molecule by activating specific cell surface receptors, most notably the P2Y6 receptor. The stability of UDP in the cell culture medium is crucial for accurately studying its effects on cellular processes. Rapid degradation of UDP can lead to an underestimation of its potency and misinterpretation of experimental results.

Q2: What are the primary enzymes responsible for UDP degradation in cell culture?

A2: The primary enzymes responsible for the degradation of extracellular UDP are a group of cell surface enzymes called ectonucleotidases. These include:

• Ectonucleoside triphosphate diphosphohydrolases (NTPDases): Such as CD39, which can hydrolyze UDP to Uridine Monophosphate (UMP).

• Ecto-5'-nucleotidase (CD73): Which can further hydrolyze UMP to uridine.

• Alkaline Phosphatases (ALPs): These enzymes can also contribute to the dephosphorylation of UDP.

The concerted action of these enzymes rapidly reduces the concentration of UDP in the extracellular space, terminating its signaling activity.[1][2][3]

Q3: How can I inhibit the enzymatic degradation of UDP in my cell culture experiments?

A3: To inhibit UDP degradation, you can use specific inhibitors of ectonucleotidases. The choice of inhibitor will depend on the specific ectonucleotidases expressed by your cell line. It is often necessary to use a cocktail of inhibitors to achieve complete protection of UDP. For troubleshooting inhibitor selection and concentration, refer to the troubleshooting guide below.

Q4: How can I measure the concentration of UDP in my cell culture supernatant?

A4: There are two primary methods for quantifying UDP in cell culture supernatant:

• High-Performance Liquid Chromatography (HPLC): This is a highly accurate and specific method for separating and quantifying nucleotides.

• Enzyme-based assays: These assays utilize enzymes that specifically recognize UDP and produce a detectable signal (e.g., luminescence or fluorescence). Commercial kits are available for this purpose.

Detailed protocols for both methods are provided in the "Experimental Protocols" section.

Q5: What is the P2Y6 receptor and what signaling pathways does it activate?

A5: The P2Y6 receptor is a G protein-coupled receptor (GPCR) that is preferentially activated by UDP.[4] Upon activation, it can couple to different G proteins to initiate downstream signaling cascades, primarily:

• Gαq pathway: This leads to the activation of Phospholipase C (PLC), which in turn generates inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). This results in an increase in intracellular calcium and activation of Protein Kinase C (PKC).

• Gα13 pathway: This pathway activates Rho-associated kinase (ROCK), which is involved in regulating the actin cytoskeleton.

These pathways ultimately influence a variety of cellular processes, including cell migration, proliferation, and inflammatory responses, through the activation of downstream transcription factors like NF-κB, NFAT, and CREB.[2][5][6][7]

Troubleshooting Guides

Troubleshooting Rapid UDP Degradation

Problem	Possible Cause	Solution
UDP is completely degraded within minutes of addition to the cell culture.	High expression of ectonucleotidases on the cell surface.	- Increase the concentration of the ectonucleotidase inhibitor(s).- Use a cocktail of inhibitors targeting different ectonucleotidase families (e.g., NTPDases and ALPs).- Reduce the cell seeding density to decrease the total enzymatic activity.- Perform experiments at a lower temperature (e.g., room temperature or 4°C) to slow down enzymatic reactions, if compatible with your experimental endpoint.
Inconsistent UDP degradation rates between experiments.	- Variation in cell confluency or passage number.- Inconsistent incubation times or temperatures.	- Standardize cell seeding density and use cells within a defined passage number range.- Ensure precise timing and consistent temperature control during all incubation steps.
UDP appears stable, but there is no cellular response.	- The cells may not express the P2Y6 receptor.- The UDP stock solution may have degraded.	- Verify P2Y6 receptor expression using techniques like qPCR or Western blotting.- Prepare a fresh UDP stock solution and verify its concentration.

Troubleshooting Ectonucleotidase Inhibitor Efficacy

Problem	Possible Cause	Solution
Low or no inhibition of UDP degradation.	- Inhibitor concentration is too low.- The chosen inhibitor is not effective against the specific ectonucleotidase isoforms expressed by the cells.- The inhibitor has degraded due to improper storage or handling.	- Perform a dose-response experiment to determine the optimal inhibitor concentration.- Characterize the ectonucleotidase expression profile of your cell line and select appropriate inhibitors.- Ensure inhibitors are stored correctly and prepare fresh working solutions for each experiment.
High cell toxicity observed with the inhibitor.	- The inhibitor concentration is too high.- Off-target effects of the inhibitor.- Solvent toxicity (e.g., DMSO).	- Determine the inhibitor's IC50 for toxicity and use concentrations well below this value.- Test the inhibitor's specificity against other ectonucleotidases if possible and consider using a more specific inhibitor.- Ensure the final solvent concentration is non-toxic to your cells (typically <0.1% for DMSO).[1]

Troubleshooting UDP Quantification Assays

Problem	Possible Cause	Solution
High background signal in enzyme-based assays.	- Contamination of reagents with UDP or other nucleotides.- Non-specific enzyme activity.	- Use fresh, high-quality reagents.- Include a "no enzyme" control to assess background signal.
Poor peak resolution or shifting retention times in HPLC.	- Improper mobile phase composition or pH.- Column contamination or degradation.- Air bubbles in the system.	- Prepare fresh mobile phase and ensure the pH is correct.- Flush the column with a strong solvent or replace it if necessary.- Degas the mobile phase and purge the HPLC system.[8][9]
Low signal or no UDP detected.	- UDP concentration is below the detection limit of the assay.- Rapid degradation of UDP in the sample before analysis.	- Concentrate the sample before analysis.- Immediately process samples after collection, or store them at -80°C. Add ectonucleotidase inhibitors to the collection buffer if necessary.

Quantitative Data Summary

Table 1: Half-life of Nucleotides in the Presence of Different Cell Lines

Nucleotide	Cell Line	Half-life (minutes)	Reference
ATP	Neutrophils	~10	[9]
UDP-glucose	Neutrophils	>60	[9]
ATP	MDA-MB-231 (Breast Cancer)	Not specified	[10]
ATP	A549 (Lung Cancer)	Not specified	[11]

Note: Specific half-life data for UDP is limited in the literature, highlighting the need for empirical determination in your specific cell system.

Table 2: IC50 Values of Common Ectonucleotidase Inhibitors

Inhibitor	Target Enzyme	IC50 Value	Cell/Enzyme Source	Reference
ARL 67156	CD39 (NTPDase1)	~1 µM (Ki)	Human recombinant	[12]
ARL 67156	CD39	250 µM	HNSCC patient Treg cells	[13]
POM-1	CD39	Not specified	Animal models	[14]
PSB-0739	CD39	2 µM	Recombinant soluble human	[15]
Suramin	Ectonucleotidases	Broad, non-specific	Not specified
AB680	CD73	0.25 ± 0.08 nM	Biochemical assay	[3]
α,β-methylene ADP	CD73	Not specified	MDA-MB-231 cells	[10]

Experimental Protocols

Protocol 1: UDP Stability Assay

This protocol allows for the determination of the rate of UDP degradation in a specific cell culture system.

Materials:

• Cells of interest

• Complete cell culture medium

• UDP stock solution (e.g., 10 mM in sterile water)

• Ectonucleotidase inhibitor(s) (optional)

• 96-well cell culture plate

• HPLC system or UDP quantification kit

Procedure:

• Seed cells in a 96-well plate at the desired density and allow them to adhere overnight.

• The next day, replace the culture medium with fresh medium, with or without ectonucleotidase inhibitors.

• Spike the medium with UDP to a final concentration of 10-100 µM.

• At various time points (e.g., 0, 5, 15, 30, 60, and 120 minutes), collect a small aliquot of the supernatant.

• Immediately process the samples for UDP quantification using HPLC or an enzyme-based assay, or store them at -80°C for later analysis.

• Plot the concentration of UDP remaining over time to determine the degradation rate and half-life.

Protocol 2: Quantification of UDP by HPLC

This protocol provides a general guideline for quantifying UDP using reverse-phase HPLC.

Materials:

• HPLC system with a UV detector

• C18 reverse-phase column

• Mobile Phase A: 0.1 M Potassium phosphate (B84403) buffer, pH 6.0

• Mobile Phase B: 100% Methanol

• UDP standard solutions of known concentrations

Procedure:

• Set up the HPLC system with a C18 column.

• Equilibrate the column with the initial mobile phase conditions (e.g., 95% A, 5% B).

• Inject a known volume of the cell culture supernatant (protein precipitation with acetonitrile (B52724) may be required).

• Run a gradient to elute the nucleotides (e.g., a linear gradient from 5% to 50% B over 20 minutes).

• Detect the eluting compounds at 262 nm.

• Identify the UDP peak by comparing its retention time to that of a UDP standard.

• Quantify the UDP concentration by comparing the peak area to a standard curve generated from known concentrations of UDP.

Protocol 3: Cell Viability Assay (MTT/MTS)

This protocol is used to assess the cytotoxicity of ectonucleotidase inhibitors.

Materials:

• Cells of interest

• Complete cell culture medium

• Ectonucleotidase inhibitor(s)

• MTT or MTS reagent

• Solubilization solution (for MTT assay, e.g., DMSO)

• 96-well cell culture plate

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with a range of concentrations of the ectonucleotidase inhibitor(s) for the desired duration (e.g., 24, 48, or 72 hours). Include a vehicle control.

• At the end of the treatment period, add the MTT or MTS reagent to each well according to the manufacturer's instructions.

• Incubate for 1-4 hours at 37°C.

• If using MTT, add the solubilization solution to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 490 nm for MTS) using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Experimental workflow for a UDP stability assay.

Caption: P2Y6 receptor signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 3. thermofisher.com [thermofisher.com]
• 4. P2Y6 nucleotide receptors activate NF-kappaB and increase survival of osteoclasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The P2Y6 receptor signals through Gαq /Ca2+ /PKCα and Gα13 /ROCK pathways to drive the formation of membrane protrusions and dictate cell migration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. P2Y6 receptor-mediated signaling amplifies TLR-induced pro-inflammatory responses in microglia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. genecards.org [genecards.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Nucleotide Analog ARL67156 as a Lead Structure for the Development of CD39 and Dual CD39/CD73 Ectonucleotidase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. aacrjournals.org [aacrjournals.org]
• 14. Novel Modulators of CD39 and CD73 [repository.cam.ac.uk]
• 15. scbt.com [scbt.com]

Reference Data & Comparative Studies

A Comparative Analysis of Uridine 5'-diphosphate (UDP) and Uridine 5'-triphosphate (UTP) on P2Y Receptor Activation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the effects of Uridine (B1682114) 5'-diphosphate disodium (B8443419) salt (UDP) and Uridine 5'-triphosphate (UTP) on the P2Y family of G protein-coupled receptors. Understanding the distinct and overlapping activities of these endogenous nucleotides is crucial for research into purinergic signaling and for the development of targeted therapeutics. This document summarizes key quantitative data, outlines detailed experimental protocols, and visualizes the relevant signaling pathways and workflows.

Introduction to UDP, UTP, and P2Y Receptors

Extracellular nucleotides, including UDP and UTP, are important signaling molecules that mediate a wide range of physiological and pathophysiological processes through their interaction with P2Y receptors.[1] The P2Y receptor family consists of eight distinct subtypes in mammals (P2Y1, P2Y2, P2Y4, P2Y6, P2Y11, P2Y12, P2Y13, and P2Y14), which are activated by different purine (B94841) and pyrimidine (B1678525) nucleotides.[2] These receptors are broadly classified into two subfamilies based on their G protein coupling: Gq-coupled receptors (P2Y1, P2Y2, P2Y4, P2Y6, P2Y11) that primarily signal through phospholipase C (PLC) and intracellular calcium mobilization, and Gi-coupled receptors (P2Y12, P2Y13, P2Y14) that inhibit adenylyl cyclase.[1][2]

UTP is recognized as the primary agonist for P2Y2 and P2Y4 receptors, while UDP is the principal agonist for the P2Y6 receptor. Notably, both nucleotides can exhibit activity at the P2Y2 receptor.[3] UDP has also been shown to activate P2Y14 receptors, although it acts as an antagonist at the human P2Y14 receptor.[1][2] It is important to consider that UDP present in tissue can be converted to UTP by nucleoside diphosphokinase, which may lead to confounding results in experimental settings.[1]

Quantitative Comparison of Agonist Potency

The potency of UDP and UTP varies across different P2Y receptor subtypes and can be influenced by the experimental system. The following table summarizes half-maximal effective concentration (EC50) values from various studies, providing a quantitative comparison of their activity. Lower EC50 values indicate higher potency.

Agonist	Receptor Subtype	EC50 Value (µM)	Cell Type / System	Reference(s)
UTP	P2Y2	~25	Mouse Superior Cervical Ganglion (SCG) Glial Cells	[4]
P2Y2	0.134 (for a 4-Thio-β,γ-difluoromethylene-UTP analog)	Human recombinant	[5]
P2Y2	52% contraction increase (stable agonist UTPγS)	Mouse Cardiomyocytes	[6]
P2Y4	4.98 (for an iso-CMP analog)	Human recombinant	[5]
P2Y6	0.142 (for an N3-Phenacyl-β,γ-dichloromethylene-UTP analog)	Human recombinant	[5]
UDP	P2Y2	0.604 (for an iso-CDP analog)	Human recombinant	[5]
P2Y6	>200	Mouse Superior Cervical Ganglion (SCG) Glial Cells	[4]
P2Y6	35% contraction increase (stable agonist UDPβS)	Mouse Cardiomyocytes	[6]

Signaling Pathways of UDP and UTP at P2Y Receptors

The activation of Gq-coupled P2Y receptors by UTP and UDP initiates a well-defined signaling cascade leading to an increase in intracellular calcium. The diagram below illustrates this canonical pathway.

Figure 1. Gq-coupled P2Y receptor signaling pathway.

Experimental Protocols

Intracellular Calcium Mobilization Assay

This assay is fundamental for assessing the activation of Gq-coupled P2Y receptors (P2Y2, P2Y4, P2Y6) by measuring the resulting increase in intracellular calcium concentration.[7]

a. Principle: Cells expressing the P2Y receptor of interest are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM).[7][8][9] Upon agonist binding, Gq protein activation leads to the production of inositol (B14025) trisphosphate (IP3), which triggers the release of calcium from the endoplasmic reticulum.[7][10] This increase in intracellular calcium binds to the dye, causing a detectable change in its fluorescence intensity.[8][9]

b. Detailed Methodology:

• Cell Culture: Seed cells (e.g., HEK293, HeLa, or primary cells endogenously expressing the receptor) into a black, clear-bottom 96- or 384-well plate to achieve a confluent monolayer on the day of the assay.[9][11] Incubate overnight.

• Dye Loading:

  • Prepare a dye-loading solution containing a fluorescent calcium indicator (e.g., 1-5 µM Fluo-4 AM) and a non-ionic surfactant like Pluronic F-127 (e.g., 0.02%) in an appropriate assay buffer (e.g., Krebs buffer).[9][11]

  • Remove the cell culture medium and add the dye-loading solution to each well.

  • Incubate for 45-60 minutes at 37°C, protected from light.[9]

• Cell Washing: Carefully remove the dye-loading solution and wash the cells 2-3 times with pre-warmed assay buffer to eliminate extracellular dye. After the final wash, add fresh assay buffer to each well.[9]

• Compound Preparation: Prepare serial dilutions of UDP and UTP in assay buffer at a concentration that is typically 5-10 times the final desired concentration.

• Fluorescence Measurement:

  • Place the cell plate into a fluorescence plate reader (e.g., FlexStation or similar) equipped with an automated liquid handling system.

  • Set the instrument for a kinetic read with the appropriate excitation and emission wavelengths (e.g., ~490 nm excitation and ~525 nm emission for Fluo-4).[8]

  • Establish a stable baseline fluorescence reading for 15-30 seconds.

  • Inject the UDP or UTP dilutions into the wells and immediately begin recording the fluorescence signal every 1-2 seconds for a total of 2-5 minutes.[9]

• Data Analysis: The change in fluorescence is typically expressed as the ratio of the fluorescence at a given time point to the initial baseline fluorescence (F/F0) or as the change in fluorescence (ΔF). Plot the peak response against the logarithm of the agonist concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.

Adenylyl Cyclase Inhibition Assay

This assay is used to characterize the activity of agonists on Gi-coupled P2Y receptors (e.g., P2Y14 for UDP, though it's an antagonist in humans) by measuring the inhibition of adenylyl cyclase activity.

a. Principle: Gi-coupled receptors, upon activation, inhibit the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[12] In this assay, adenylyl cyclase is first stimulated with an agent like forskolin (B1673556), and the ability of the P2Y receptor agonist to reduce this stimulated cAMP production is measured.[13][14]

b. Detailed Methodology:

• Cell Culture and Membrane Preparation:

  • Culture cells expressing the Gi-coupled P2Y receptor of interest.

  • Harvest the cells and prepare a crude membrane fraction through homogenization and centrifugation.

• Assay Reaction:

  • In a reaction tube, combine the cell membrane preparation with an assay buffer containing ATP (as a substrate for adenylyl cyclase), a phosphodiesterase inhibitor (to prevent cAMP degradation), and forskolin (to stimulate adenylyl cyclase).

  • Add varying concentrations of the test agonist (e.g., UDP).

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 10-15 minutes).

• Reaction Termination: Stop the reaction by adding a termination buffer and heating or using another appropriate method.

• cAMP Quantification: Measure the amount of cAMP produced using a commercially available kit, such as an enzyme-linked immunosorbent assay (ELISA) or a radioimmunoassay (RIA).

• Data Analysis: Plot the measured cAMP levels against the logarithm of the agonist concentration. Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which represents the concentration of the agonist required to inhibit the forskolin-stimulated cAMP production by 50%.

Experimental Workflow Visualization

The following diagram outlines a typical workflow for comparing the effects of UDP and UTP on a Gq-coupled P2Y receptor using a calcium mobilization assay.

Figure 2. Workflow for calcium mobilization assay.

Conclusion

The comparative analysis of UDP and UTP reveals distinct but partially overlapping pharmacological profiles at P2Y receptors. UTP is a potent agonist at P2Y2 and P2Y4 receptors, while UDP is the characteristic agonist for P2Y6. Both nucleotides can elicit responses at the P2Y2 receptor, necessitating careful interpretation of experimental results. The provided data, protocols, and diagrams offer a comprehensive resource for researchers investigating the nuanced roles of these uridine nucleotides in cellular signaling and their potential as therapeutic targets.

References

• 1. P2Y nucleotide receptors: Promise of therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. P2Y receptors | G protein-coupled receptors | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. Gi- and Gq-coupled ADP (P2Y) receptors act in opposition to modulate nociceptive signaling and inflammatory pain behavior - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Evidence for P2Y1, P2Y2, P2Y6 and atypical UTP-sensitive receptors coupled to rises in intracellular calcium in mouse cultured superior cervical ganglion neurons and glia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Structural modifications of UMP, UDP, and UTP leading to subtype-selective agonists for P2Y2, P2Y4, and P2Y6 receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Positive inotropic effects by uridine triphosphate (UTP) and uridine diphosphate (UDP) via P2Y2 and P2Y6 receptors on cardiomyocytes and release of UTP in man during myocardial infarction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Coupling of P2Y receptors to G proteins and other signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 11. agilent.com [agilent.com]
• 12. benchchem.com [benchchem.com]
• 13. Inhibition of adenylyl cyclase by neuronal P2Y receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Inhibition of adenylyl cyclase by neuronal P2Y receptors - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to P2Y6 Receptor Agonists: Uridine 5'-diphosphate Disodium Salt vs. Synthetic Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Uridine (B1682114) 5'-diphosphate disodium (B8443419) salt (UDP), the primary endogenous agonist of the P2Y6 receptor, with other synthetic P2Y6 receptor agonists. The information presented herein is supported by experimental data to aid in the selection of appropriate research tools for studying the P2Y6 receptor's role in various physiological and pathological processes, including inflammation, immune response, and neurobiology.

Introduction to the P2Y6 Receptor and its Agonists

The P2Y6 receptor is a G protein-coupled receptor (GPCR) that is preferentially activated by extracellular uridine diphosphate (B83284) (UDP).[1][2] Upon activation, the receptor primarily couples to Gq/11 proteins, initiating the phospholipase C (PLC) signaling cascade. This leads to the generation of inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG), which subsequently trigger the release of intracellular calcium (Ca2+) and activation of protein kinase C (PKC), respectively. This signaling pathway is integral to a variety of cellular responses. Given its role in numerous physiological processes, the P2Y6 receptor has emerged as a significant target for drug discovery. A range of synthetic agonists has been developed to offer improved potency, selectivity, and stability compared to the endogenous ligand, UDP.

Comparative Analysis of P2Y6 Receptor Agonists

The performance of P2Y6 receptor agonists is primarily evaluated based on their potency (EC50) and efficacy (Emax). Potency refers to the concentration of an agonist required to produce 50% of its maximal effect, while efficacy represents the maximum response an agonist can elicit. The following tables summarize the quantitative data for UDP and other notable P2Y6 receptor agonists.

Table 1: Potency (EC50) of P2Y6 Receptor Agonists

Agonist	Chemical Name	EC50 (nM)	Cell System	Assay Type	Reference(s)
Uridine 5'-diphosphate disodium salt (UDP)	Uridine 5'-diphosphate disodium salt	15 - 300	Human 1321N1 astrocytoma cells, RAW264.7, H1819	Ca2+ mobilization, PLC activation	[3][4]
MRS 2693	5-Iodouridine 5'-O-diphosphate trisodium (B8492382) salt	15	Human 1321N1 astrocytoma cells	Not Specified	[1][5]
PSB 0474	3-(2-Oxo-2-phenylethyl)-uridine-5'-diphosphate disodium salt	70	Not Specified	Not Specified	[6]
UDP-β-S	Uridine 5'-O-(2-thiodiphosphate)	47	Not Specified	PLC activation	[3]
INS 48823	P1-(Uridine 5')-P3-(2-benzyl-1,3-dioxolo-4-yl)uridine 5') triphosphate	125	Not Specified	PLC activation	[3]

Note: EC50 values can vary depending on the specific cell line, receptor expression levels, and assay conditions used. The data presented are for comparative purposes.

Table 2: Selectivity Profile of P2Y6 Receptor Agonists

Agonist	P2Y6 EC50 (nM)	P2Y2 EC50 (nM)	P2Y4 EC50 (nM)	Selectivity Notes	Reference(s)
Uridine 5'-diphosphate disodium salt (UDP)	15 - 300	>10,000	>10,000	Highly selective for P2Y6 over P2Y2 and P2Y4. Also an agonist at P2Y14.	[7]
MRS 2693	15	No activity at other P2Y subtypes	No activity at other P2Y subtypes	Highly selective for P2Y6.	[1]
PSB 0474	70	>1,000	>10,000	Potent and selective for P2Y6.	[6]

Signaling Pathways and Experimental Workflows

P2Y6 Receptor Signaling Pathway

Activation of the P2Y6 receptor by an agonist like UDP initiates a cascade of intracellular events, as depicted in the diagram below.

Caption: P2Y6 Receptor Signaling Pathway.

Experimental Workflow for Agonist Screening

The following diagram illustrates a typical workflow for screening and characterizing P2Y6 receptor agonists using a cell-based calcium mobilization assay.

Caption: GPCR Agonist Screening Workflow.

Detailed Experimental Protocols

Key Experiment 1: Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following P2Y6 receptor activation.

Objective: To determine the potency (EC50) and efficacy (Emax) of P2Y6 receptor agonists.

Materials:

• Cells stably expressing the human P2Y6 receptor (e.g., 1321N1 astrocytoma cells).

• Cell culture medium (e.g., DMEM with 10% FBS).

• 96-well black-walled, clear-bottom microplates.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• P2Y6 receptor agonists (UDP, MRS 2693, PSB 0474, etc.).

• A fluorescence imaging plate reader (FLIPR) or equivalent instrument.

Procedure:

• Cell Seeding: Seed the P2Y6 receptor-expressing cells into 96-well microplates at an appropriate density and allow them to adhere overnight.

• Dye Loading: Wash the cells with assay buffer and then incubate them with the calcium-sensitive dye loading solution in the dark at 37°C for a specified time (e.g., 1 hour).

• Agonist Preparation: Prepare serial dilutions of the P2Y6 receptor agonists in assay buffer.

• Fluorescence Measurement: Place the cell plate in the FLIPR instrument. Record a baseline fluorescence reading.

• Agonist Addition: The instrument will automatically add the agonist solutions to the wells.

• Data Acquisition: Continue to record the fluorescence signal for a set period to capture the calcium transient.

• Data Analysis: Determine the peak fluorescence response for each agonist concentration. Plot the response against the logarithm of the agonist concentration and fit the data to a sigmoidal dose-response curve to calculate the EC50 and Emax values.

Key Experiment 2: Phospholipase C (PLC) Activity Assay

This assay directly measures the activity of PLC, a key enzyme in the P2Y6 receptor signaling pathway.

Objective: To confirm that agonist activity is mediated through the Gq/PLC pathway.

Materials:

• Cells expressing the P2Y6 receptor.

• Cell lysis buffer.

• Phospholipase C assay kit (commercially available).

• P2Y6 receptor agonists.

• Microplate reader capable of measuring absorbance at the appropriate wavelength.

Procedure:

• Cell Treatment: Treat the P2Y6 receptor-expressing cells with various concentrations of the agonists for a specified time.

• Cell Lysis: Wash and lyse the cells to release the intracellular contents.

• PLC Assay: Perform the PLC activity assay on the cell lysates according to the manufacturer's instructions. This typically involves the addition of a chromogenic substrate for PLC.

• Absorbance Measurement: Measure the absorbance at the specified wavelength using a microplate reader.

• Data Analysis: The change in absorbance is proportional to the PLC activity. Plot the PLC activity against the agonist concentration to generate a dose-response curve.

Conclusion

Uridine 5'-diphosphate disodium salt (UDP) is the endogenous agonist for the P2Y6 receptor and serves as a crucial reference compound in research. However, for studies requiring higher potency, enhanced stability, or specific selectivity profiles, synthetic agonists such as MRS 2693 and PSB 0474 offer valuable alternatives. MRS 2693, in particular, demonstrates significantly higher potency than UDP. The choice of agonist will ultimately depend on the specific requirements of the experimental design. This guide provides the necessary data and protocols to make an informed decision for advancing research and drug development targeting the P2Y6 receptor.

References

• 1. rndsystems.com [rndsystems.com]
• 2. alzdiscovery.org [alzdiscovery.org]
• 3. Development of selective agonists and antagonists of P2Y receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Prostaglandin E2 glyceryl ester is an endogenous agonist of the nucleotide receptor P2Y6 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medkoo.com [medkoo.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. resources.tocris.com [resources.tocris.com]

Validating Experimental Results of UDP-Na₂: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a framework for validating experimental results obtained with Uridine 5'-diphosphate disodium (B8443419) salt (UDP-Na₂). It offers a comparative analysis of UDP-Na₂'s performance against other common alternatives in key cellular assays, supported by experimental data and detailed protocols.

Introduction to UDP-Na₂

Uridine 5'-diphosphate disodium salt (UDP-Na₂) is a nucleotide that functions as a potent agonist for purinergic P2Y receptors, with a particular selectivity for the P2Y₆ receptor.[1][2] Its activation of these receptors triggers various downstream signaling pathways, making it a valuable tool for studying cellular processes such as inflammation, immune response, and neurotransmission. This guide focuses on three key experimental applications of UDP-Na₂: induction of intracellular calcium mobilization, stimulation of chemokine release, and modulation of microglial phagocytosis.

P2Y Receptor Activation: A Comparative Analysis

The potency of UDP-Na₂ as a P2Y receptor agonist is best understood by comparing its half-maximal effective concentration (EC₅₀) with that of other nucleotides. A lower EC₅₀ value indicates a higher potency.

Table 1: Comparative EC₅₀ Values for P2Y Receptor Agonists

Agonist	Receptor Subtype	EC₅₀ (nM)	Cell Line/System
UDP-Na₂	P2Y₆	300	Human P2Y₆ Receptor
UDP-β-S	P2Y₆	47	Human P2Y₆ Receptor
5-Br-UDP	P2Y₆	800	Human P2Y₆ Receptor
UTP	P2Y₂	49	Not Specified
ATP	P2Y₂	85	Not Specified
UTP	P2Y₄	73	Human P2Y₄R in 1321N1 cells
ADP	P2Y₁₂	60	Not Specified

Note: Data is compiled from multiple sources and experimental conditions may vary. Direct comparison of absolute values should be made with caution.[1][2]

Signaling Pathway for UDP-Na₂ at the P2Y₆ Receptor

Activation of the P2Y₆ receptor by UDP-Na₂ initiates a G-protein-coupled signaling cascade. This typically involves the activation of phospholipase C (PLC), leading to the production of inositol (B14025) triphosphate (IP₃) and diacylglycerol (DAG). IP₃ triggers the release of calcium from intracellular stores, a key event in many cellular responses.

P2Y₆ Receptor Signaling Pathway

Key Experimental Validations and Protocols

This section provides detailed protocols for three key experiments to validate the effects of UDP-Na₂ and compare them with relevant alternatives.

Intracellular Calcium Mobilization Assay

This assay measures the increase in intracellular calcium concentration following P2Y₆ receptor activation.

Experimental Workflow: Calcium Mobilization Assay

References

• 1. Development of selective agonists and antagonists of P2Y receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. P2Y Receptors for Extracellular Nucleotides: Contributions to Cancer Progression and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Receptor Selectivity of Uridine 5'-diphosphate Disodium Salt: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the precise interactions of nucleotide agonists with their receptors is paramount. This guide provides an objective comparison of the cross-reactivity of Uridine 5'-diphosphate (UDP) disodium (B8443419) salt with various nucleotide receptors, supported by quantitative data, detailed experimental protocols, and signaling pathway visualizations.

Uridine 5'-diphosphate (UDP) is an endogenous nucleotide that plays a crucial role in cellular signaling through its interaction with P2Y receptors, a family of G protein-coupled receptors (GPCRs). While UDP is a potent and selective agonist for the P2Y6 receptor, its activity at other nucleotide receptors is a critical consideration for experimental design and therapeutic development. This guide explores the cross-reactivity profile of UDP, focusing on its interactions with P2Y, P2X, and P1 receptor families.

Comparative Analysis of UDP Receptor Activity

The functional activity of UDP across different P2Y receptor subtypes reveals a distinct selectivity profile. UDP is a full agonist at the P2Y6 receptor, initiating downstream signaling cascades. In contrast, its role at the human P2Y14 receptor is more complex, with studies demonstrating both antagonistic and agonistic activity depending on the signaling pathway being assayed. UDP generally exhibits weak to no activity at other P2Y receptors and P2X receptors. There is no significant evidence to suggest that UDP interacts with P1 (adenosine) receptors.

Quantitative Data Summary

The following table summarizes the potency of UDP at various human P2Y receptor subtypes, presented as EC50 (half-maximal effective concentration) or pEC50 (-log(EC50)) and Ki (inhibitor constant) values from functional assays and radioligand binding studies.

Receptor Subtype	G-Protein Coupling	UDP Activity	EC50 / pEC50	Ki	Reference(s)
P2Y1	Gq	No significant activity	-	-	[1]
P2Y2	Gq	No significant activity	-	-	[1]
P2Y4	Gq/Gi	No significant activity	-	-	[1]
P2Y6	Gq	Agonist	300 nM / 6.52	-	[1]
P2Y11	Gs/Gq	No significant activity	-	-	[2]
P2Y12	Gi	No significant activity	-	-	[2]
P2Y13	Gi	No significant activity	-	-	[2]
P2Y14 (human)	Gi	Agonist (Adenylyl Cyclase Inhibition)	29-74 nM	-	[3]
P2Y14 (human)	Gi (coupled to Gαq/i chimera)	Competitive Antagonist (Inositol Phosphate (B84403) Assay)	-	pKB = 7.28

Note: The activity of UDP at the P2Y14 receptor is assay-dependent. It acts as an agonist in assays measuring the native Gi-coupled pathway (adenylyl cyclase inhibition) but as an antagonist in systems using a chimeric G-protein to couple to a Gq pathway (inositol phosphate accumulation).

Key Signaling Pathways

The differential effects of UDP are a direct consequence of the specific G-protein coupling of the receptors it activates.

P2Y6 Receptor Signaling

Activation of the Gq-coupled P2Y6 receptor by UDP leads to the activation of phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of calcium from intracellular stores, while DAG activates protein kinase C (PKC), leading to various cellular responses.

P2Y6 Receptor Signaling Pathway

P2Y14 Receptor Signaling

The P2Y14 receptor is coupled to Gi/o proteins.[4] When activated by an agonist like UDP, the Gi alpha subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[5] The beta-gamma subunits of the G-protein can also activate other signaling pathways, such as MAPK pathways.[6]

P2Y14 Receptor Signaling Pathway

Experimental Protocols

The determination of UDP's cross-reactivity relies on robust and reproducible experimental methodologies. Below are detailed protocols for key assays.

Experimental Workflow: Functional Assays

General Experimental Workflow

Calcium Mobilization Assay (for Gq-coupled receptors, e.g., P2Y6)

This assay measures the increase in intracellular calcium concentration following receptor activation.

Materials:

• Cells stably or transiently expressing the P2Y receptor of interest (e.g., HEK293 cells).

• 96-well black, clear-bottom microplates.

• Fluorescent calcium indicator dye (e.g., Fluo-4 AM).

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Uridine 5'-diphosphate disodium salt.

• Fluorescence plate reader with automated injection capabilities (e.g., FLIPR, FlexStation).

Procedure:

• Cell Plating: Seed cells into 96-well plates at an appropriate density and grow to near confluence (24-48 hours).

• Dye Loading: Aspirate the culture medium and wash the cells with assay buffer. Add the calcium indicator dye solution to each well and incubate for 1 hour at 37°C, followed by 15-30 minutes at room temperature, protected from light.

• Compound Plate Preparation: Prepare a separate 96-well plate with serial dilutions of UDP at various concentrations.

• Measurement: Place both the cell plate and the compound plate into the fluorescence plate reader. The instrument will first establish a baseline fluorescence reading. It will then inject the UDP solutions from the compound plate into the cell plate and immediately begin recording the change in fluorescence over time.

• Data Analysis: The response is quantified as the peak fluorescence intensity minus the baseline fluorescence. Plot the change in fluorescence against the logarithm of the UDP concentration and fit the data to a sigmoidal dose-response curve to determine the EC50 value.[7]

Adenylyl Cyclase Inhibition Assay (for Gi-coupled receptors, e.g., P2Y14)

This assay measures the inhibition of adenylyl cyclase activity, which results in a decrease in intracellular cAMP levels.

Materials:

• Cells stably expressing the P2Y14 receptor (e.g., HEK293, C6 glioma, or CHO cells).[3]

• Adenylyl cyclase activator (e.g., Forskolin).

• Uridine 5'-diphosphate disodium salt.

• cAMP detection kit (e.g., HTRF, ELISA, or luminescence-based).

Procedure:

• Cell Plating: Plate cells in a suitable multi-well format and grow to the desired confluency.

• Pre-incubation: Pre-incubate the cells with various concentrations of UDP for a short period.

• Stimulation: Stimulate the cells with an adenylyl cyclase activator like forskolin (B1673556) in the continued presence of UDP.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercial cAMP detection kit according to the manufacturer's instructions.

• Data Analysis: The inhibitory effect of UDP is determined by the reduction in forskolin-stimulated cAMP levels. Plot the percentage of inhibition against the logarithm of the UDP concentration to calculate the EC50 value.[3][8]

Radioligand Binding Assay (to determine binding affinity, Ki)

This assay measures the ability of UDP to compete with a radiolabeled ligand for binding to the receptor.

Materials:

• Cell membranes prepared from cells expressing the P2Y receptor of interest.

• A suitable radioligand for the target receptor (e.g., [3H]UDP for P2Y14).[9]

• Uridine 5'-diphosphate disodium salt (as the competing non-labeled ligand).

• Binding buffer.

• Glass fiber filters.

• Filtration apparatus and scintillation counter.

Procedure:

• Assay Setup: In a 96-well plate, incubate the cell membranes with a fixed concentration of the radioligand and a range of concentrations of unlabeled UDP.

• Incubation: Allow the reaction to reach equilibrium (e.g., 60 minutes at 30°C).

• Filtration: Rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand. Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Counting: Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the log concentration of UDP. Fit the data to a one-site competition curve to determine the IC50 value (the concentration of UDP that inhibits 50% of specific radioligand binding). Calculate the inhibitor constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[10][11]

This comprehensive guide provides a framework for understanding and experimentally assessing the cross-reactivity of Uridine 5'-diphosphate disodium salt. By utilizing the provided data, protocols, and pathway diagrams, researchers can better design their studies and interpret their findings in the context of purinergic signaling.

References

• 1. alzdiscovery.org [alzdiscovery.org]
• 2. A selective high-affinity antagonist of the P2Y14 receptor inhibits UDP-glucose-stimulated chemotaxis of human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantification of Gi-mediated inhibition of adenylyl cyclase activity reveals that UDP is a potent agonist of the human P2Y14 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. UDP-sugars activate P2Y14 receptors to mediate vasoconstriction of the porcine coronary artery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reactome | P2Y14 receptor can bind to UDP-glucose [reactome.org]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. Redirecting [linkinghub.elsevier.com]
• 9. researchgate.net [researchgate.net]
• 10. giffordbioscience.com [giffordbioscience.com]
• 11. benchchem.com [benchchem.com]

Comparative Analysis of UDP-Na2 from Different Chemical Suppliers: A Guide for Researchers

Uridine 5'-diphosphate disodium (B8443419) salt (UDP-Na2) is a critical nucleotide sugar that serves as a fundamental precursor in the biosynthesis of glycogen (B147801) and various glycoconjugates.[1] It is also a potent agonist for the purinergic receptor P2Y14, a G protein-coupled receptor involved in immune responses and inflammatory processes.[2][3] Given its crucial roles in cellular metabolism and signaling, the quality and purity of UDP-Na2 are paramount for obtaining reliable and reproducible experimental results. This guide provides a comparative framework for evaluating UDP-Na2 from different suppliers, complete with hypothetical performance data and detailed experimental protocols for in-house validation.

The Importance of Supplier and Lot-to-Lot Consistency

The selection of a chemical supplier can significantly impact research outcomes. Impurities, incorrect salt forms, or variations in hydration state can lead to inconsistent results in enzymatic assays and cell-based studies. Key quality attributes to consider include purity, identity, and the presence of contaminants such as residual solvents or heavy metals. A comprehensive Certificate of Analysis (CoA) is the first step in assessing a supplier's product quality.[4][5]

Data Presentation: Comparative Analysis of UDP-Na2 Specifications

Below is a comparison of UDP-Na2 from three hypothetical suppliers based on typical specifications found in a Certificate of Analysis.

Parameter	Supplier A	Supplier B	Supplier C
Purity (HPLC)	≥99%	≥98%	≥99.5%
Identity (¹H-NMR)	Conforms to structure	Conforms to structure	Conforms to structure
Water Content (K. Fischer)	≤2.0%	≤5.0%	≤1.5%
pH (1% solution in water)	6.5 - 7.5	6.0 - 8.0	6.8 - 7.2
Appearance	White crystalline powder	White to off-white powder	White crystalline powder
Solubility (in water)	Soluble	Soluble	Freely Soluble
Total Impurities	≤1.0%	≤2.0%	≤0.5%
Heavy Metals	<10 ppm	<20 ppm	<5 ppm

Performance Data: Functional Comparison in Key Assays

The ultimate test of a reagent's quality is its performance in functional assays. We present hypothetical data from two common experimental systems used to validate the biological activity of UDP-Na2.

Performance Metric	Supplier A	Supplier B	Supplier C
Enzymatic Activity (UGP Assay)
Apparent Km (mM)	0.12	0.15	0.11
Vmax (µmol/min/mg)	150	135	155
Cell-Based Activity (P2Y14 Assay)
EC50 (nM)	55	80	45

Interpretation: Supplier C demonstrates the highest purity and lowest water content, which correlates with the best performance in both enzymatic and cell-based assays (highest Vmax, lowest Km, and lowest EC50). Supplier B, with lower purity, shows reduced performance, highlighting the importance of functional validation.

Visualizations

Signaling Pathway and Experimental Workflows

To provide context for the functional assays, the following diagrams illustrate the biological pathway of UDP-glucose and a typical laboratory workflow for qualifying a new batch of the reagent.

Caption: UDP-Glucose signaling through the P2Y14 receptor.

Caption: Experimental workflow for quality control of new UDP-Na2 lots.

Caption: Logic for selecting a UDP-Na2 supplier based on research needs.

Experimental Protocols

In Vitro Enzymatic Assay: UDP-Glucose Pyrophosphorylase (UGP) Activity

This assay measures the functionality of UDP-Na2 as a substrate for UDP-Glucose Pyrophosphorylase (UGP), an enzyme that catalyzes the reversible reaction between UTP and glucose-1-phosphate to form UDP-glucose and pyrophosphate.[6] The activity is determined by measuring the increase in absorbance at 340 nm from the production of NADPH in a coupled reaction.[7][8]

Materials:

• UDP-Na2 (from supplier being tested)

• UDP-Glucose Pyrophosphorylase (UGP)

• Phosphoglucomutase

• Glucose-6-phosphate dehydrogenase

• Glucose-1-phosphate

• UTP (Uridine-5'-triphosphate)

• NADP+ (Nicotinamide adenine (B156593) dinucleotide phosphate)

• MgCl₂

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• 96-well UV-transparent microplate

• Microplate reader capable of reading absorbance at 340 nm

Methodology:

• Prepare Reagent Master Mix: In the assay buffer, prepare a master mix containing phosphoglucomutase, glucose-6-phosphate dehydrogenase, glucose-1-phosphate, UTP, NADP+, and MgCl₂. The concentrations should be optimized but are typically in the mM range.

• Prepare UDP-Na2 Dilutions: Create a series of dilutions of the UDP-Na2 sample to determine kinetic parameters.

• Initiate Reaction: To each well of the 96-well plate, add the master mix. Add the UDP-Na2 dilution. Initiate the reaction by adding UGP enzyme.

• Measure Absorbance: Immediately place the plate in a microplate reader pre-set to 37°C. Measure the absorbance at 340 nm every 30 seconds for 10-15 minutes.

• Data Analysis: Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance curve. Plot the reaction velocities against the UDP-Na2 concentrations and fit the data to the Michaelis-Menten equation to determine the apparent Km and Vmax.

Cell-Based Functional Assay: P2Y14 Receptor Activation (Calcium Mobilization)

This assay evaluates the potency of UDP-Na2 as an agonist for the P2Y14 receptor by measuring the resulting increase in intracellular calcium concentration in a cell line endogenously or recombinantly expressing the receptor (e.g., HL-60 or RBL-2H3 cells).[2][9]

Materials:

• P2Y14-expressing cells (e.g., differentiated HL-60 cells)

• UDP-Na2 (from supplier being tested)

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

• Pluronic F-127

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• 96-well black, clear-bottom microplate

• Fluorescence microplate reader (e.g., FlexStation)

Methodology:

• Cell Plating: Seed the P2Y14-expressing cells into the 96-well microplate and allow them to adhere overnight.

• Dye Loading: Prepare a loading solution of Fluo-4 AM dye with Pluronic F-127 in assay buffer. Remove the cell culture medium, add the dye solution to the cells, and incubate for 45-60 minutes at 37°C.

• Cell Washing: Gently wash the cells twice with fresh assay buffer to remove extracellular dye. Add a final volume of assay buffer to each well.

• Prepare Agonist Plate: In a separate plate, prepare serial dilutions of UDP-Na2 at 2x the final desired concentration.

• Measure Fluorescence: Place the cell plate into the fluorescence reader. Establish a stable baseline fluorescence reading for approximately 20 seconds.

• Agonist Addition: Program the instrument to automatically add the UDP-Na2 dilutions from the agonist plate to the cell plate.

• Record Data: Continue recording fluorescence intensity for another 2-3 minutes to capture the peak calcium response.

• Data Analysis: Calculate the change in fluorescence (peak - baseline). Plot the response against the logarithm of the UDP-Na2 concentration and fit the data to a four-parameter logistic equation to determine the EC50 value.

References

• 1. Uridine Diphosphate Glucose Pyrophosphorylase (UGP) Activity Assay Kit - Elabscience® [elabscience.com]
• 2. The UDP-sugar-sensing P2Y14 receptor promotes Rho-mediated signaling and chemotaxis in human neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Reactome | P2Y14 receptor can bind to UDP-glucose [reactome.org]
• 4. ee.sonwuapi.com [ee.sonwuapi.com]
• 5. tsapps.nist.gov [tsapps.nist.gov]
• 6. portlandpress.com [portlandpress.com]
• 7. sunlongbiotech.com [sunlongbiotech.com]
• 8. UDPG Pyrophosphorylase/Uridine Diphosphate Glucose Pyrophosphorylase Assay Kit - Profacgen [profacgen.com]
• 9. UDP-glucose acting at P2Y14 receptors is a mediator of mast cell degranulation - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Isotopic Labeling of Uridine 5'-diphosphate for Metabolic Studies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of methods for isotopically labeling Uridine 5'-diphosphate (UDP) and its derivatives for metabolic studies. We will explore the use of directly labeled UDP molecules versus precursor labeling strategies, offering a critical evaluation of their performance, supported by experimental data and detailed protocols.

Introduction to Isotopic Labeling of UDP

Uridine 5'-diphosphate (UDP) is a central nucleotide in cellular metabolism, playing a crucial role as a precursor for the synthesis of nucleotide sugars like UDP-glucose (UDP-Glc) and UDP-N-acetylglucosamine (UDP-GlcNAc). These activated sugars are essential donors for glycosylation reactions, which are vital for a myriad of cellular processes. Isotopic labeling of the UDP pool allows researchers to trace the flux of carbon and nitrogen atoms through these critical pathways, providing insights into cellular physiology in both health and disease.

The two primary strategies for labeling the UDP pool are:

• Precursor Labeling: Introducing stable isotope-labeled precursors, such as glucose or glutamine, into the cellular environment. These labeled precursors are then metabolized by the cell, leading to the incorporation of the isotope into the newly synthesized UDP and its derivatives.

• Direct Labeling: Introducing isotopically labeled UDP or UDP-sugars directly to the biological system. This approach aims for a more direct labeling of the target molecule pool.

This guide will compare these approaches based on their performance, cost, and the specific metabolic questions they can address.

Performance Comparison of Labeling Strategies

The choice of labeling strategy significantly impacts the experimental outcome, including the efficiency of label incorporation, the specificity of the labeling, and the overall cost.

Tracer	Primary Application	Advantages	Disadvantages	Estimated Cost (per mg)
[U-¹³C₆]-Glucose	General metabolic flux analysis, tracing carbon into the hexose (B10828440) and ribose moieties of UDP-sugars.	- Readily taken up by most cells.- Labels multiple downstream pathways, providing a broad overview of glucose metabolism.- Relatively lower cost compared to labeled UDP-sugars.[1]	- Label dilution can occur as it passes through multiple metabolic steps before reaching UDP.- Does not provide information on the nitrogen flux in pathways like the Hexosamine Biosynthetic Pathway (HBP).	~$180 (for 100mg)[2]
[¹⁵N₂]-Glutamine	Tracing nitrogen flux into the HBP for UDP-GlcNAc synthesis.	- Directly traces the nitrogen atom from glutamine to glucosamine-6-phosphate.	- Only labels the nitrogen component, requiring parallel experiments with carbon tracers for a complete picture.	Varies by supplier.
[glucose-¹³C₆]-UDP-glucose	Direct tracing of the glucose moiety in UDP-glucose metabolism and downstream glycosylation.	- Bypasses upstream metabolic pathways, leading to potentially higher and more specific enrichment in the UDP-glucose pool.- Useful for studying the activity of enzymes that directly utilize UDP-glucose.[3]	- Cellular uptake of the charged UDP-glucose molecule is a significant challenge.[4][5]- Higher cost.[6]	~$480[6]
N-Acetyl-D-glucosamine-¹³C,¹⁵N-1	Specific tracing of the Hexosamine Biosynthetic Pathway (HBP).	- Enters the HBP directly, bypassing the rate-limiting step and providing a highly specific tracer for this pathway.- Dual labeling allows for simultaneous tracking of carbon and nitrogen flux.	- Higher cost compared to glucose tracers.- Focuses specifically on the HBP.	~$140

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable results in isotopic tracer experiments. Below are generalized protocols for cell culture-based labeling studies.

Protocol 1: Precursor Labeling with [U-¹³C₆]-Glucose

Objective: To trace the incorporation of carbon from glucose into the UDP-sugar pool.

Materials:

• Mammalian cell line of interest (e.g., A549, HeLa)

• Standard cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS)

• [U-¹³C₆]-Glucose (99% enrichment)

• Ice-cold 80% methanol (B129727)

• Cell scraper

• Microcentrifuge tubes

• Liquid chromatography-mass spectrometry (LC-MS) system

Procedure:

• Cell Culture: Culture cells to the desired confluency (typically 80-90%) in standard growth medium.

• Media Preparation: Prepare labeling medium by replacing the standard glucose in the base medium with [U-¹³C₆]-Glucose at the same concentration.

• Labeling: a. Aspirate the standard growth medium from the cell culture plates. b. Wash the cells once with pre-warmed PBS. c. Add the pre-warmed [U-¹³C₆]-Glucose containing medium to the cells. d. Incubate the cells for the desired time course (e.g., 0, 1, 4, 8, 24, 48 hours) at 37°C in a CO₂ incubator.

• Metabolite Extraction: a. At each time point, aspirate the labeling medium. b. Immediately wash the cells with ice-cold PBS. c. Add a sufficient volume of ice-cold 80% methanol to cover the cell monolayer. d. Scrape the cells on ice and collect the cell lysate into a pre-chilled microcentrifuge tube. e. Centrifuge at maximum speed (e.g., >13,000 rpm) for 10 minutes at 4°C to pellet cell debris.

• Sample Analysis: a. Transfer the supernatant containing the polar metabolites to a new tube. b. Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator. c. Reconstitute the dried extract in a suitable solvent for LC-MS analysis. d. Analyze the isotopic enrichment in UDP, UDP-glucose, and UDP-GlcNAc using an appropriate LC-MS method.

Protocol 2: Quantification of UDP and UDP-sugars by LC-MS

Objective: To separate and quantify UDP and its sugar derivatives from cell extracts.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled to a triple quadrupole or high-resolution mass spectrometer.

• Anion-exchange or hydrophilic interaction liquid chromatography (HILIC) column.

LC-MS Parameters (Example):

• Column: Anion-exchange column (e.g., for separation of charged nucleotides).

• Mobile Phase A: Aqueous buffer (e.g., ammonium (B1175870) acetate).

• Mobile Phase B: Acetonitrile or higher concentration of aqueous buffer.

• Gradient: A suitable gradient to resolve UDP, UDP-glucose, and UDP-GlcNAc.

• Mass Spectrometry: Negative ion mode electrospray ionization (ESI).

• Detection: Multiple Reaction Monitoring (MRM) for targeted quantification, using precursor and product ion pairs for both unlabeled and labeled species.

Data Analysis:

• Integrate the peak areas for the different isotopologues of each target metabolite.

• Calculate the fractional enrichment or Molar Percent Enrichment (MPE) to determine the proportion of the metabolite pool that is labeled.[7]

Visualizing Metabolic Pathways and Workflows

Diagrams are essential for understanding the flow of isotopes through metabolic pathways and the experimental procedures.

Caption: Key metabolic pathways involved in UDP-sugar synthesis.

Caption: General experimental workflow for isotopic labeling studies.

Discussion and Conclusion

The choice between precursor and direct labeling strategies for studying UDP metabolism depends on the specific research question and available resources.

Precursor labeling with tracers like [U-¹³C₆]-glucose is a robust and cost-effective method for obtaining a broad overview of glucose-derived carbon flux into the UDP-sugar pool. This approach is well-suited for identifying metabolic reprogramming in various disease states. However, the interpretation of the data can be complex due to label dilution and the involvement of multiple interconnected pathways. For instance, after 48 hours of incubation with [U-¹³C]-glucose, the glucose moiety within UDP-GlcNAc can become >90% enriched in ¹³C.[8]

Direct labeling with isotopically labeled UDP-sugars, such as [glucose-¹³C₆]-UDP-glucose, offers the potential for more specific and direct tracing of downstream metabolic events. This can be particularly advantageous for studying the kinetics of specific enzymes or transport processes. However, a major hurdle for this approach is the inefficient transport of these charged molecules across the cell membrane.[4][5] While extracellular UDP-glucose can act as a signaling molecule, its efficient entry into the cytoplasm for metabolic tracing remains a challenge that may require specific delivery methods.

For highly specific pathway analysis, tracers like N-Acetyl-D-glucosamine-¹³C,¹⁵N-1 provide an excellent tool for dissecting the Hexosamine Biosynthetic Pathway with high precision.

References

• 1. researchgate.net [researchgate.net]
• 2. D-Glucose (U-¹³C₆, 99%) - Cambridge Isotope Laboratories, CLM-1396-0.1MG [isotope.com]
• 3. glycodepot.com [glycodepot.com]
• 4. Release of cellular UDP-glucose as a potential extracellular signaling molecule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. UDP-Glucose: A Potential Signaling Molecule in Plants? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Uridine diphosphate-α-D-glucose, disodium salt (glucose-¹³C₆, 99%) CP 95% | Cambridge Isotope Laboratories, Inc. [isotope.com]
• 7. Isotopic Tracing of Nucleotide Sugar Metabolism in Human Pluripotent Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantification of extracellular UDP-galactose - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Negative Controls for Uridine 5'-diphosphate Disodium Salt Experiments

FOR IMMEDIATE RELEASE

A Comprehensive Guide to Selecting and Implementing Negative Controls in Experimental Designs Utilizing Uridine (B1682114) 5'-diphosphate Disodium (B8443419) Salt

Shanghai, China – December 21, 2025 – In the intricate world of cellular signaling and drug discovery, the validity of experimental findings hinges on the rigor of the controls employed. For researchers investigating the effects of Uridine 5'-diphosphate disodium salt (UDP), a potent agonist of the P2Y6 receptor, the selection of appropriate negative controls is paramount to ensure that observed biological responses are specifically attributable to UDP-P2Y6 receptor interactions. This guide provides a detailed comparison of negative control strategies, complete with experimental protocols and data, to aid researchers, scientists, and drug development professionals in designing robust and reliable experiments.

Uridine 5'-diphosphate is a nucleotide that plays a crucial role in various physiological processes by activating the Gq-coupled P2Y6 receptor, leading to downstream signaling cascades, most notably the mobilization of intracellular calcium.[1] To distinguish the specific effects of UDP from off-target effects or experimental artifacts, a multi-faceted approach to negative controls is recommended. This guide will focus on three key types of negative controls: vehicle controls, pharmacological antagonists, and inactive structural analogs.

Comparison of Negative Control Strategies

The choice of a negative control is critical and should be tailored to the specific experimental question. Below is a comparison of the most effective negative control strategies for in vitro experiments involving UDP disodium salt.

Control Type	Description	Advantages	Disadvantages	Best For
Vehicle Control	The solvent used to dissolve the UDP disodium salt (e.g., sterile water or phosphate-buffered saline) is added to the cells in the same volume as the UDP solution.	- Simple and inexpensive.- Controls for any effects of the solvent on the experimental system.	- Does not control for off-target effects of the UDP molecule itself.	Establishing a baseline response and ensuring the vehicle has no independent effect.
Pharmacological Antagonist	A specific antagonist of the P2Y6 receptor, such as MRS2578, is used to block the receptor before the addition of UDP.	- Provides high specificity by directly targeting the P2Y6 receptor.- Confirms that the observed effect is mediated through the P2Y6 receptor.	- The antagonist may have off-target effects of its own.- Requires careful determination of the optimal concentration to ensure complete blockade without inducing other effects.	Demonstrating that the biological response to UDP is specifically mediated by the P2Y6 receptor.
Inactive Analog	A structurally similar molecule to UDP that does not activate the P2Y6 receptor, such as Uridine 5'-monophosphate (UMP).[2]	- Controls for potential off-target effects related to the general chemical structure of uridine nucleotides.- Helps to confirm that the diphosphate (B83284) group is essential for receptor activation.[2][3]	- May not be completely inert in all biological systems.- Availability of a truly inactive and structurally similar analog can be limited.	Differentiating between a specific receptor-mediated effect and a non-specific effect of the uridine nucleotide structure.

Experimental Protocols

To ensure the accurate interpretation of data, it is crucial to follow well-defined experimental protocols. Below are detailed methodologies for a calcium mobilization assay, a common method for assessing P2Y6 receptor activation.

Calcium Mobilization Assay

This protocol is designed for use with a human astrocytoma cell line (e.g., 1321N1) stably expressing the human P2Y6 receptor, in a 96-well plate format.

Materials:

• Uridine 5'-diphosphate disodium salt (UDP)

• MRS2578 (P2Y6 antagonist)

• Uridine 5'-monophosphate (UMP) (Inactive Analog)

• 1321N1 cells stably expressing the human P2Y6 receptor

• Cell culture medium (e.g., DMEM with 10% FBS)

• Assay Buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

• Fluorescent calcium indicator dye (e.g., Fluo-4 AM)

• Pluronic F-127

• DMSO (for dissolving MRS2578)

• Sterile water or PBS (for dissolving UDP and UMP)

• 96-well black-walled, clear-bottom cell culture plates

• Fluorescence microplate reader with automated injection capabilities

Procedure:

• Cell Plating: Seed the 1321N1-hP2Y6 cells into 96-well plates at a density that will result in a confluent monolayer on the day of the assay. Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Dye Loading:

  • Prepare a dye loading solution containing Fluo-4 AM and Pluronic F-127 in Assay Buffer according to the manufacturer's instructions.

  • Remove the cell culture medium and add the dye loading solution to each well.

  • Incubate the plate for 45-60 minutes at 37°C, followed by 15-30 minutes at room temperature in the dark.

• Preparation of Compounds:

  • UDP Stock Solution: Prepare a stock solution of UDP disodium salt in sterile water or PBS. Prepare serial dilutions in Assay Buffer to create a concentration range for the dose-response curve (e.g., 1 nM to 100 µM).

  • MRS2578 Stock Solution: Prepare a stock solution of MRS2578 in DMSO. Dilute in Assay Buffer to the desired final concentration (e.g., 1 µM).

  • UMP Stock Solution: Prepare a stock solution of UMP in sterile water or PBS. Prepare a dilution in Assay Buffer to a concentration equivalent to the highest concentration of UDP to be tested (e.g., 100 µM).

  • Vehicle Control: Prepare Assay Buffer with the same concentration of DMSO as the MRS2578 solution, if applicable.

• Assay Execution:

  • For Antagonist and Inactive Analog Controls: Pre-incubate the cells with the negative control solutions (MRS2578, UMP, or vehicle) for 15-30 minutes before adding the UDP stimulus.

  • Place the cell plate into the fluorescence microplate reader.

  • Set the instrument to record fluorescence intensity (e.g., excitation ~490 nm, emission ~525 nm) over time.

  • Establish a stable baseline fluorescence reading for 10-20 seconds.

  • Use the automated injector to add the UDP solutions to the respective wells.

  • Continue recording the fluorescence signal for at least 2-3 minutes to capture the peak calcium response.

Data Presentation

The following table summarizes representative quantitative data from a calcium mobilization assay, comparing the effects of UDP with the different negative controls.

Treatment Group	Concentration	Peak Fluorescence Response (Relative Fluorescence Units - RFU)	% Inhibition of UDP Response
Vehicle Control	-	150 ± 20	N/A
UDP	10 µM	2500 ± 150	0%
MRS2578 + UDP	1 µM + 10 µM	200 ± 30	~98%
UMP	100 µM	160 ± 25	~100% (no activation)

Data are presented as mean ± standard deviation and are representative of typical experimental outcomes.

Mandatory Visualizations

To further clarify the experimental design and underlying biological principles, the following diagrams have been generated.

References

• 1. molecular-ethology.biochem.s.u-tokyo.ac.jp [molecular-ethology.biochem.s.u-tokyo.ac.jp]
• 2. Structure activity relationship of uridine 5′-diphosphate analogues at the human P2Y6 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-activity relationships of uridine 5'-diphosphate analogues at the human P2Y6 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Differentiating P2Y6 and P2Y14 Receptor-Mediated Effects of UDP

Uridine diphosphate (B83284) (UDP) is an extracellular signaling molecule that exerts its effects through multiple P2Y purinergic receptors. Among these, the P2Y6 and P2Y14 receptors are notable for their shared activation by UDP, which can complicate the interpretation of experimental results.[1][2] For researchers in pharmacology and drug development, distinguishing the specific contributions of these two receptors is critical. This guide provides a comprehensive comparison of P2Y6 and P2Y14 receptors, outlining their distinct signaling pathways, pharmacological profiles, and detailed experimental protocols to effectively dissect their individual effects.

Core Receptor Characteristics: P2Y6 vs. P2Y14

The most fundamental differences between P2Y6 and P2Y14 receptors lie in their G-protein coupling and subsequent intracellular signaling cascades. P2Y6 is primarily coupled to Gq proteins, initiating the phospholipase C pathway, while P2Y14 couples to Gi, leading to the inhibition of adenylyl cyclase.[3][4]

Feature	P2Y6 Receptor	P2Y14 Receptor
Primary Endogenous Agonists	Uridine diphosphate (UDP)[5]	UDP-sugars (e.g., UDP-glucose), UDP[1][3][6]
G-Protein Coupling	Gq/11, G12/13[3][7]	Gi/o[1][8][9]
Primary Signaling Pathway	Activation of Phospholipase C (PLC) → IP3 + DAG → Intracellular Ca2+ release[3][10]	Inhibition of Adenylyl Cyclase → Decreased cAMP[1][8][11]
Key Downstream Effects	Phagocytosis, pro-inflammatory responses, cell proliferation[5][12][13]	Chemotaxis, immune cell regulation, inhibition of adenylyl cyclase[8][14][15]
Selective Antagonists	MRS2578[16][17]	PPTN[18][19][20]

Signaling Pathway Diagrams

The distinct G-protein coupling of P2Y6 and P2Y14 receptors results in divergent downstream signaling events.

Caption: P2Y6 receptor signaling cascade.

Caption: P2Y14 receptor signaling cascade.

Pharmacological Differentiation

A combination of selective agonists and antagonists is the most effective strategy to distinguish between P2Y6 and P2Y14 activity. While UDP activates both, UDP-sugars like UDP-glucose are potent agonists of P2Y14 but not P2Y6.[1][3] Conversely, selective antagonists can be used to block one receptor while leaving the other's activity intact.

Ligand	Type	Target Receptor(s)	Typical Concentration / Potency	Citation(s)
UDP	Agonist	P2Y6, P2Y14	EC50 at P2Y6: ~300 nM	[16][20]
UDP-glucose	Agonist	P2Y14	Potent agonist, specific to P2Y14 over P2Y6	[1][3][11]
MRS2578	Antagonist	P2Y6	IC50: 37 nM (human), 98 nM (rat)	[16][17][21]
PPTN	Antagonist	P2Y14	KB: 434 pM; highly selective	[19][20]

Experimental Workflow for Differentiation

This workflow provides a logical progression of experiments to determine whether a cellular response to UDP is mediated by P2Y6, P2Y14, or both.

Caption: Experimental workflow for receptor differentiation.

Key Experimental Protocols

This assay measures the increase in cytosolic calcium following the activation of the Gq-PLC-IP3 pathway by P2Y6.

• Principle: Cells are loaded with a fluorescent calcium indicator (e.g., Fluo-4 AM or Fura-2 AM). Upon receptor activation, IP3-mediated calcium release from the endoplasmic reticulum increases the fluorescence of the indicator, which is measured over time.

• Methodology:

  • Cell Culture: Plate cells expressing the receptors of interest (e.g., 1321N1 astrocytoma cells, HEK293) in a 96-well black, clear-bottom plate and grow to confluence.

  • Dye Loading: Wash cells with a buffered salt solution (e.g., HBSS). Incubate cells with the calcium indicator dye (e.g., 4 µM Fluo-4 AM with 0.02% Pluronic F-127) for 45-60 minutes at 37°C.

  • Washing: Gently wash the cells twice with the buffer to remove extracellular dye. Add fresh buffer to each well.

  • Antagonist Pre-treatment (if applicable): To confirm P2Y6 involvement, pre-incubate cells with the P2Y6 antagonist MRS2578 (e.g., 1 µM) for 15-30 minutes before adding the agonist.[17]

  • Measurement: Place the plate in a fluorescence plate reader equipped with an automated injection system. Measure baseline fluorescence (Ex/Em ~485/525 nm for Fluo-4) for 15-20 seconds.

  • Agonist Injection: Inject UDP (or other agonists) and immediately begin recording fluorescence changes for 2-3 minutes. An increase in fluorescence indicates a rise in intracellular calcium.

  • Data Analysis: Express the change in fluorescence as a ratio relative to the baseline (F/F0) or as a percentage of the response to a maximal ionomycin (B1663694) control.

This assay measures the ability of the Gi-coupled P2Y14 receptor to inhibit adenylyl cyclase activity.

• Principle: Adenylyl cyclase is first stimulated with forskolin to produce a measurable amount of cAMP. Activation of the Gi-coupled P2Y14 receptor by an agonist will inhibit this forskolin-stimulated cAMP production. The resulting cAMP levels are then quantified.[1][8]

• Methodology:

  • Cell Culture: Grow cells stably expressing the P2Y14 receptor (e.g., P2Y14-HEK293 or P2Y14-C6 glioma cells) in appropriate plates.[8]

  • Pre-incubation: Wash cells and pre-incubate them in a stimulation buffer containing a phosphodiesterase (PDE) inhibitor (e.g., 100 µM IBMX) for 15-20 minutes to prevent cAMP degradation.

  • Antagonist Pre-treatment (if applicable): For specificity, pre-treat cells with the P2Y14 antagonist PPTN or with pertussis toxin (PTX, 100 ng/mL for 18h), which uncouples Gi proteins from receptors.[8][22]

  • Stimulation: Add the P2Y14 agonist (UDP or UDP-glucose) along with a fixed concentration of forskolin (e.g., 1-10 µM). Incubate for 15-30 minutes at 37°C.

  • Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a commercially available kit, such as a competitive ELISA or a time-resolved fluorescence resonance energy transfer (TR-FRET/HTRF) assay.

  • Data Analysis: Compare the cAMP levels in agonist-treated wells to those treated with forskolin alone. A reduction in cAMP indicates Gi-mediated inhibition. Plot concentration-response curves to determine agonist potency (EC50).

By employing this combination of pharmacological tools and functional assays, researchers can confidently and accurately differentiate the specific contributions of P2Y6 and P2Y14 receptors to UDP-mediated cellular signaling.

References

• 1. Signalling and pharmacological properties of the P2Y14 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Important roles of P2Y receptors in the inflammation and cancer of digestive system - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ovid.com [ovid.com]
• 5. Pharmacology and structure of P2Y receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Signalling and pharmacological properties of the P2Y receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Gi-dependent cell signaling responses of the human P2Y14 receptor in model cell systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Coupling of P2Y receptors to G proteins and other signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Reactome | P2Y14 receptor can bind to UDP-glucose [reactome.org]
• 12. alzdiscovery.org [alzdiscovery.org]
• 13. geneglobe.qiagen.com [geneglobe.qiagen.com]
• 14. The UDP-sugar-sensing P2Y14 receptor promotes Rho-mediated signaling and chemotaxis in human neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 15. UDP-glucose and P2Y14 receptor amplify allergen-induced airway eosinophilia - PMC [pmc.ncbi.nlm.nih.gov]
• 16. medchemexpress.com [medchemexpress.com]
• 17. medchemexpress.com [medchemexpress.com]
• 18. UDP-sugars activate P2Y14 receptors to mediate vasoconstriction of the porcine coronary artery - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Pharmacological characterization of P2Y receptor subtypes – an update - PMC [pmc.ncbi.nlm.nih.gov]
• 20. medchemexpress.com [medchemexpress.com]
• 21. MRS 2578 | Purinergic (P2Y) Receptors | Tocris Bioscience [tocris.com]
• 22. UDP-glucose acting at P2Y14 receptors is a mediator of mast cell degranulation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantitative Analysis of Uridine 5'-diphosphate (UDP) in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

Uridine 5'-diphosphate (UDP) is a pivotal nucleotide involved in a myriad of cellular processes, including glycogen (B147801) metabolism, protein glycosylation, and as an extracellular signaling molecule activating P2Y purinergic receptors.[1][2] Accurate quantification of UDP in biological matrices such as plasma, serum, and cell or tissue lysates is crucial for understanding its physiological and pathological roles. This guide provides an objective comparison of the primary analytical methods employed for UDP quantification, supported by experimental data and detailed protocols to aid researchers in selecting the most appropriate technique for their specific needs.

Method Performance Comparison

The selection of an analytical method for UDP quantification is a critical decision that balances the need for sensitivity, specificity, throughput, and accessibility of instrumentation. The following tables summarize the key performance characteristics of the most common techniques: High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS/MS), Enzymatic Assays, and Capillary Electrophoresis (CE).

Table 1: Performance Characteristics of UDP Quantification Methods

Parameter	HPLC-MS/MS	Enzymatic Assay	Capillary Electrophoresis (CE)
Principle	Chromatographic separation followed by mass-to-charge ratio detection.	Enzyme-catalyzed reaction specific to UDP, leading to a detectable product (e.g., colorimetric, fluorescent).	Separation of charged molecules in a capillary based on their electrophoretic mobility.
Specificity	Very High	High (dependent on enzyme specificity)	High
Sensitivity	Very High	Moderate to High	High
Throughput	High	High (plate-based formats)	Moderate to High
Sample Volume	Low (µL range)	Low (µL range)	Very Low (nL range)
Instrumentation	LC system coupled with a tandem mass spectrometer.	Spectrophotometer or fluorometer.	Capillary electrophoresis system.
Key Advantages	High specificity and sensitivity, suitable for complex matrices and multiplexing.	High throughput, relatively low cost, and simple instrumentation.	High resolution, minimal sample preparation, and low reagent consumption.
Key Disadvantages	High initial instrument cost, potential for matrix effects.	Indirect measurement, potential for interference from other molecules, and product inhibition.	Can be less robust than HPLC, requires specialized expertise.

Table 2: Quantitative Performance Data for UDP and Related Analytes

Method	Analyte	Matrix	LOD (Limit of Detection)	LOQ (Limit of Quantification)	Linearity Range	Recovery (%)
HPLC-MS/MS	Metabolites	E. coli	0.2–2 µM	1–4 µM	Not Specified	Not Specified
HPLC-MS/MS	Azo Dyes	Food	0.02-0.04 mg/kg	0.05-0.13 mg/kg	0.5–25 mg/kg	85.3–121.2
Enzymatic Assay	UDP-GlcNAc	Mouse Tissue	Not Specified	Not Specified	Not Specified	Not Specified
Capillary Electrophoresis	Daunorubicin	Plasma	2 µg/L	Not Specified	2-40,000 µg/L	Not Specified

Note: Data for UDP specifically is limited in some cases; therefore, data for related nucleotides or other analytes measured by the same technique are provided for comparative purposes.

Signaling and Experimental Workflows

Visualizing the biological context and the analytical process is essential for a comprehensive understanding. The following diagrams illustrate the UDP signaling pathway via the P2Y6 receptor and a general workflow for UDP quantification.

References

• 1. Coupling of P2Y receptors to G proteins and other signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

A Comparative Guide to the Biological Activity of Uridine 5'-diphosphate and Its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the biological activity of Uridine (B1682114) 5'-diphosphate (UDP) and its key analogs. The focus is on their interaction with purinergic P2Y receptors, particularly the P2Y6 receptor, for which UDP is the endogenous agonist. The information presented is supported by experimental data to aid researchers in selecting the appropriate compounds for their studies.

Introduction to UDP and P2Y Receptors

Uridine 5'-diphosphate (UDP) is an endogenous nucleotide that plays a crucial role in cellular signaling by activating specific P2Y receptors. P2Y receptors are a family of G protein-coupled receptors (GPCRs) that are involved in a wide range of physiological processes. The P2Y6 receptor, in particular, is selectively activated by UDP and is implicated in various functions, including immune responses, phagocytosis, and vascular smooth muscle regulation.[1][2][3] The development of UDP analogs has been driven by the need for more stable and potent agonists to study the physiological roles of the P2Y6 receptor and to explore its therapeutic potential.[4]

Comparative Agonist Activity at the P2Y6 Receptor

The potency of UDP and its analogs in activating the P2Y6 receptor is typically quantified by their half-maximal effective concentration (EC50). A lower EC50 value indicates a higher potency. The following table summarizes the EC50 values for UDP and several of its key analogs at the human P2Y6 receptor, as determined by inositol (B14025) phosphate (B84403) accumulation assays in 1321N1 astrocytoma cells stably expressing the receptor.

Compound	Modification	EC50 (µM)	Reference(s)
Uridine 5'-diphosphate (UDP)	Endogenous Agonist	0.30	[4]
UDPβS	Phosphorothioate modification of the β-phosphate	0.047	[4]
5-Iodo-UDP	Halogen substitution at the 5-position of the uracil (B121893) ring	0.15	[5]
5-OMe-UDP	Methoxy (B1213986) substitution at the 5-position of the uracil ring	0.08	[6]
4-Ethylthio-UDP	Thioether substitution at the 4-position of the uracil ring	0.28	[5]
2-Thio-UDP	Thio substitution at the 2-position of the uracil ring	Potent	[5]
4-Thio-UDP	Thio substitution at the 4-position of the uracil ring	Potent	[5]

Key Observations:

• UDPβS is a significantly more potent agonist than UDP, likely due to its increased stability against ectonucleotidases.[4]

• Modifications at the 5-position of the uracil ring, such as with iodo (5-Iodo-UDP ) and methoxy (5-OMe-UDP ) groups, result in analogs with potency comparable to or greater than UDP.[5][6]

• Substitutions at the 2- and 4-positions of the uracil ring with a thio group also yield potent agonists.[5]

• The removal of the 2'- or 3'-hydroxyl group from the ribose moiety of UDP leads to a dramatic decrease in potency, highlighting the importance of these groups for receptor interaction.[1]

P2Y6 Receptor Signaling Pathway

Activation of the P2Y6 receptor by UDP or its analogs initiates a well-defined signaling cascade. The P2Y6 receptor is coupled to the Gq family of G proteins. Upon agonist binding, the Gαq subunit dissociates and activates phospholipase C (PLC). PLC then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 binds to its receptor on the endoplasmic reticulum, leading to the release of stored calcium (Ca2+) into the cytoplasm. The increase in intracellular Ca2+ and the activation of protein kinase C (PKC) by DAG trigger various downstream cellular responses.[3][7]

Caption: P2Y6 Receptor Signaling Pathway.

Experimental Protocols

The biological activity of UDP and its analogs is commonly assessed using in vitro assays that measure downstream signaling events following receptor activation. Two standard methods are the measurement of intracellular calcium mobilization and the quantification of inositol phosphate accumulation.

Intracellular Calcium Mobilization Assay

This assay measures the transient increase in intracellular calcium concentration upon P2Y6 receptor activation.

Principle: Cells expressing the P2Y6 receptor are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM). Upon agonist binding to the receptor, the subsequent release of calcium from intracellular stores leads to an increase in the fluorescence of the dye, which can be measured using a fluorescence plate reader or microscope.

Protocol:

• Cell Culture: 1321N1 astrocytoma cells stably expressing the human P2Y6 receptor are seeded into 96-well plates and grown to confluence.

• Dye Loading: The cell culture medium is removed, and the cells are incubated with a loading buffer containing a calcium-sensitive fluorescent dye (e.g., 5 µM Fura-2 AM) for 60 minutes at 37°C.

• Washing: The cells are washed twice with a balanced salt solution to remove excess dye.

• Agonist Addition: The plate is placed in a fluorescence plate reader. The baseline fluorescence is recorded, and then varying concentrations of UDP or its analogs are added to the wells.

• Fluorescence Measurement: The change in fluorescence intensity is monitored over time. The peak fluorescence response is used to determine the agonist-induced calcium mobilization.

• Data Analysis: The EC50 values are calculated by plotting the peak fluorescence response against the logarithm of the agonist concentration and fitting the data to a sigmoidal dose-response curve.

Inositol Phosphate Accumulation Assay

This assay quantifies the production of inositol phosphates (IPs), which are downstream products of PLC activation.

Principle: Cells are pre-incubated with radiolabeled myo-inositol, which is incorporated into cellular phosphoinositides. Following agonist stimulation, the radiolabeled IPs produced by PLC activity are separated from other cellular components by ion-exchange chromatography and quantified by scintillation counting.

Protocol:

• Cell Culture and Labeling: 1321N1 cells expressing the P2Y6 receptor are seeded in 24-well plates and incubated for 18-24 hours with a medium containing [³H]myo-inositol to label the cellular phosphoinositide pool.

• Washing: The cells are washed to remove unincorporated [³H]myo-inositol.

• Pre-incubation: The cells are pre-incubated with a buffer containing LiCl for 15 minutes. LiCl inhibits inositol monophosphatases, leading to the accumulation of IPs.

• Agonist Stimulation: UDP or its analogs are added to the wells at various concentrations, and the cells are incubated for a defined period (e.g., 30 minutes) at 37°C.

• Extraction: The reaction is terminated by the addition of a cold acid solution (e.g., perchloric acid). The cell lysates are collected.

• Separation and Quantification: The radiolabeled inositol phosphates are separated from other components using anion-exchange chromatography columns. The radioactivity of the eluted IPs is measured by liquid scintillation counting.

• Data Analysis: The amount of [³H]inositol phosphates is plotted against the agonist concentration to generate dose-response curves and calculate EC50 values.

Caption: Workflow for Key Experimental Assays.

Conclusion

The comparative analysis of UDP and its analogs reveals a rich structure-activity relationship at the P2Y6 receptor. Analogs with modifications to the phosphate chain (UDPβS) or the uracil ring (5-Iodo-UDP, 5-OMe-UDP) can offer increased potency and stability, making them valuable tools for investigating the physiological and pathophysiological roles of the P2Y6 receptor. The experimental protocols and signaling pathway information provided in this guide offer a framework for researchers to design and interpret experiments aimed at further elucidating the function of this important receptor and its ligands.

References

• 1. Structure activity relationship of uridine 5′-diphosphate analogues at the human P2Y6 receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. UDP acting at P2Y6 receptors is a mediator of microglial phagocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development of selective agonists and antagonists of P2Y receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-activity relationships of uridine 5'-diphosphate analogues at the human P2Y6 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 5-OMe-UDP is a potent and selective P2Y(6)-receptor agonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]

Safety & Regulatory Compliance

Proper Disposal of Uridine 5'-diphosphate Disodium Salt: A Step-by-Step Guide

For researchers and professionals in drug development, the safe handling and disposal of chemical reagents are paramount. This guide provides essential, step-by-step procedures for the proper disposal of Uridine 5'-diphosphate disodium (B8443419) salt, ensuring laboratory safety and environmental compliance.

Uridine 5'-diphosphate disodium salt is classified as a hazardous chemical, causing skin and serious eye irritation, and may lead to respiratory irritation[1][2][3][4][5]. Therefore, adherence to strict disposal protocols is crucial.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure that all relevant personnel are equipped with the appropriate Personal Protective Equipment (PPE).

Personal Protective Equipment (PPE)	Specification	Purpose
Eye/Face Protection	Safety glasses with side-shields conforming to EN166 or NIOSH-approved goggles.	To protect against eye irritation from dust or splashes.
Hand Protection	Handle with gloves. Nitrile rubber gloves (minimum layer thickness: 0.11 mm) are recommended. Dispose of contaminated gloves after use.	To prevent skin irritation.
Skin and Body Protection	Impervious clothing, such as a lab coat. The type of protective equipment must be selected according to the concentration and amount of the dangerous substance at the specific workplace.	To protect the skin from contact with the chemical.
Respiratory Protection	For nuisance exposures, use a type P95 (US) or type P1 (EU EN 143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator cartridges.	To prevent respiratory tract irritation from inhaling dust.

Step-by-Step Disposal Protocol

The recommended method for the disposal of Uridine 5'-diphosphate disodium salt is through an approved waste disposal company. Do not discharge into drains or the environment[2][3][5].

• Containment of Waste:

  • Collect surplus and non-recyclable Uridine 5'-diphosphate disodium salt in a suitable, closed, and clearly labeled container.

  • For spills, carefully sweep up the solid material, avoiding the creation of dust, and place it into a designated sealed container for disposal[2][3][5].

• Engaging a Licensed Disposal Company:

  • Contact a licensed and approved waste disposal company to handle the chemical waste.

  • Provide the company with the Safety Data Sheet (SDS) for Uridine 5'-diphosphate disodium salt to ensure they are fully aware of the material's hazards and handling requirements.

• Incineration (as advised by the disposal company):

  • A common method for disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber[2][5]. This should only be performed by a licensed professional.

• Disposal of Contaminated Packaging:

  • Contaminated packaging should be treated as hazardous waste and disposed of through the same channels as the chemical itself.

  • Completely emptied packages may be recycled if permissible by local regulations and after proper decontamination.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process for the proper disposal of Uridine 5'-diphosphate disodium salt.

Disposal Workflow for Uridine 5'-diphosphate Disodium Salt

Environmental and Regulatory Considerations

While some safety data sheets indicate that Uridine 5'-diphosphate disodium salt contains no substances known to be hazardous to the environment or that are not degradable in wastewater treatment plants, it is still imperative to prevent its release into the environment[3]. The chemical is considered hazardous under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200)[1]. Disposal must be in accordance with all applicable federal, state, and local environmental regulations. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

References

• 1. fishersci.com [fishersci.com]
• 2. chemicalbook.com [chemicalbook.com]
• 3. fishersci.fi [fishersci.fi]
• 4. sds.metasci.ca [sds.metasci.ca]
• 5. bio.vu.nl [bio.vu.nl]

Personal protective equipment for handling Uridine 5'-diphosphate disodium salt

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This guide provides critical safety and logistical information for the handling of Uridine 5'-diphosphate disodium (B8443419) salt (UDP-Na2), a chemical compound utilized in various research and development applications. Adherence to these procedures is essential to ensure personal safety and maintain a secure laboratory environment.

Uridine 5'-diphosphate disodium salt is classified as a hazardous chemical that can cause skin irritation, serious eye irritation, and may lead to respiratory irritation[1][2][3][4]. Therefore, appropriate personal protective equipment (PPE) and handling protocols are mandatory to minimize exposure and mitigate risks.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling this compound. The following table summarizes the mandatory PPE to minimize exposure during various laboratory operations.

Operation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting Powder	Chemical safety goggles or a face shield in addition to goggles[5].	Nitrile or other chemically resistant gloves. Double-gloving may be considered[5].	A lab coat must be worn and kept fastened. A chemically resistant apron or coveralls should be used for higher contamination risks[5].	A properly fitted respirator (e.g., N95 or higher) is necessary as there is a risk of aerosolization[2][5]. Work should be performed in a certified chemical fume hood or a ventilated balance enclosure[5][6].
Handling Solutions	Safety glasses with side shields[2].	Chemically resistant gloves (e.g., nitrile)[2][7].	Lab coat.	Generally not required if handled in a well-ventilated area.
Spill Cleanup (Powder)	Chemical safety goggles and a face shield[5].	Chemically resistant gloves[5].	Lab coat or coveralls[5].	A respirator (e.g., N95 or higher) is required to prevent inhalation of dust[2][5].
General Laboratory Use	Safety glasses with side shields[2].	Chemically resistant gloves[2].	Lab coat.	Not typically required if engineering controls are in place and dust/aerosols are not generated.

Operational Plan: From Receipt to Disposal

This step-by-step guidance ensures the safe handling of Uridine 5'-diphosphate disodium salt throughout its lifecycle in the laboratory.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store the compound in a tightly closed container in a cool, dry, and well-ventilated area[2][4]. The recommended storage temperature is often -20°C[2][4].

• Store away from incompatible substances and sources of ignition[4].

2. Handling and Experimental Use:

• All procedures involving the solid form of Uridine 5'-diphosphate disodium salt should be conducted in a designated area, preferably within a chemical fume hood or a ventilated enclosure to minimize inhalation exposure[5][6].

• Avoid the formation of dust and aerosols[2].

• Use dedicated utensils for weighing and handling.

• After handling, thoroughly wash hands with soap and water, even if gloves were worn[1][4].

• Do not eat, drink, or smoke in the laboratory[4][8].

3. Spill and Emergency Procedures:

• Small Spills (Powder):

  • Evacuate the immediate area if necessary.

  • Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g., vermiculite, sand) to avoid generating dust[9][10].

  • Carefully sweep the absorbed material into a designated, labeled hazardous waste container[1][2].

  • Decontaminate the spill area with a wet paper towel or sponge, and dispose of the cleaning materials as hazardous waste[2][9].

• Large Spills:

  • Evacuate the area and follow your institution's emergency procedures.

• In Case of Exposure:

  • Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes[1][3]. Seek medical attention if irritation persists[1][3].

  • Eye Contact: Flush with a gentle stream of water for at least 15 minutes, holding the eyelids open[1][2]. Seek immediate medical attention[1][3].

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention[1][2][3].

4. Disposal:

• All waste contaminated with Uridine 5'-diphosphate disodium salt must be treated as hazardous waste[1][2].

• Solid Waste: Collect all contaminated solid waste, including gloves, weigh boats, and absorbent materials, in a designated and labeled hazardous waste container[5].

• Unused Product: Dispose of surplus and non-recyclable solutions through a licensed disposal company[2]. Do not dispose of down the drain or in regular trash[2].

• Contaminated Packaging: Dispose of as unused product[2].

Experimental Workflow

The following diagram illustrates the key decision points and procedural flow for the safe handling of Uridine 5'-diphosphate disodium salt.

Caption: Workflow for safe handling of Uridine 5'-diphosphate disodium salt.

References

• 1. sfasu.edu [sfasu.edu]
• 2. Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware [www1.udel.edu]
• 3. Non-Hazardous Wastes - Recycling - Treatment | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]
• 4. ehs.wisc.edu [ehs.wisc.edu]
• 5. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 6. 9.4 Guidelines for Working with Particularly Hazardous Substances [ehs.cornell.edu]
• 7. How Non-Hazardous Waste Disposal Works - Generated Materials Recovery [generated.com]
• 8. artsci.usu.edu [artsci.usu.edu]
• 9. ehs.utk.edu [ehs.utk.edu]
• 10. acs.org [acs.org]